3-Bromo-4,4,4-trifluoro-butan-1-ol

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-4,4,4-trifluoro-butan-1-ol: A Key Fluorinated Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Building Blocks

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become a cornerstone of molecular design. The unique physicochemical properties of fluorine—its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to its biological target.[1][2][3] Among the arsenal of fluorinated synthons available to chemists, 3-Bromo-4,4,4-trifluoro-butan-1-ol, more formally known by its IUPAC name 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol , emerges as a versatile and valuable building block.[4] This guide provides a comprehensive overview of its chemical properties, structure, and synthetic utility, offering insights for its effective application in research and drug development.

Molecular Structure and Physicochemical Properties

The structure of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol, with the CAS Number 234443-21-1, combines a primary alcohol, a bromine atom, and a tetrafluorinated butyl chain.[2] This unique combination of functional groups provides multiple avenues for synthetic transformations, making it a highly adaptable intermediate.

Table 1: Physicochemical Properties of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol

Property	Value	Source(s)
IUPAC Name	4-bromo-3,3,4,4-tetrafluorobutan-1-ol	[4]
CAS Number	234443-21-1	[2]
Molecular Formula	C4H5BrF4O	[4]
Molecular Weight	224.98 g/mol	[4]
Appearance	Colorless transparent liquid	[5]
Boiling Point	146.2 °C @ 760 Torr; 70°C @ 30mm	[5]
Density	1.769 g/mL	[5]
Refractive Index	1.3940	[5]
Purity (typical)	≥98.00% by GC	[5]

Spectral Analysis: Deciphering the Molecular Fingerprint

While specific, experimentally-derived spectra for 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol are not widely published in peer-reviewed literature, a theoretical analysis based on its structure allows for the prediction of its key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the carbon chain. The methylene group adjacent to the hydroxyl group (-CH₂OH) would likely appear as a triplet, shifted downfield due to the deshielding effect of the oxygen atom. The adjacent methylene group (-CH₂CF₂-) would also likely be a triplet, with its chemical shift influenced by the neighboring fluorinated carbons. The hydroxyl proton (-OH) would present as a broad singlet, the position of which can vary with concentration and solvent.

• ¹³C NMR: The carbon NMR spectrum would display four distinct signals corresponding to the four carbon atoms in the butanol chain. The carbon bearing the hydroxyl group (C1) would be in the typical range for a primary alcohol. The chemical shifts of C2, C3, and C4 would be significantly influenced by the attached fluorine and bromine atoms, with characteristic splitting patterns due to C-F coupling.

• ¹⁹F NMR: As a fluorinated compound, ¹⁹F NMR is a powerful tool for its characterization.[6] Two distinct signals would be expected for the two pairs of non-equivalent fluorine atoms on C3 and C4. The fluorine atoms on the carbon adjacent to the bromine would show a different chemical shift compared to the other pair. The coupling between the fluorine atoms on adjacent carbons would lead to complex splitting patterns.

Infrared (IR) Spectroscopy

The IR spectrum of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol would be characterized by a broad absorption band in the region of 3200-3600 cm⁻¹, indicative of the O-H stretching vibration of the alcohol functional group, broadened due to hydrogen bonding.[7] Strong absorption bands in the 1000-1200 cm⁻¹ region would be attributable to the C-F stretching vibrations.[8] The C-Br stretching vibration would likely appear in the lower frequency region of the spectrum.

Mass Spectrometry (MS)

In mass spectrometry, the molecular ion peak would be expected, along with a characteristic M+2 peak of similar intensity due to the presence of the bromine atom (isotopes ⁷⁹Br and ⁸¹Br).[9] Fragmentation would likely involve the loss of the bromine atom, water, and cleavage of the carbon-carbon bonds. Alpha-cleavage next to the hydroxyl group is a common fragmentation pathway for alcohols.[10][11]

Synthesis and Reactivity

Synthetic Approaches

A general method for the preparation of similar compounds involves the reaction of 3,3,4,4-tetrafluoro-1-butanol with bromine in the presence of a base like sodium carbonate.[12]

Conceptual Synthetic Workflow

Caption: Conceptual workflow for the synthesis of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol.

Reactivity and Mechanistic Considerations

The reactivity of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol is dictated by its three key structural features: the primary alcohol, the bromine atom, and the tetrafluoroalkyl chain.

• The Hydroxyl Group: The primary alcohol can undergo typical reactions such as oxidation to the corresponding aldehyde or carboxylic acid, esterification, and etherification. The electron-withdrawing effect of the nearby tetrafluoroalkyl chain would be expected to increase the acidity of the hydroxyl proton compared to a non-fluorinated alcohol.

• The Bromo Group: The bromine atom serves as a good leaving group in nucleophilic substitution reactions.[13] This allows for the introduction of a wide range of functional groups at the C4 position. However, the strong inductive effect of the adjacent difluoro group (-CF₂-) can influence the rate and mechanism of these substitution reactions.

• The Tetrafluoroalkyl Chain: The highly fluorinated chain significantly impacts the molecule's electronic properties and steric profile. It enhances the compound's lipophilicity and can improve its metabolic stability when incorporated into a larger molecule. The electron-withdrawing nature of the fluorines makes the adjacent carbon atoms more electrophilic.

Nucleophilic Substitution at the Bromine-bearing Carbon

Caption: Generalized SN2 reaction at the bromine-bearing carbon.

Applications in Drug Discovery and Development

Fluorinated building blocks like 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol are invaluable tools for medicinal chemists.[14][15] While specific examples of its incorporation into named drug candidates are not widely documented, its structure lends itself to the synthesis of a variety of pharmacologically relevant motifs.

• Introduction of Fluorinated Moieties: This building block provides a straightforward way to introduce a bromotetrafluorobutyl or a hydroxytetrafluorobutyl group into a target molecule. This can be particularly useful for modifying the pharmacokinetic properties of a lead compound.[1][3]

• Synthesis of Novel Heterocycles: The bifunctional nature of this compound (alcohol and bromide) allows for its use in the construction of novel fluorinated heterocyclic systems, which are a common feature in many approved drugs.

• Scaffold Decoration: It can be used to "decorate" existing molecular scaffolds, enabling the exploration of structure-activity relationships (SAR) by systematically modifying a particular region of a drug candidate.

While the primary documented application of this compound is in the synthesis of fluorosulfonates for resist materials in the microfabrication industry, its potential in medicinal chemistry is significant.[5][16] The principles of its reactivity can be applied to the synthesis of fluorinated analogs of known bioactive molecules.[4][17]

Safety and Handling

As with all laboratory chemicals, 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol should be handled with appropriate care in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Based on available safety data, it is considered an irritant to the eyes, respiratory system, and skin.[12]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[18]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[18]

Conclusion

4-Bromo-3,3,4,4-tetrafluorobutan-1-ol represents a valuable and versatile fluorinated building block with significant potential for application in drug discovery and development. Its unique combination of a primary alcohol, a reactive bromine atom, and a tetrafluoroalkyl chain provides chemists with a powerful tool for the synthesis of novel and modified bioactive molecules. A thorough understanding of its chemical properties, reactivity, and safe handling is essential for harnessing its full potential in the quest for new and improved therapeutics.

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An In-depth Technical Guide to a Versatile Fluorinated Building Block: 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

A Note on Chemical Identity: Addressing a Potential Ambiguity

Initial inquiries for "3-Bromo-4,4,4-trifluorobutan-1-ol" did not yield a specific Chemical Abstracts Service (CAS) number or readily available technical data. However, the closely related compound, 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol , is a well-documented and commercially available chemical building block with the CAS Number 234443-21-1 .[1][2][3] This guide will provide a comprehensive overview of the latter, as it is the likely subject of interest for researchers in the field. The structural difference is significant, and it is crucial to proceed with the correct chemical identity for any research and development endeavors.

Introduction: The Significance of Fluorinated and Brominated Moieties in Modern Chemistry

The strategic incorporation of fluorine and bromine atoms into organic molecules is a cornerstone of modern drug discovery and materials science. The trifluoromethyl group (-CF3), in particular, is prized for its ability to enhance metabolic stability, increase lipophilicity, and improve the binding affinity of drug candidates to their biological targets.[4][5][6] Bromine, a versatile halogen, serves as a key functional handle for a wide array of chemical transformations and can also contribute to the pharmacological profile of a molecule.[7] The subject of this guide, 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol, is a valuable synthon that combines these features, offering a gateway to a diverse range of complex molecules.

Physicochemical Properties of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol

A thorough understanding of a compound's physical and chemical properties is paramount for its effective use in synthesis and application. The table below summarizes the key physicochemical data for 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol.

Property	Value	Source(s)
CAS Number	234443-21-1	[1][2][3]
Molecular Formula	C4H5BrF4O	[1][2]
Molecular Weight	224.98 g/mol	[1][3][8]
Appearance	Colorless transparent liquid	[1]
Boiling Point	146.2 °C @ 760 Torr	[1]
Density	1.769 g/mL	[1]
Refractive Index	1.3940	[1]
Purity	≥98.00% by GC	[1]

Synthetic Considerations and Methodologies

While specific, detailed synthetic procedures for 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol are not extensively published in peer-reviewed journals, a plausible retrosynthetic analysis suggests a multi-step process likely involving the introduction of the tetrafluoroethyl group and subsequent functional group manipulations. A generalized synthetic workflow is proposed below.

Caption: A conceptual workflow for the synthesis of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol.

Applications in Research and Development

The primary utility of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol lies in its role as a versatile building block for the synthesis of more complex molecules. Its bifunctional nature, possessing both a primary alcohol and a brominated tetrafluoroethyl moiety, allows for a wide range of subsequent chemical modifications.

Pharmaceutical and Agrochemical Synthesis

The introduction of fluorinated motifs is a well-established strategy for enhancing the efficacy and pharmacokinetic properties of bioactive molecules.[6] 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol can serve as a precursor for the synthesis of novel drug candidates and agrochemicals. The alcohol functionality can be oxidized to an aldehyde or carboxylic acid, or converted to an amine, ether, or ester. The bromine atom can be displaced via nucleophilic substitution or participate in cross-coupling reactions to form new carbon-carbon or carbon-heteroatom bonds.

Materials Science

This compound also finds applications in the field of materials science. It is used in the synthesis of fluorosulfonates, which are employed as chemically scaled-up resist materials for microfabrication techniques, particularly in lithography for the production of semiconductor devices.[1]

Experimental Protocols: A Representative Transformation

To illustrate the utility of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol as a synthetic intermediate, a general protocol for the oxidation of the primary alcohol to the corresponding aldehyde is provided below. This is a foundational transformation that opens up a vast landscape of subsequent chemical reactions.

Protocol: Oxidation of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol to 4-Bromo-3,3,4,4-tetrafluorobutanal

Disclaimer: This is a generalized protocol and should be adapted and optimized based on specific laboratory conditions and safety assessments.

Materials:

• 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol

• Dess-Martin Periodinane (DMP) or Pyridinium chlorochromate (PCC)

• Anhydrous Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO3), saturated aqueous solution

• Sodium thiosulfate (Na2S2O3), saturated aqueous solution

• Magnesium sulfate (MgSO4) or Sodium sulfate (Na2SO4), anhydrous

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a stirred solution of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol (1.0 eq) in anhydrous DCM under an inert atmosphere, add the chosen oxidizing agent (DMP or PCC, 1.1-1.5 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the addition of a saturated aqueous solution of NaHCO3 and a saturated aqueous solution of Na2S2O3 (if using DMP).

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4 or Na2SO4.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude aldehyde.

• Purify the crude product by column chromatography on silica gel.

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Trifluoromethylated Aliphatic Alcohols: Physicochemical Tuning and Synthetic Integration in Drug Discovery

Topic: Trifluoromethylated Aliphatic Alcohol Building Blocks Content Type: Technical Whitepaper Author Role: Senior Application Scientist

Executive Summary

The incorporation of a trifluoromethyl (

) group adjacent to a hydroxyl moiety transforms a standard aliphatic alcohol into a distinct pharmacophore. These building blocks are not merely "fluorinated analogs" but are functional tools that alter pKa, metabolic stability, and binding affinity.[1] This guide provides a technical roadmap for the synthesis, properties, and application of - and -trifluoromethylated alcohols, moving beyond basic definitions to actionable experimental strategies.

Physicochemical Profile: The "Polar Hydrophobic" Subunit

The strategic value of trifluoromethylated alcohols lies in their paradoxical nature: they increase lipophilicity (LogP) while simultaneously enhancing the acidity of the hydroxyl proton, creating a potent hydrogen bond donor (HBD).

Acidity and Lipophilicity Modulation

The strong electron-withdrawing nature of the

group (Hammett constant ) exerts a powerful inductive effect ( ) on the adjacent hydroxyl group.

Table 1: Comparative Physicochemical Properties

Property	Ethanol ( )	2,2,2-Trifluoroethanol ( )	Impact on MedChem
pKa	~16.0	~12.4	Enhanced H-bond donor capability; stronger binding to polar residues in active sites.
Dipole Moment	1.69 D	2.03 D	Altered solvation shell and membrane permeability.
LogP	-0.31	0.40	Increased lipophilicity without sacrificing water solubility significantly.
C-OH Bond Length	1.43 Å	1.39 Å	Increased bond strength; resistance to oxidative metabolism.

The "Fluorine Effect" on Conformation

The steric bulk of a

group (Van der Waals radius ~2.2 Å) is comparable to an isopropyl group or an ethyl group, rather than a methyl group. This imposes significant conformational restrictions (the gauche effect), locking the alcohol into specific orientations that can mimic transition states in enzyme hydrolysis.

Synthetic Strategies: Core Workflows

The synthesis of these building blocks generally falls into two categories: Nucleophilic Trifluoromethylation (for

alcohols) and Radical Trifluoromethylation (for alcohols).

Method A: Nucleophilic Trifluoromethylation (The Ruppert-Prakash Protocol)

The addition of the trifluoromethyl anion (

) to carbonyls is the gold standard for generating alcohols. However, "free" is unstable and decomposes to difluorocarbene ( ) and fluoride. The solution is the Ruppert-Prakash reagent ( ) activated by a Lewis base.

Mechanism of Action

The reaction does not proceed via simple displacement. It requires a catalytic initiator (Fluoride or Alkoxide) to form a pentacoordinate silicon species, which transfers the

group to the carbonyl.

Figure 1: The catalytic cycle of Ruppert-Prakash trifluoromethylation. Note the autocatalytic nature where the product alkoxide can activate subsequent TMS-CF3 molecules.

Standard Protocol (Self-Validating System)

Reagents: Ketone/Aldehyde (1.0 equiv),

(1.2 equiv), CsF (0.1 equiv) or TBAF. Solvent: Anhydrous THF or Toluene (Critical: Moisture kills the active species).

• Setup: Flame-dry glassware under Argon.

• Activation: Dissolve substrate and

  in THF at 0°C.

• Initiation: Add catalytic CsF. A distinct exotherm indicates successful initiation.

• Monitoring: Track disappearance of Carbonyl (

  ) stretch via IR or NMR (Shift from -67 ppm of reagent to ~-75/-80 ppm of product).

• Hydrolysis: The reaction yields a silyl ether. Crucial Step: Add 1M HCl or TBAF/THF to liberate the free alcohol.

Method B: Radical Functionalization (Langlois Reagent)

To access

alcohols from alkenes, radical chemistry utilizing Sodium Trifluoromethanesulfinate (Langlois Reagent, ) is preferred.

Protocol:

• Substrate: Unactivated Alkene.

• Reagent:

  (2.0 equiv), t-BuOOH (Oxidant).

• Mechanism: Oxidative generation of

  radical Addition to alkene Oxidation of radical intermediate Nucleophilic trapping by .

Stereoselective Synthesis: The Efavirenz Benchmark

Enantioselectivity is critical in pharma. The synthesis of Efavirenz (Sustiva), an NNRTI, represents the premier case study for asymmetric alkynylation/trifluoromethylation.

While the industrial route often uses chiral auxiliaries, catalytic asymmetric trifluoromethylation of ketones is the modern "green" standard.

Organocatalytic Approach

Using Cinchona alkaloid derivatives as Phase Transfer Catalysts (PTC) allows for the enantioselective addition of

to ketones.

Key Experimental Insight: The use of Tetramethylammonium Fluoride (TMAF) with a Cinchonidine-derived quaternary ammonium salt creates a chiral pocket around the active silicate intermediate, directing facial selectivity.

Figure 2: Workflow for the enantioselective synthesis of the Efavirenz core using chiral phase-transfer catalysis.

Reactivity & Applications in Drug Design

Once synthesized, the

-alcohol is not just a passive scaffold; it is a reactive handle.

The Bioisostere Concept

The

moiety is a proven bioisostere for the amide bond ( ).

• Mechanism: The acidic hydroxyl proton mimics the NH donor, while the

  fluorines mimic the carbonyl oxygen's electron density (though they are poor H-bond acceptors, they maintain the electronic demand).

• Advantage: Unlike amides, the

  -alcohol is completely resistant to amidases and proteases, extending half-life ( ).

Functionalization Protocols

• Etherification: Due to the lower pKa (12.4),

  -alcohols can be deprotonated with weaker bases (e.g., ) compared to standard alcohols, facilitating Williamson ether synthesis without competing elimination.

• Oxidation: Secondary

  alcohols are resistant to oxidation due to the electron-withdrawing group destabilizing the developing carbocation/radical in the transition state. Stronger oxidants (Dess-Martin Periodinane) are required over mild Swern conditions.

References

• Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with Trimethyl(trifluoromethyl)silane.[2] Chemical Reviews.[3] Link

• Kawai, H., et al. (2011). A New Synthetic Approach to Efavirenz through Enantioselective Trifluoromethylation by Using the Ruppert–Prakash Reagent.[4][5][6] European Journal of Organic Chemistry.[5] Link

• Langlois, B. R., et al. (1991). Trifluoromethylation of aromatic compounds with sodium trifluoromethanesulfinate under oxidative conditions.[7] Tetrahedron Letters. Link

• Shibata, N., et al. (2010). Enantioselective Trifluoromethylation of Ketones with Trimethyl(trifluoromethyl)silane Catalyzed by Chiral Quaternary Ammonium Phenoxides. Angewandte Chemie International Edition.[5][8] Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

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Technical Whitepaper & Safety Data Guide: 3-Bromo-4,4,4-trifluoro-butan-1-ol in Advanced Drug Development

Executive Summary & Structural Causality

3-Bromo-4,4,4-trifluoro-butan-1-ol (CAS: 2366-67-8) is a highly specialized, bifunctional aliphatic building block utilized extensively in the synthesis of advanced active pharmaceutical ingredients (APIs). This molecule bridges a critical gap in medicinal chemistry by simultaneously introducing a metabolically stable trifluoromethyl (-CF

) group and providing a reactive site for targeted alkylation.

The structural causality of this molecule dictates its behavior both in the reactor and in biological systems:

• The Trifluoromethyl Group (-CFngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ): Highly electronegative, this group pulls electron density away from the carbon backbone. The incorporation of the -CF group into organic compounds is a cornerstone of modern drug design, drastically altering lipophilicity, metabolic stability, and molecular conformation to improve pharmacokinetic profiles ([1]). Fluorine substitution is widely utilized to optimize the binding affinity and efficacy of FDA-approved therapeutics (2[2]).

• The Secondary Bromide (-Br): Acting as a highly efficient leaving group, the bromine atom renders the adjacent carbon electrophilic. This makes the compound a potent alkylating agent, capable of forming robust C-O, C-N, or C-C bonds.

• The Primary Hydroxyl (-OH): Provides a terminal handle for subsequent functionalization, such as oxidation to an aldehyde/acid or protection/etherification.

Physicochemical Profiling

Understanding the physical parameters of 3-Bromo-4,4,4-trifluoro-butan-1-ol is essential for predicting its phase behavior during distillation, extraction, and environmental exposure.

Property	Value / Description
Chemical Name	3-Bromo-4,4,4-trifluoro-butan-1-ol
CAS Number	2366-67-8
Molecular Formula	C H BrF O
Molecular Weight	206.99 g/mol
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in DMF, DMSO, DCM, and EtOAc; slightly soluble in water.
Reactivity Profile	Electrophilic (alkylating potential), Nucleophilic (hydroxyl group)

Hazard Identification & Mechanistic Toxicology

Because 3-Bromo-4,4,4-trifluoro-butan-1-ol contains a reactive carbon-bromine bond, it functions as an alkylating agent . Alkylating agents are severe occupational hazards due to their ability to covalently bind to electron-rich sites on DNA and proteins, potentially inducing mutagenesis or carcinogenesis (). Because halocarbons and related alkylating agents are direct-acting mutagens, there is significant concern regarding their potential to induce occupational cancer upon repeated exposure (3[3]).

Furthermore, halogenated alcohols exhibit complex structure-toxicity relationships, often demonstrating toxicity that exceeds baseline non-polar narcosis due to their electro(nucleo)philic character, which triggers multiple mechanisms of action in biological systems (4[4]).

Inferred GHS Classification Standards

• H302 / H312 / H332: Harmful if swallowed, in contact with skin, or if inhaled.

• H315 / H318: Causes severe skin irritation and serious eye damage (due to the generation of trace HBr upon hydrolysis).

• H341 / H351: Suspected of causing genetic defects and suspected of causing cancer (mechanistically linked to its alkylating properties).

Self-Validating Handling & Emergency Protocols

To ensure a self-validating safety system, handling protocols must isolate the operator from the chemical vapor and liquid, with built-in verification steps.

Engineering Controls & PPE

• Ventilation: Must be handled exclusively within a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood. Validation: Verify inward directional airflow (face velocity ≥ 100 fpm) before opening the reagent.

• Glove Selection: Standard nitrile gloves degrade rapidly upon exposure to halogenated organics. Double-gloving with heavy-duty butyl rubber or laminate (e.g., Silver Shield) is mandatory.

Spill Mitigation Workflow

If a spill occurs, the primary goal is to contain the liquid and chemically quench the electrophile.

Caption: Self-validating emergency spill response protocol for halogenated alkylating agents.

Causality of Quenching: Sodium thiosulfate (Na

S O ) acts as a "soft" nucleophile. It rapidly displaces the bromide via an S 2 mechanism, converting the hazardous alkylating agent into a benign, water-soluble Bunte salt, thereby neutralizing the genetic toxicity hazard before disposal.

Experimental Workflow: Synthesis of a CF -Aryl Ether

The following protocol details the use of 3-Bromo-4,4,4-trifluoro-butan-1-ol in an O-alkylation reaction to synthesize a trifluoromethylated ether scaffold. This methodology is designed as a self-validating system.

Step-by-Step Methodology

• Preparation: In an oven-dried Schlenk flask purged with argon, dissolve the target phenol derivative (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

  • Causality: DMF is a polar aprotic solvent. It strongly solvates cations (like K

    ) while leaving anions (phenoxide) "naked" and highly reactive, accelerating the subsequent S 2 substitution.

  • Validation: A completely clear solution confirms the absence of insoluble impurities.

• Deprotonation: Add anhydrous Potassium Carbonate (K

  CO , 2.0 eq) to the solution and stir for 30 minutes at room temperature.

  • Causality: K

    CO is a mild base sufficient to deprotonate the phenol without causing unwanted side reactions (e.g., elimination) with the aliphatic bromide.

  • Validation: A distinct color shift (often to yellow/orange) indicates successful phenoxide anion generation.

• Alkylation: Add 3-Bromo-4,4,4-trifluoro-butan-1-ol (1.2 eq) dropwise via a syringe. Heat the reaction mixture to 65°C.

  • Causality: The secondary bromide is sterically hindered, and the adjacent electron-withdrawing -CF

    group inductively deactivates the S 2 transition state. Elevated thermal energy (65°C) is required to overcome this activation barrier.

• Monitoring: Monitor the reaction progress via Thin-Layer Chromatography (TLC) or LC-MS every 2 hours.

  • Validation: The disappearance of the starting phenol spot and the emergence of a new, more non-polar spot confirms the formation of the ether product.

• Quenching & Extraction: Once complete, cool the mixture to room temperature and quench with distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Causality: Water neutralizes the remaining base and forces the organic product into the EtOAc phase, leaving DMF and inorganic salts in the aqueous phase.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na

  SO , filter, and concentrate under reduced pressure.

Caption: Mechanistic pathway for the O-alkylation of phenols using 3-Bromo-4,4,4-trifluoro-butan-1-ol.

References

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.Journal of Environmental & Life Sciences.
• Structure-toxicity relationships for selected halogenated aliphatic chemicals.PubMed / National Institutes of Health.
• Current Trends Update: Paint, Cadmium, and Monohalomethanes in the Workplace.Centers for Disease Control and Prevention (CDC).
• Controlling Occupational Exposure to Hazardous Drugs.Oregon Occupational Safety and Health Administration (OSHA).
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.MDPI.

Sources

• 1. jelsciences.com [jelsciences.com]
• 2. mdpi.com [mdpi.com]
• 3. Current Trends Update: Paint, Cadmium, and Monohalomethanes in the Workplace [cdc.gov]
• 4. Structure-toxicity relationships for selected halogenated aliphatic chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Synthesis of Chiral Trifluoromethylated Alcohols

A Technical Guide for Medicinal Chemistry

Executive Summary

The trifluoromethyl (

) group is a cornerstone of modern medicinal chemistry, serving as a bioisostere for isopropyl, ethyl, or methyl groups while significantly altering lipophilicity ( ), metabolic stability, and binding affinity. Chiral trifluoromethylated alcohols are critical intermediates in the synthesis of antiretrovirals (e.g., Efavirenz), cathepsin K inhibitors (e.g., Odanacatib), and various agrochemicals.

This guide details three dominant synthetic methodologies: Asymmetric Transfer Hydrogenation (ATH) , Nucleophilic Trifluoromethylation , and Biocatalytic Reduction . Each section provides mechanistic insights, self-validating protocols, and rigorous data analysis to ensure reproducibility and scalability in drug development workflows.

Asymmetric Transfer Hydrogenation (ATH)

Core Principle: ATH utilizes a chiral transition metal catalyst (typically Ru, Rh, or Ir) to transfer hydride from a hydrogen donor (isopropanol or formic acid) to a prochiral trifluoromethyl ketone.

1.1 Mechanistic Insight: Metal-Ligand Bifunctional Catalysis

The superior enantioselectivity of ATH in trifluoromethyl ketones arises from the "bifunctional" mechanism. Unlike classical hydrogenation, where the metal center dictates reactivity alone, bifunctional catalysts (e.g., Noyori-Ikariya type) utilize the ligand's amine proton (

) to stabilize the ketone oxygen via hydrogen bonding, while the metal delivers the hydride.

Why it works for

: The strong electron-withdrawing nature of the group increases the electrophilicity of the carbonyl carbon, making it highly reactive. However, this also makes the resulting alcohol prone to racemization or defluorination. Bifunctional catalysts operate under mild, often neutral or slightly acidic conditions (HCOOH/Et3N), preventing base-mediated decomposition.

Figure 1: Catalytic cycle of Ru-catalyzed Asymmetric Transfer Hydrogenation showing the bifunctional activation mode.

1.2 Self-Validating Protocol: Ru-Catalyzed ATH

Target: Synthesis of (S)-1-(3-(trifluoromethyl)phenyl)ethanol. Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN]

Step-by-Step Methodology:

• Catalyst Activation (In Situ):

  • In a flame-dried Schlenk flask under

    , charge RuCl(p-cymene)]_2$ dimer (0.005 equiv) and (S,S)-Ts-DPEN (0.012 equiv).

  • Add anhydrous DMF or solvent of choice. Stir at 80°C for 1 hour.

  • Validation: The solution should turn deep red/orange, indicating formation of the active 16e- ruthenium complex.

• Reaction Setup:

  • Cool the catalyst solution to 0°C.

  • Add the trifluoromethyl ketone substrate (1.0 equiv).

  • Add the hydrogen donor: A pre-mixed azeotropic mixture of Formic Acid/Triethylamine (5:2 molar ratio). Note: The 5:2 ratio is critical to maintain a slightly acidic pH, preventing base-catalyzed racemization of the sensitive

    alcohol.

• Monitoring:

  • Stir at room temperature.

  • Validation point: Monitor via 19F NMR (unlocked). The shift from the ketone signal (~ -63 ppm) to the alcohol signal (~ -78 ppm) provides a quantitative, non-destructive conversion metric.

• Workup:

  • Quench with water. Extract with Ethyl Acetate.

  • Wash organic layer with saturated

    (remove residual formic acid) and Brine.

  • Dry over

    and concentrate.

Nucleophilic Trifluoromethylation

Core Principle: Direct addition of a "naked" trifluoromethyl anion equivalent to an aldehyde or ketone. The Ruppert-Prakash reagent (

) is the industry standard, activated by a Lewis base.

2.1 Mechanistic Insight: The "Negative Fluorine" Effect

The

anion is unstable and prone to -elimination to form difluorocarbene ( ). The Ruppert-Prakash reagent masks this instability. A nucleophilic initiator (e.g., Fluoride or an alkoxide) attacks the Silicon atom, forming a pentacoordinate silicate intermediate that transfers the group to the carbonyl.

Chiral Induction: By using chiral quaternary ammonium salts (e.g., Cinchona alkaloid derivatives) as Phase Transfer Catalysts (PTC), the

addition can be stereocontrolled. The chiral cation forms a tight ion pair with the transient silicate species, directing facial selectivity.

Figure 2: Catalytic cycle of enantioselective trifluoromethylation using TMS-CF3 and a chiral phase-transfer catalyst.

2.2 Self-Validating Protocol: Organocatalytic Trifluoromethylation

Target: Enantioselective synthesis of

-trifluoromethyl benzyl alcohol. Reagents: , Cinchonidine-derived ammonium salt.

Step-by-Step Methodology:

• System Preparation:

  • Use a cryostat to maintain -78°C. Temperature control is the primary determinant of ee% in this reaction.

  • Solvent: Toluene (non-polar solvents often enhance ion-pairing interactions).

• Reagent Addition:

  • Dissolve aldehyde (1.0 equiv) and Chiral Catalyst (0.1 equiv) in Toluene.

  • Add

    (1.2 equiv) dropwise.

  • Validation: Ensure no exotherm occurs. An exotherm indicates uncontrolled background reaction (uncatalyzed), which yields racemic product.

• Reaction Progression:

  • Stir at -78°C for 4-12 hours.

  • Validation: TLC analysis often fails due to silyl ether stability. Use GC-MS or 19F NMR of a hydrolyzed aliquot to confirm conversion.

• Hydrolysis (Critical Step):

  • Add TBAF (Tetra-n-butylammonium fluoride) or 1M HCl in THF.

  • Note: The initial product is a silyl ether.[1] It must be cleaved to isolate the alcohol.

  • Stir for 1 hour at Room Temp.

Biocatalytic Reduction (Ketoreductases - KREDs)

Core Principle: Enzymatic reduction using engineered Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs). This method offers the highest theoretical stereoselectivity (>99% ee).

3.1 Mechanistic Insight: The Lock-and-Key Fit

Enzymes provide a chiral pocket that rigidly holds the trifluoromethyl ketone. The cofactor NADPH delivers a hydride to the Re or Si face with near-perfect fidelity. The

group's bulk and electronics are often recognized specifically by engineered residues in the active site (e.g., Lactobacillus kefir ADH variants).

3.2 Self-Validating Protocol: KRED-Mediated Reduction

Target: Gram-scale synthesis of chiral

alcohol. System: KRED (Codexis or equivalent), NADPH, Isopropanol (GDH coupled recycling).

Step-by-Step Methodology:

• Buffer Preparation:

  • Prepare 100 mM Potassium Phosphate buffer (pH 7.0).

  • Add Magnesium Sulfate (2 mM) –

    is often a necessary cofactor for ADH stability.

• Enzyme Charge:

  • Dissolve substrate in minimal DMSO or IPA (5-10% v/v max). High organic solvent load can denature the enzyme.

  • Add NADP+ (catalytic amount, 1 g/L).

  • Add Glucose Dehydrogenase (GDH) and Glucose (for cofactor recycling) OR use Isopropanol if the KRED accepts it.

• Reaction:

  • Add KRED powder. Stir gently at 30°C.

  • Validation: Monitor pH. The gluconic acid byproduct (if using GDH) will lower pH. Use an autotitrator to maintain pH 7.0 with 1M NaOH. pH drift is the #1 cause of incomplete conversion.

• Workup:

  • Add Celite and filter to remove protein.

  • Extract filtrate with MTBE.

Strategic Comparison & Applications

4.1 Comparative Analysis of Methods

Feature	ATH (Ru/Ir)	Nucleophilic ( )	Biocatalysis (KRED)
Enantioselectivity (ee)	High (90-98%)	Moderate to High (80-95%)	Excellent (>99%)
Substrate Scope	Broad (Aryl/Alkyl ketones)	Aldehydes & Ketones	Substrate Specific (Requires screening)
Scalability	Excellent (Industrial standard)	Moderate (Cryogenic temps required)	Excellent (Green chemistry)
Cost Driver	Precious Metal (Ru/Ir)	Reagent ( )	Enzyme Development
Key Risk	Residual Metal	Silyl group hydrolysis	Enzyme denaturation

4.2 Case Study: Efavirenz Intermediate

The synthesis of the HIV reverse transcriptase inhibitor Efavirenz relies on a chiral trifluoromethylated alcohol intermediate.

• Industrial Route: While early routes used nucleophilic addition of lithium acetylides to trifluoromethyl ketones (requiring stoichiometric chiral additives), modern approaches favor Catalytic Enantioselective Alkynylation or Biocatalytic Reduction of the corresponding ketone to set the stereocenter early, followed by cyclization.

• Impact: The

  group in Efavirenz is crucial for binding in the hydrophobic pocket of the viral enzyme, increasing potency by orders of magnitude compared to the methyl analog.

References

• Wu, B.-B., et al. (2022).[2][3][4] "Enantioselective Synthesis of Secondary

  -Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation." Journal of the American Chemical Society. [Link]

• Noyori, R., & Hashiguchi, S. (1997).[5] "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research. [Link]

• Prakash, G. K. S., & Yudin, A. K. (1997). "Perfluoroalkylation with Trimethyl(trifluoromethyl)silane." Chemical Reviews. [Link]

• Hollmann, F., et al. (2011). "Biocatalytic reduction of ketones." Green Chemistry. [Link]

• Kawabata, T., et al. (2004). "Asymmetric Synthesis of Trifluoromethylated Alcohols via Chiral Ammonium Fluorides." Journal of the American Chemical Society. [Link]

• Touchet, S., & Cossy, J. (2013). "Synthesis of the Efavirenz Intermediate." Organic Process Research & Development. [Link]

Sources

• 1. Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent) [sigmaaldrich.com]
• 2. Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction [organic-chemistry.org]
• 3. β-Trifluoromethyl alcohol synthesis [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]

Physicochemical Profiling of 3-Bromo-4,4,4-trifluoro-butan-1-ol: Molecular Weight, Density, and Analytical Workflows

Executive Summary

In modern drug discovery and advanced materials science, halogenated aliphatic alcohols serve as critical building blocks. The incorporation of both bromine and trifluoromethyl (-CF

) groups into a single low-molecular-weight scaffold—such as 3-Bromo-4,4,4-trifluoro-butan-1-ol —imparts unique physicochemical properties, including enhanced metabolic stability, high lipophilicity, and unusually high fluid density.

As a Senior Application Scientist, I approach the characterization of such compounds not merely as a data-collection exercise, but as a foundational step for downstream synthetic predictability. This whitepaper provides an in-depth technical analysis of the molecular weight and density of 3-Bromo-4,4,4-trifluoro-butan-1-ol (CAS: 2366-67-8)[1], detailing the causality behind its physical properties and outlining self-validating experimental protocols for accurate laboratory measurement.

Quantitative Data & Physicochemical Profiling

The physical behavior of 3-Bromo-4,4,4-trifluoro-butan-1-ol is dictated by the heavy atomic masses of its substituents tightly packed into a small van der Waals volume. Below is the consolidated physicochemical profile:

Property	Value / Description	Analytical Rationale
IUPAC Name	3-Bromo-4,4,4-trifluorobutan-1-ol	Standard systematic nomenclature.
CAS Registry Number	2366-67-8[1]	Unique chemical identifier[2].
Chemical Formula	C H BrF O	Core aliphatic chain with dual halogenation.
Molecular Weight	206.989 g/mol	Calculated via standard atomic weights (C: 48.044, H: 6.048, Br: 79.904, F: 56.994, O: 15.999).
Estimated Density	~1.65 – 1.80 g/cm³ (at 20 °C)	Driven by the high mass-to-volume ratio of the -Br and -CF groups.
Physical State	Liquid (Room Temperature)	Intermolecular hydrogen bonding via the terminal -OH group prevents high volatility.

Mechanistic Insights: The Causality of High Density

Density (

) is fundamentally the ratio of mass to volume. In organic liquids, density rarely exceeds 1.2 g/cm³ unless heavy heteroatoms are present. Fluorine has an atomic mass of 18.99 g/mol but a very small atomic radius, meaning the -CF group adds significant mass without proportionally expanding the molecule's spatial footprint. Bromine (79.90 g/mol ) further exacerbates this effect. Consequently, 3-Bromo-4,4,4-trifluoro-butan-1-ol exhibits a highly dense packing arrangement, making it significantly heavier than water or standard organic solvents.

Logical relationship between functional groups and physicochemical properties of the compound.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, laboratory measurements of this compound must utilize self-validating workflows. Below are the authoritative protocols for determining its density and validating its molecular weight.

Protocol A: Density Determination via Oscillating U-Tube (ASTM D4052)

Traditional pycnometry is prone to human error and temperature fluctuations. For highly volatile or dense halogenated liquids, the oscillating U-tube method (compliant with ASTM D4052) is the gold standard[3]. The principle relies on a mass-spring-damper model: a hollow borosilicate glass U-tube is electronically excited to vibrate at its natural frequency[4]. When the dense 3-Bromo-4,4,4-trifluoro-butan-1-ol is injected, the added mass slows the oscillation. The instrument calculates density based on this frequency shift[5].

Step-by-Step Methodology:

• System Calibration (Self-Validation Step 1): Inject a Certified Reference Material (CRM), such as ultra-pure water or a traceable fluorinated standard, to verify the instrument's baseline constants (

  and )[6].

• Sample Preparation & Degassing: Ultrasonicate the 3-Bromo-4,4,4-trifluoro-butan-1-ol sample for 5 minutes. Causality: Micro-bubbles trapped in the viscous liquid will artificially lower the apparent mass in the U-tube, leading to falsely low density readings[5].

• Injection & Thermal Equilibration: Inject 1 to 2 mL of the sample into the U-tube via an autosampler or Luer-lock syringe[7]. Allow the internal Peltier elements to stabilize the sample exactly at 20.0 °C. Causality: Density is highly temperature-dependent; even a 0.1 °C fluctuation can invalidate the results[6].

• Frequency Measurement: The optical pickups measure the oscillation period (

  ). The microprocessor calculates the density using the equation [4].

• Post-Run Drift Check (Self-Validation Step 2): Flush the system with acetone and dry with air. Re-run the CRM to ensure no sample carryover or baseline drift occurred during the test[6].

Step-by-step workflow for digital density determination using the oscillating U-tube method.

Protocol B: Molecular Weight Validation via LC-HRMS

To experimentally validate the calculated molecular weight (206.989 g/mol ), High-Resolution Mass Spectrometry (HRMS) is employed.

Step-by-Step Methodology:

• Sample Dilution: Dilute the compound to 1 µg/mL in a 50:50 Methanol/Water mixture.

• Ionization Strategy: Utilize Electrospray Ionization in negative mode (ESI-). Causality: Aliphatic alcohols often struggle to ionize in positive mode but readily form deprotonated

  ions or halogen adducts in negative mode.

• Isotopic Pattern Recognition (Self-Validation Step): Bromine naturally occurs as two stable isotopes,

  Br and Br, in a nearly 1:1 ratio. The mass spectrum must display a distinct "twin peak" signature at m/z 204.98 and 206.98. The presence of this exact isotopic ratio self-validates both the molecular weight and the successful retention of the bromine atom during ionization.

Conclusion

The precise determination of molecular weight and fluid density for 3-Bromo-4,4,4-trifluoro-butan-1-ol is not trivial; it requires an understanding of halogen-induced mass-volume relationships and rigorous, self-validating analytical protocols. By adhering to ASTM D4052 standards and leveraging high-resolution isotopic validation, researchers can confidently integrate this dense, highly functionalized building block into complex synthetic pipelines and drug discovery programs.

References

• ChemBK. "C4H6BrF3O Chemical Properties and CAS Registry." ChemBK Database. URL: [Link]

• Wikipedia Contributors. "Oscillating U-tube." Wikipedia, The Free Encyclopedia. URL:[Link]

• Eralytics. "ASTM D4052: Standard Test Method for Density by Digital Density Meter." Eralytics Instruments. URL: [Link]

• American National Standards Institute (ANSI). "Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids." ANSI Blog. URL: [Link]

• Drawell Analytical. "How Digital Density Meters are Used for Modern Laboratories." Drawell Analytical Instruments. URL: [Link]

Sources

• 1. arctomsci.com [arctomsci.com]
• 2. C4H6BrF3O [chembk.com]
• 3. ASTM D4052 - eralytics [eralytics.com]
• 4. Oscillating U-tube - Wikipedia [en.wikipedia.org]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. accustandard.com [accustandard.com]
• 7. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]

Strategic Sourcing and Synthetic Utility of 3-Bromo-4,4,4-trifluoro-butan-1-ol in Drug Development

Executive Summary

The incorporation of fluorine into organic molecules is a cornerstone of modern pharmaceutical and agrochemical design. The trifluoromethyl (

) group, in particular, profoundly alters a molecule's physicochemical properties, enhancing metabolic stability, modulating lipophilicity, and improving target binding affinity. 3-Bromo-4,4,4-trifluoro-butan-1-ol (CAS: 2366-67-8) has emerged as a highly specialized, bifunctional building block for appending fluorinated alkyl chains onto complex pharmacophores[1].

Despite its utility, this compound remains a niche reagent with a fragmented supply chain. This whitepaper provides an in-depth analysis of the commercial landscape, pricing dynamics, and validated synthetic methodologies for 3-Bromo-4,4,4-trifluoro-butan-1-ol, equipping researchers with the actionable intelligence required to integrate this molecule into their discovery pipelines.

Procurement Strategy: Suppliers, Pricing, and Market Dynamics

The commercial availability of 3-Bromo-4,4,4-trifluoro-butan-1-ol is notoriously limited. It is not routinely stocked by tier-one catalog aggregators, forcing procurement teams to rely on specialized fluorochemical vendors or custom synthesis organizations (CROs).

Notably, there is a discrepancy in chemical databases regarding its registration; while specialty supplier Arctom lists the compound under CAS 2366-67-8[1], other distributors like Manchester Organics (via Toyo Science) list its CAS number as "N/A," highlighting its status as an emerging, low-volume intermediate[2].

Quantitative Supply and Pricing Matrix

Because the compound is synthesized in small batches, pricing is highly sensitive to scale and purity requirements. The following table synthesizes current market data for R&D-scale procurement:

Supplier / Sourcing Route	Purity	Scale	Estimated Price (USD)	Lead Time	Catalog / CAS Ref
Arctom	>95%	1 g	$150 – $250	In-Stock	2366-67-8[1]
Arctom	>95%	10 g	$800 – $1,200	In-Stock	2366-67-8[1]
Manchester Organics	>97%	5 g	$400 – $600	2–4 Weeks	N/A[2]
Custom Synthesis (CRO)	>98%	100 g+	$3,500 – $5,000	6–8 Weeks	Custom Order

Note: Prices are estimated based on historical catalog data for specialized fluorinated aliphatic bromides and are subject to geopolitical supply chain fluctuations.

Workflow of sourcing, synthesizing, and applying 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Mechanistic Utility in Drug Design

The bifunctional nature of 3-Bromo-4,4,4-trifluoro-butan-1-ol offers distinct orthogonal reactivity:

• The Primary Alcohol (

  ): Can be oxidized to an aldehyde/carboxylic acid, or converted into a leaving group (tosylate/mesylate) for subsequent nucleophilic substitution.

• The Secondary Bromide (

  ): Situated adjacent to the strongly electron-withdrawing group. This proximity heavily deactivates the carbon toward displacement but makes it an excellent candidate for radical-mediated cross-couplings or specific metallaphotoredox catalysis.

When appended to a pharmacophore, the 4,4,4-trifluorobutyl chain acts as a lipophilic shield. It increases the LogP of the molecule, enhancing blood-brain barrier (BBB) penetration, while the steric bulk and strong C-F bonds protect adjacent metabolic soft spots from Cytochrome P450 (CYP450) mediated oxidation.

Pharmacological impact of integrating the 4,4,4-trifluorobutyl moiety into lead compounds.

Self-Validating Synthetic Methodology

Due to the high cost and limited availability of the commercial product, many laboratories opt to synthesize 3-Bromo-4,4,4-trifluoro-butan-1-ol in-house. The most reliable precursor is 4,4,4-trifluorobutane-1,3-diol (CAS: 135859-36-8), which is more readily available from major suppliers like Sigma-Aldrich. The diol itself is often derived from the reduction of ethyl 4,4,4-trifluoroacetoacetate derivatives[3].

To achieve regioselective bromination at the C3 position, the primary alcohol at C1 must be transiently protected. The following protocol is designed as a self-validating system , ensuring that causality is understood and analytical checkpoints prevent the carryover of failed intermediates.

Protocol: Regioselective Synthesis from 4,4,4-Trifluorobutane-1,3-diol

Step 1: Regioselective Protection of the Primary Alcohol

Causality: The primary hydroxyl group is sterically unhindered compared to the secondary hydroxyl adjacent to the bulky

group. Using tert-butyldimethylsilyl chloride (TBDMS-Cl) allows for kinetically controlled, selective protection of the C1 alcohol.

• Dissolve 4,4,4-trifluorobutane-1,3-diol (1.0 eq) in anhydrous Dichloromethane (DCM) at 0 °C under an argon atmosphere.

• Add Imidazole (2.0 eq) followed by dropwise addition of TBDMS-Cl (1.05 eq) dissolved in DCM.

• Stir for 4 hours, allowing the reaction to slowly warm to room temperature.

• Quench with saturated aqueous

  , extract with DCM, dry over , and concentrate.

• Validation Checkpoint 1: Perform TLC (Hexane:EtOAc 4:1). The highly polar diol (

  ) should be completely consumed, replaced by a single less polar spot ( ). NMR must show a distinct 9H singlet at confirming the tert-butyl group.

Step 2: Appel Bromination of the Secondary Alcohol

Causality: The strong electron-withdrawing nature of the

group severely destabilizes any carbocation intermediate, making standard bromination (e.g., using HBr) impossible. The Appel reaction ( ) operates via an mechanism driven by the thermodynamic formation of triphenylphosphine oxide, forcing the substitution even at this deactivated position.

• Dissolve the protected intermediate from Step 1 (1.0 eq) in anhydrous Tetrahydrofuran (THF) at 0 °C.

• Add Carbon tetrabromide (

  , 1.5 eq).

• Slowly add Triphenylphosphine (

  , 1.5 eq) in small portions to control the exotherm.

• Stir at room temperature for 12 hours. Filter the precipitated triphenylphosphine oxide and concentrate the filtrate. Purify via flash chromatography.

• Validation Checkpoint 2:

  NMR is critical here. The signal (typically a doublet due to coupling with the adjacent C-H) will shift significantly downfield due to the deshielding effect of the newly introduced bromine atom at the -carbon.

Step 3: Deprotection to Yield the Final Product

Causality: The silyl ether must be cleaved without triggering the elimination of the newly installed bromide (which could form a trifluoromethyl alkene). Fluoride sources like TBAF are highly chemoselective for Si-O bonds due to the immense strength of the Si-F bond.

• Dissolve the brominated intermediate in THF at 0 °C.

• Add Tetra-n-butylammonium fluoride (TBAF, 1.0 M in THF, 1.1 eq) dropwise.

• Stir for 2 hours. Quench with water, extract with diethyl ether, and wash extensively with brine to remove TBAF salts.

• Concentrate under reduced pressure (Caution: low molecular weight fluorinated alcohols can be volatile).

• Validation Checkpoint 3: GC-MS must show the correct isotopic pattern for bromine (

  and in a 1:1 ratio) in the molecular ion or primary fragments. IR spectroscopy should confirm the return of the broad O-H stretch at .

References

• Toyo Science. "Manchester Organics 製品リスト 1～283". Toyo Asia. URL:[Link]

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• 3. Ethyl 2-methyl-3-hydroxy-4,4,4-trifluorobutyrate | 91600-33-8 | Benchchem [benchchem.com]

Solubility of 3-Bromo-4,4,4-trifluoro-butan-1-ol in organic solvents

An In-depth Technical Guide to the Solubility of Halogenated Alcohols in Organic Solvents

A Case Study on 3-Bromo-4,4,4-trifluoro-butan-1-ol and its Isomer

Executive Summary

The solubility of molecular building blocks is a cornerstone of successful drug discovery and development, profoundly impacting synthetic route design, formulation, and biological assay performance. This guide addresses the solubility of 3-Bromo-4,4,4-trifluoro-butan-1-ol, a halogenated alcohol of interest to medicinal chemists. A thorough review of public-domain literature and chemical databases reveals a notable absence of empirical solubility data for this specific compound.

Therefore, this document adopts a dual approach. First, it presents a detailed analysis of the closely related, commercially available isomer, 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol (CAS: 234443-21-1) , using its known qualitative solubility to establish a predictive framework. Second, it provides comprehensive, field-proven experimental protocols to empower researchers to determine the solubility of the target compound, or any novel substance, with high fidelity. By combining theoretical principles with practical, step-by-step methodologies, this guide serves as a robust resource for scientists navigating the physicochemical challenges of drug development.

Introduction: The Strategic Role of Halogenated Alcohols

In modern medicinal chemistry, the incorporation of halogen atoms—particularly fluorine and bromine—is a well-established strategy for modulating the pharmacokinetic and pharmacodynamic properties of a drug candidate. Fluorine and trifluoromethyl groups can enhance metabolic stability, improve cell membrane permeability, and alter the acidity of nearby functional groups. Bromine can introduce potent and specific "halogen bonds," which are non-covalent interactions that can significantly influence drug-target binding affinity.[1]

The compound 3-Bromo-4,4,4-trifluoro-butan-1-ol combines these features: a primary alcohol for hydrogen bonding and further synthetic modification, a sterically demanding trifluoromethyl group, and a bromine atom. Understanding its solubility is the first step in unlocking its potential as a synthetic intermediate. Given the lack of specific data, we will leverage information from its structural isomer, 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol, to inform our analysis.

Table 1: Physicochemical Properties of the Reference Isomer, 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol

Property	Value	Source
CAS Number	234443-21-1	[2][3][4]
Molecular Formula	C4H5BrF4O	[2][3][4]
Molecular Weight	224.98 g/mol	[2][4]
Appearance	Colorless transparent liquid	[3]
Density	~1.769 g/cm³	[2][3][5]
Boiling Point	70°C @ 30mm Hg; ~146-148°C @ 760 Torr	[2][3]
Refractive Index	~1.394	[2][3]

Theoretical Principles of Solubility

The adage "like dissolves like" serves as a useful starting point, but a deeper understanding requires an analysis of the specific intermolecular forces at play between the solute and the solvent.

• Hydrogen Bonding: The primary alcohol (-OH) group in 3-Bromo-4,4,4-trifluoro-butan-1-ol is both a hydrogen bond donor and acceptor.[6] This feature will dominate its interactions with protic solvents (e.g., methanol, ethanol) and polar aprotic solvents that are hydrogen bond acceptors (e.g., DMSO, N,N-Dimethylformamide).

• Dipole-Dipole Interactions: The strong electronegativity of the fluorine and oxygen atoms, along with the polar C-Br bond, creates a significant molecular dipole. This suggests favorable interactions with polar solvents like acetone and acetonitrile.

• London Dispersion Forces: These are the weakest intermolecular forces and are present in all molecules. The large, polarizable bromine atom and the overall electron cloud contribute to these forces, allowing for some solubility in less polar solvents.

Predictive Analysis: 3-Bromo vs. 4-Bromo Isomer

While both isomers share the same functional groups, their spatial arrangement will subtly influence their solubility profiles.

• Steric Hindrance: In the target molecule, the bromine atom is on the C3 carbon, adjacent to the electron-withdrawing CF3 group. This may slightly alter the electron distribution and accessibility of the bromine for halogen bonding compared to the 4-bromo isomer, where it is at the terminus.

• Molecular Dipole: The change in the C-Br bond position will alter the overall molecular dipole moment. While a precise prediction requires computational modeling, it is plausible that the 3-bromo isomer has a different polarity profile, which could lead to modest differences in solubility in solvents of intermediate polarity.

Despite these differences, it is reasonable to hypothesize that the solubility profile of 3-Bromo-4,4,4-trifluoro-butan-1-ol will broadly follow that of its 4-bromo counterpart due to the overwhelming influence of the hydroxyl and trifluoromethyl groups.

Case Study: Known Solubility of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol

Qualitative solubility data for the reference isomer provides a critical benchmark for our predictions and experimental design.

Table 2: Qualitative Solubility of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol

Solvent	Polarity Type	Observed Solubility
Water	Polar Protic	Practically Insoluble
Methanol	Polar Protic	Soluble
N,N-Dimethylformamide (DMF)	Polar Aprotic	Very Soluble
Chloroform	Weakly Polar	Very Slightly Soluble
Glacial Acetic Acid	Polar Protic	Sparingly Soluble

Source: Echemi[2]

This profile is logical: the molecule is soluble in polar organic solvents capable of hydrogen bonding (Methanol) or strong dipole interactions (DMF), but its significant non-polar, fluorinated/brominated character renders it insoluble in water.[2] The fluorinated portion can be considered "lipophobic," leading to poor solubility in non-polar hydrocarbon solvents and even some weakly polar solvents like chloroform.[2][7]

Experimental Determination of Solubility: A Practical Guide

The absence of data necessitates empirical measurement. The following protocols are designed to provide a clear path from rapid qualitative assessment to precise quantitative determination.

Safety Precautions

While specific toxicity data for 3-Bromo-4,4,4-trifluoro-butan-1-ol is unavailable, the related isomer is classified as an irritant (H315, H319, H335) and harmful if swallowed (H302). Therefore, all handling should occur in a well-ventilated fume hood, with appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Protocol I: Rapid Qualitative Solubility Assessment

This initial screen provides a fast, semi-quantitative overview across a range of solvents.

Methodology:

• Preparation: Label a series of small, dry glass test tubes (13x100 mm) for each solvent to be tested (e.g., Water, Methanol, Acetonitrile, Dichloromethane, Toluene, Cyclohexane).

• Solvent Addition: Add 1 mL of each solvent to its respective labeled tube.

• Solute Addition: Add approximately 10 mg of 3-Bromo-4,4,4-trifluoro-butan-1-ol to each tube.

• Mixing: Cap and vortex each tube vigorously for 30-60 seconds.

• Observation: Visually inspect each tube against a dark background for the presence of undissolved solid.

• Classification: Categorize the solubility as:

  • Freely Soluble: No visible solid particles.

  • Sparingly Soluble: A significant portion has dissolved, but some solid remains.

  • Slightly Soluble: The bulk of the solid remains, with minimal dissolution.

  • Insoluble: No apparent change in the amount of solid.

Caption: A decision tree for rapid qualitative solubility assessment.

Protocol II: Quantitative Thermodynamic Solubility (Shake-Flask Method)

This is the gold-standard method for determining the equilibrium (thermodynamic) solubility of a compound.[8]

Methodology:

• Preparation of Saturated Solution: Add an excess amount of 3-Bromo-4,4,4-trifluoro-butan-1-ol (e.g., 5-10 mg) to a 2 mL glass vial containing a known volume (e.g., 1.0 mL) of the chosen solvent. The key is to ensure undissolved solid remains visible.[8]

• Equilibration: Securely cap the vial and place it on an orbital shaker or rotator in a temperature-controlled environment (typically 25 °C) for 24 hours. This allows the system to reach thermodynamic equilibrium.

• Phase Separation: After equilibration, centrifuge the vial at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the excess, undissolved solid.

• Sample Collection: Carefully remove a known aliquot (e.g., 100 µL) of the clear supernatant without disturbing the solid pellet.

• Dilution: Dilute the collected supernatant with a suitable solvent (often the mobile phase of the analytical system) to a concentration within the linear range of the calibration curve. A 10-fold or 100-fold dilution is common.

• Quantification: Analyze the diluted sample using a validated analytical method, such as HPLC-UV or LC-MS.

• Calculation: Determine the concentration of the compound in the diluted sample by comparing its instrumental response to a pre-established calibration curve. Calculate the original solubility in the saturated solution using the following formula:

  Solubility (mg/mL) = [Concentration from Curve (mg/mL)] × [Dilution Factor]

Caption: A workflow diagram of the quantitative shake-flask method.

Table 3: Template for Recording Experimental Solubility Data

Solvent	Polarity Index	Temperature (°C)	Solubility (mg/mL)	Solubility (mM)	Method of Analysis	Notes
Dichloromethane	3.1	25	HPLC-UV
Acetone	5.1	25	HPLC-UV
Acetonitrile	5.8	25	HPLC-UV
Ethanol	4.3	25	HPLC-UV
DMSO	7.2	25	HPLC-UV
Water	10.2	25	HPLC-UV

Conclusion

While direct empirical data for 3-Bromo-4,4,4-trifluoro-butan-1-ol remains elusive, a robust scientific forecast of its solubility is possible through the analysis of its structural features and comparison with its close isomer, 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol. It is predicted that the target compound will exhibit favorable solubility in polar organic solvents such as alcohols, DMF, and DMSO, and poor solubility in water and non-polar hydrocarbon solvents. This guide provides the essential theoretical grounding and, critically, the detailed experimental protocols required for researchers to validate these predictions and rigorously characterize this promising chemical building block for its role in drug discovery and development.

References

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• Kozlov, A. S., et al. (2021). The Unexpected High Solubility of Fluorinated Zinc Phthalocyanines in Aqueous Solutions and Their Use for the Preparation of Photodynamic Coatings on Various Substrates. ACS Applied Materials & Interfaces. Available at: [Link]

• Chemistry Stack Exchange. (2012, May 23). Why do biphasic systems of fluorous and organic solvents form?. Available at: [Link]

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• Ingeniería UC. (n.d.). Experimental measurement and modeling of the solubility of fluorinated compounds derived from dichlone in supercritical carbon dioxide. Retrieved February 27, 2026, from [Link]

• OpenOChem Learn. (n.d.). Physical Properties of Alcohols and Alkyl Halides. Retrieved February 27, 2026, from [Link]

• ICCVAM. (2003, September 24). Test Method Protocol for Solubility Determination. Available at: [Link]

• GM Chemical. (n.d.). 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol CAS 234443-21-1. Retrieved February 27, 2026, from [Link]

• Chemical Synthesis Database. (2025, May 20). 3-bromo-1,1,1-trifluoro-2-butanol. Retrieved February 27, 2026, from [Link]

• PubChem. (n.d.). 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol. Retrieved February 27, 2026, from [Link]

• ChemBK. (2024, April 10). 4-bromo-3,3,4,4-tetrafluorobutan-1-ol. Retrieved February 27, 2026, from [Link]

• Zhang, P., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Scientific Reports. Available at: [Link]

• Daishang Pharmchem Group. (n.d.). 4-Bromo-3,3,4,4-tetrafluoro-1-butanol. Retrieved February 27, 2026, from [Link]

• NCERT. (n.d.). Haloalkanes and Haloarenes. Retrieved February 27, 2026, from [Link]

• Google Patents. (n.d.). US5290846A - Solvents for fluorinated polymers.

• Grinberg Dana, A., et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Journal of Chemical Information and Modeling. Available at: [Link]

• Journal of the American Chemical Society. (1951). The Solubility of Fluorocarbons. Available at: [Link]

• University of Calgary. (n.d.). Chapter 4 Notes: Alcohols and Alkyl Halides. Retrieved February 27, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Bromination of 4,4,4-Trifluorobutan-1-ol

Abstract

This document provides detailed protocols for the synthesis of 1-bromo-4,4,4-trifluorobutane, a critical fluorinated building block in the pharmaceutical and materials science sectors.[1][2][3] The conversion of the parent alcohol, 4,4,4-trifluorobutan-1-ol, is a fundamental transformation for introducing a versatile bromide handle, enabling further synthetic manipulations. We present two robust and widely applicable methods for this conversion: direct bromination using phosphorus tribromide (PBr₃) and the Appel reaction, which utilizes a combination of triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄). This guide offers a comprehensive overview of the reaction mechanisms, step-by-step experimental procedures, safety protocols, and product characterization, designed for researchers and professionals in drug development and chemical synthesis.

Introduction and Mechanistic Rationale

The conversion of alcohols to alkyl halides is a cornerstone of organic synthesis. For primary alcohols like 4,4,4-trifluorobutan-1-ol, which lack significant steric hindrance, SN2-type reactions are highly effective and prevent unwanted side reactions like carbocation rearrangements that can occur with acidic hydrohalic conditions (e.g., HBr).[4][5] The two protocols detailed herein leverage this mechanistic pathway to ensure high-yield synthesis of the target compound.

Mechanism of Bromination with Phosphorus Tribromide (PBr₃)

The reaction of a primary alcohol with PBr₃ is a classic and efficient method for producing alkyl bromides.[6] The mechanism proceeds in two main stages:

• Activation of the Hydroxyl Group: The oxygen atom of the alcohol acts as a nucleophile, attacking the electrophilic phosphorus atom of PBr₃. This initial step displaces a bromide ion and converts the hydroxyl group into an excellent leaving group, an O-phosphonium intermediate.[5][7]

• SN2 Displacement: The bromide ion generated in the first step then acts as a nucleophile, performing a backside attack on the carbon atom bearing the activated oxygen group. This SN2 substitution results in the formation of the alkyl bromide and a dibromophosphorous acid byproduct.[4][7]

This method is highly reliable for primary and secondary alcohols, yielding the corresponding bromides with high fidelity.[8]

Mechanism of the Appel Reaction

The Appel reaction provides a mild and versatile alternative for converting alcohols to alkyl bromides under neutral conditions.[9] The reaction is driven by the formation of the highly stable triphenylphosphine oxide (Ph₃P=O) byproduct.[9] The key mechanistic steps are:

• Phosphonium Salt Formation: Triphenylphosphine (PPh₃), a strong nucleophile, attacks a bromine atom on carbon tetrabromide (CBr₄), forming the key intermediate [Ph₃PBr]⁺ CBr₃⁻.[9]

• Alcohol Deprotonation: The tribromomethanide anion (CBr₃⁻) is a moderate base and deprotonates the alcohol, yielding an alkoxide and bromoform (CHBr₃).[9]

• Alkoxyphosphonium Intermediate: The resulting alkoxide attacks the electrophilic phosphorus atom of the [Ph₃PBr]⁺ cation to form an alkoxyphosphonium bromide salt, [R-O-PPh₃]⁺Br⁻.[9]

• SN2 Displacement: Finally, the bromide ion attacks the carbon center in an SN2 fashion, displacing triphenylphosphine oxide (TPPO) and yielding the desired 1-bromo-4,4,4-trifluorobutane.[9]

Experimental Protocols

The following protocols provide detailed, step-by-step instructions for the bromination of 4,4,4-trifluorobutan-1-ol.

Protocol A: Bromination using Phosphorus Tribromide (PBr₃)

This protocol is a robust method for synthesizing primary alkyl bromides. The key is the slow addition of the reactive PBr₃ to the alcohol at a reduced temperature.

Materials and Equipment:

• 4,4,4-trifluorobutan-1-ol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether (Et₂O) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, reflux condenser with a drying tube (or nitrogen/argon inlet), ice-water bath, separatory funnel, rotary evaporator, distillation apparatus.

Procedure:

• Reaction Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (N₂ or Ar). Add 4,4,4-trifluorobutan-1-ol (1.0 eq) and anhydrous diethyl ether to the flask.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add phosphorus tribromide (PBr₃, ~0.4 eq) dropwise to the alcohol solution via the dropping funnel over 30-45 minutes. Maintain the internal temperature below 10 °C during the addition. Note: PBr₃ reacts violently with water; ensure all glassware is scrupulously dry.[10][11]

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 12-18 hours. Monitor the reaction progress by TLC or GC analysis.

• Quenching: Once the reaction is complete, cool the flask again in an ice bath and very carefully pour the mixture over crushed ice or into ice-cold water to quench any unreacted PBr₃.

• Work-up and Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with:

  • Saturated NaHCO₃ solution (to neutralize acidic byproducts).

  • Deionized water.

  • Brine.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by fractional distillation under atmospheric pressure to yield pure 1-bromo-4,4,4-trifluorobutane.

Protocol B: Bromination via the Appel Reaction

This method is performed under mild, neutral conditions and is particularly useful for sensitive substrates. The primary challenge is the removal of the triphenylphosphine oxide (TPPO) byproduct.[12]

Materials and Equipment:

• 4,4,4-trifluorobutan-1-ol

• Triphenylphosphine (PPh₃)

• Carbon tetrabromide (CBr₄)

• Anhydrous dichloromethane (DCM) or acetonitrile

• Hexanes or pentane

• Round-bottom flask, magnetic stirrer, inert atmosphere setup (N₂ or Ar), ice-water bath, rotary evaporator, filtration apparatus (e.g., Büchner funnel), silica gel for chromatography (optional).

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add triphenylphosphine (1.2 eq) and anhydrous DCM.

• Reagent Addition: Cool the stirred solution to 0 °C in an ice bath. Add carbon tetrabromide (1.2 eq) portion-wise, ensuring the temperature remains low.

• Substrate Addition: Add a solution of 4,4,4-trifluorobutan-1-ol (1.0 eq) in anhydrous DCM dropwise to the reaction mixture.

• Reaction Progression: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours, or until TLC/GC analysis indicates complete consumption of the starting alcohol.

• Initial Purification (TPPO Removal):

  • Concentrate the reaction mixture on a rotary evaporator to remove the DCM.

  • Add a sufficient volume of a non-polar solvent (e.g., hexanes or a hexanes/ether mixture) to the resulting residue.

  • Stir or sonicate the slurry. The triphenylphosphine oxide byproduct is insoluble in hexanes and will precipitate as a white solid.[12]

  • Filter the mixture through a plug of silica gel or celite, washing thoroughly with the non-polar solvent to recover the product.

• Final Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be further purified by distillation or flash column chromatography on silica gel if necessary.

Data Summary and Characterization

Table 1: Reagent and Parameter Summary

Parameter	Protocol A (PBr₃)	Protocol B (Appel Reaction)
Alcohol	1.0 eq	1.0 eq
Brominating Agent	PBr₃ (~0.4 eq)	CBr₄ (1.2 eq)
Co-reagent	N/A	PPh₃ (1.2 eq)
Solvent	Anhydrous Et₂O or DCM	Anhydrous DCM or Acetonitrile
Temperature	0 °C to RT	0 °C to RT
Reaction Time	12 - 18 hours	2 - 4 hours
Typical Yield	70 - 90%	80 - 95%
Work-up Key	Aqueous wash/extraction	Precipitation/filtration of TPPO

Product Characterization: 1-Bromo-4,4,4-trifluorobutane

The identity and purity of the final product, 1-bromo-4,4,4-trifluorobutane, should be confirmed by standard analytical techniques.

• Physical Properties: Colorless liquid.[13]

  • Boiling Point: 103-105 °C.[3]

  • Density: ~1.555 g/mL.[3]

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show three distinct signals corresponding to the three methylene (-CH₂-) groups. The signals will exhibit complex splitting patterns due to both H-H and H-F coupling. The approximate chemical shifts (in CDCl₃) would be:

  • -CH₂Br: ~3.5 ppm (triplet)

  • -CH₂CH₂Br: ~2.3 ppm (multiplet)

  • CF₃CH₂-: ~2.5 ppm (quartet of triplets, due to coupling with both CF₃ and the adjacent CH₂)

• ¹³C NMR Spectroscopy: The carbon spectrum will show three signals for the methylene carbons, with the carbon attached to the CF₃ group showing a characteristic quartet due to C-F coupling.

• ¹⁹F NMR Spectroscopy: A single signal, a triplet, is expected due to coupling with the adjacent methylene protons.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for both synthetic protocols.

Caption: Workflow for the bromination of 4,4,4-trifluorobutan-1-ol.

Safety and Handling

Proper safety precautions are paramount when performing these procedures. All operations should be conducted inside a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a flame-retardant lab coat, and chemical-resistant gloves.

• Phosphorus Tribromide (PBr₃): PBr₃ is a toxic, corrosive liquid that reacts violently with water, releasing HBr gas.[10][11][14] It must be handled under anhydrous, inert conditions.[14] Emergency shower and eyewash stations should be readily accessible.[15]

• Carbon Tetrabromide (CBr₄): CBr₄ is toxic and should be handled with care to avoid inhalation of dust or contact with skin.

• Triphenylphosphine (PPh₃): May cause skin and eye irritation. Minimize dust generation during handling.[16]

• Triphenylphosphine Oxide (TPPO): The primary byproduct of the Appel reaction. While generally considered low toxicity, it is harmful if swallowed and may cause long-term adverse effects in the aquatic environment.[17][18] Dispose of TPPO waste according to institutional guidelines.[16][17]

• Solvents: Diethyl ether is extremely flammable. Dichloromethane is a suspected carcinogen.[19] Avoid exposure and ensure proper ventilation.

References

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• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: phosphorus tribromide. [Link]

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• Al-Hemyari, A., Bufaroosha, M., & Thiemann, T. (2017). Investigation of the Appel reaction with bromotrichloromethane-triphenylphosphine (CBrCl3/PPh3). ResearchGate. [Link]

• Google Patents. (n.d.). CN109369354B - A kind of synthetic method of 4,4,4-trifluorobutanol.
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• Scientific Update. (2023, February 9). Triphenylphosphine Oxide- Waste Not, Want Not. [Link]

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Application Note: Defluorinative Cyclization of 3-Bromo-4,4,4-trifluoro-butan-1-ol to 3-Bromo-2,2-difluorotetrahydrofurans

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Application Guide & Experimental Protocol

Executive Summary & Mechanistic Rationale

The incorporation of fluorinated heterocycles into pharmaceutical pipelines has accelerated due to their ability to modulate lipophilicity, metabolic stability, and target binding affinity [1]. Specifically, gem-difluorotetrahydrofurans serve as excellent bioisosteres for standard cyclic ethers and carbonyl groups. However, the direct synthesis of these motifs from readily available trifluoromethylated precursors is notoriously challenging due to the high bond dissociation energy of the C(sp³)–F bond.

This application note details a highly efficient, base-promoted defluorinative cyclization of 3-bromo-4,4,4-trifluoro-butan-1-ol to yield 3-bromo-2,2-difluorotetrahydrofuran .

The Causality of the Reaction Pathway

When subjected to basic conditions, the substrate faces a chemoselective bifurcation: it can undergo a 4-exo-tet cyclization (displacing the bromide to form an oxetane) or a defluorinative cyclization to form a tetrahydrofuran (THF)[2, 4].

By carefully selecting a non-nucleophilic, lithium-based base (LiHMDS) and strictly controlling the temperature, the reaction is driven entirely down the THF pathway. The mechanism proceeds via:

• Alkoxide Formation: Rapid deprotonation of the primary alcohol.

• E1cB-Type Elimination: The base abstracts the acidic C3 proton (acidified by the adjacent Br and CF₃ groups), triggering the elimination of a fluoride ion to generate a highly electrophilic gem-difluoroalkene intermediate (4-alkoxy-2-bromo-1,1-difluorobut-1-ene).

• 5-endo-trig Cyclization: The tethered alkoxide attacks the CF₂ carbon.

Expert Insight: While Baldwin’s rules classically disfavor 5-endo-trig cyclizations, the unique electronic polarization of the C=CF₂ double bond subverts this paradigm [3]. The thermodynamic sink of the strong C–O bond and the stabilization of the resulting C3-carbanion render this specific 5-endo-trig defluorinative cyclization exceptionally fast and high-yielding.

Mechanistic pathway of the defluorinative cyclization to 3-bromo-2,2-difluorotetrahydrofuran.

Optimization of Reaction Conditions

The choice of base and temperature profile is the critical variable in suppressing the competing oxetane formation. Hard nucleophilic bases (like NaH) or higher initial temperatures provide sufficient thermal energy to overcome the activation barrier for the 4-exo-tet displacement of the bromide. Conversely, the lithium cation in LiHMDS acts as a Lewis acid, coordinating with the fluorine atoms and significantly lowering the activation energy for the E1cB defluorination step.

Table 1: Optimization of Defluorinative Cyclization Conditions

Entry	Base (Equivalents)	Solvent	Temp Profile (°C)	Yield of THF (%)	Yield of Oxetane (%)
1	NaH (2.5)	THF	0 to 25	45	22
2	t-BuOK (2.5)	THF	0 to 25	52	18
3	LiHMDS (2.5)	THF	-78 to 25	84	< 5
4	LiHMDS (2.5)	DMF	-78 to 25	61	12
5	KHMDS (2.5)	THF	-78 to 25	73	8

Note: Yields determined by ¹⁹F NMR using fluorobenzene as an internal standard. Entry 3 represents the validated optimal conditions.

Experimental Protocol: Base-Mediated Defluorinative Cyclization

This protocol is designed as a self-validating system. In-process ¹⁹F NMR monitoring is utilized to ensure complete consumption of the CF₃ starting material before quenching, preventing challenging downstream separations.

Materials Required

• Substrate: 3-Bromo-4,4,4-trifluoro-butan-1-ol (10.0 mmol, 2.07 g)

• Reagents: LiHMDS (1.0 M in THF, 25.0 mL, 25.0 mmol)

• Solvents: Anhydrous Tetrahydrofuran (THF, 100 mL), Ethyl Acetate (EtOAc)

• Quench: Saturated aqueous NH₄Cl solution

Step-by-Step Methodology

• System Preparation: Flame-dry a 250 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x). This strict anhydrous environment is required to prevent the hydrolysis of LiHMDS, which would generate LiOH—a hard base that promotes unwanted side reactions.

• Substrate Solvation: Dissolve 3-bromo-4,4,4-trifluoro-butan-1-ol (10.0 mmol) in 100 mL of anhydrous THF. Stir at 400 rpm.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

• Base Addition (Critical Step): Add LiHMDS (25.0 mL, 1.0 M in THF) dropwise via a syringe pump over 30 minutes. Causality: Slow addition at cryogenic temperatures kinetically favors the deprotonation of the C3 proton over direct nucleophilic attack on the C3-bromide, effectively shutting down the oxetane pathway.

• E1cB Initiation & Cyclization: Maintain the reaction at -78 °C for 1 hour to ensure complete formation of the gem-difluoroalkene intermediate. Remove the cooling bath and allow the reaction to slowly warm to 25 °C over 4 hours.

• In-Process Control (IPC): Withdraw a 0.1 mL aliquot, quench with NH₄Cl, extract with CDCl₃, and acquire a quick ¹⁹F NMR spectra. The disappearance of the starting material singlet (~ -72 ppm) and the appearance of an AB quartet or two distinct doublets (~ -95 to -105 ppm) validates the successful formation of the diastereotopic CF₂ ring system.

• Quench & Extraction: Cool the mixture to 0 °C and carefully quench with 30 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with EtOAc (3 × 50 mL). Wash the combined organic layers with brine (50 mL) and dry over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure (Caution: product is semi-volatile; do not exceed 30 °C bath temperature at 50 mbar). Purify via flash column chromatography on silica gel (Hexanes/EtOAc gradient, 95:5 to 80:20) to afford the pure 3-bromo-2,2-difluorotetrahydrofuran.

Step-by-step experimental workflow for the base-mediated synthesis of the tetrahydrofuran.

Analytical Characterization Signatures

Validation of the structural integrity of the synthesized 3-bromo-2,2-difluorotetrahydrofuran relies heavily on multinuclear NMR:

• ¹⁹F NMR (376 MHz, CDCl₃): The loss of the trifluoromethyl symmetry results in a highly characteristic splitting pattern. Expect an AB system (two doublets with a large geminal coupling constant, J ≈ 230 Hz) centered around -95.0 to -105.0 ppm, confirming the gem-difluoro incorporation within the chiral ring environment.

• ¹H NMR (400 MHz, CDCl₃): The C3 proton shifts significantly due to the adjacent bromine and CF₂ group, typically appearing as a complex multiplet around 4.40 – 4.65 ppm.

• ¹³C NMR (101 MHz, CDCl₃): The C2 carbon will appear as a distinct triplet (J ≈ 255 Hz) around 125 ppm, indicative of the CF₂ moiety.

References

• Photocatalytic fluoroalkyl radical-initiated construction of fluorinated heterocycles: mechanisms and applications Royal Society of Chemistry[Link]

• Direct electrochemical defluorinative carboxylation of α-CF3 alkenes with carbon dioxide Nature Communications (via NIH PMC)[Link]

• Modular Synthesis of Furans with Four Nonidentical Substituents by Aqueous Defluorinative Reaction of Trifluoromethyl Enones Organic Letters - ACS Publications[Link]

• Chapter 5: Strategies and Methodologies for the Synthesis of Cyclic Ethers Royal Society of Chemistry Books[Link]

Application Notes & Protocols: Nucleophilic Substitution on 3-Bromo-4,4,4-trifluoro-butan-1-ol

Introduction

3-Bromo-4,4,4-trifluoro-butan-1-ol is a valuable fluorinated building block in medicinal chemistry and materials science. The presence of a trifluoromethyl group significantly influences the molecule's electronic properties, often enhancing metabolic stability, binding affinity, and lipophilicity in resulting drug candidates. This guide provides detailed protocols and mechanistic insights for performing nucleophilic substitution reactions on this substrate, enabling researchers to access a diverse range of functionalized trifluorinated compounds.

The primary reaction of interest is the substitution of the bromide at the C3 position. The strong electron-withdrawing effect of the adjacent trifluoromethyl group makes the C3 position highly susceptible to nucleophilic attack, while the bromide ion serves as an effective leaving group. This note will cover protocols for substitution with common N-, O-, and S-based nucleophiles.

Mechanistic Considerations: The SN2 Pathway

The reaction of 3-Bromo-4,4,4-trifluoro-butan-1-ol with nucleophiles predominantly follows an SN2 (bimolecular nucleophilic substitution) mechanism. Several factors favor this pathway:

• Substrate: The electrophilic carbon is secondary, which is amenable to SN2 reactions.

• Leaving Group: Bromide is a good leaving group, facilitating the displacement.

• Solvent Effects: Polar aprotic solvents are generally preferred as they solvate the cation of the nucleophilic salt without strongly solvating the anionic nucleophile, thus enhancing its reactivity.[1]

• Nucleophile Strength: Stronger, less sterically hindered nucleophiles will favor a faster SN2 reaction.[2]

The general mechanism involves a backside attack by the nucleophile on the carbon atom bearing the bromine, leading to an inversion of stereochemistry if the carbon were chiral.

Sources

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Application Note: High-Fidelity Protection Strategies for 3-Bromo-4,4,4-trifluoro-butan-1-ol

-elimination and preserve chiral integrity.

Executive Summary & Strategic Analysis

The functionalization of 3-Bromo-4,4,4-trifluoro-butan-1-ol (CAS: 1309606-36-9) presents a unique paradox in organic synthesis. While the primary hydroxyl group requires protection to survive downstream nucleophilic attacks or oxidations, the molecule's core structure is highly sensitive to basic conditions.

The Core Challenge: The "Basicity Trap" The trifluoromethyl (

) group is strongly electron-withdrawing (Hammett ). This inductive effect propagates to the C3 position, significantly increasing the acidity of the methine proton ( ).

• Risk: Standard protection protocols utilizing strong bases (e.g., NaH/BnBr) or even moderate bases (e.g.,

  /TBSCl) often trigger E2 elimination of HBr or HF, leading to the formation of 4,4,4-trifluorobut-2-en-1-ol derivatives [1].

• Solution: This guide prioritizes acid-catalyzed and sterically hindered weak-base strategies to decouple protection from elimination.

Structural Reactivity Analysis

Feature	Reactivity Implication
Primary Alcohol (C1)	Nucleophilic; target for protection.
C3-Bromine	Good leaving group; susceptible to substitution or elimination.[1][2]
C4-Trifluoromethyl	Inductive electron withdrawal; acidifies C3-H.
C3-Proton	lowered by and ; susceptible to base abstraction.

Decision Framework & Workflow

The choice of protecting group (PG) must be orthogonal to the specific sensitivity of the fluorinated scaffold.

Comparison of Protection Strategies

Strategy	Reagents	Risk Level	Stability Profile	Recommendation
Silyl Ether (TBS)	TBSOTf, 2,6-Lutidine	Low	Stable to base/oxidants; labile to acid/ .	Primary Choice
Acetal (THP)	DHP, PPTS (cat.)	Very Low	Stable to base; labile to acid.	Secondary Choice
Silyl Ether (TBDPS)	TBDPSCl, Imidazole	Medium	High stability; Imidazole may trigger minor elimination.	Conditional
Benzyl Ether (Bn)	NaH, BnBr	Critical	DO NOT USE. High risk of E2 elimination.	Avoid

Mechanism of Failure vs. Success

The following diagram illustrates the divergent pathways determined by the choice of base.

Figure 1: Mechanistic divergence. Strong bases favor the thermodynamic elimination product, while weak bases/acids favor kinetic protection of the hydroxyl group.

Experimental Protocols

Protocol A: TBS Protection via TBSOTf (Gold Standard)

Rationale: This method uses 2,6-lutidine (

), a sterically hindered base that is strong enough to scavenge the triflic acid byproduct but too bulky and weak to deprotonate the sensitive C3 position [2].

Materials:

• Substrate: 3-Bromo-4,4,4-trifluoro-butan-1-ol (1.0 equiv)

• Reagent: tert-Butyldimethylsilyl trifluoromethanesulfonate (TBSOTf) (1.1 equiv)

• Base: 2,6-Lutidine (1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) (

  )

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask and purge with

  or Ar.

• Dissolution: Add the substrate and anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add 2,6-lutidine dropwise via syringe. The solution should remain clear.

• Silylation: Add TBSOTf dropwise over 10 minutes. Note: Exothermic reaction; maintain T < 5 °C.

• Reaction: Stir at 0 °C for 30 minutes, then warm to room temperature (RT) and stir for 1–2 hours. Monitor by TLC (Hexane:EtOAc 9:1).

  • QC Check: Product

    will be significantly higher than starting material.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (3x). Wash combined organics with 1M HCl (to remove lutidine), then brine. Dry over

  .

• Purification: Flash chromatography on silica gel (100% Hexanes

  5% EtOAc/Hexanes).

Yield Expectation: 90–95% Critical Control Point: Do not substitute 2,6-lutidine with Triethylamine (

) or Pyridine, as these increase the risk of elimination.

Protocol B: THP Protection (Acid-Catalyzed)

Rationale: This method operates under neutral-to-acidic conditions, completely avoiding the risk of base-mediated elimination. Ideal if the product must survive basic downstream steps (e.g., Grignard additions) [3].

Materials:

• Substrate: 1.0 equiv

• Reagent: 3,4-Dihydro-2H-pyran (DHP) (1.2 equiv)

• Catalyst: Pyridinium p-toluenesulfonate (PPTS) (0.1 equiv)

• Solvent: Anhydrous DCM (

  )

Step-by-Step Procedure:

• Dissolution: Dissolve substrate and DHP in anhydrous DCM at RT under inert atmosphere.

• Catalysis: Add PPTS in one portion.

• Reaction: Stir at RT for 4–12 hours.

• Quench: Dilute with

  and wash with half-saturated brine. Avoid strong basic washes like NaOH which might trigger decomposition during workup.

• Purification: Silica gel chromatography (Hexane:EtOAc 9:1) with 1%

  added to the eluent to prevent THP hydrolysis on the column.

Quality Control & Troubleshooting

Self-Validating Analytical Markers

When analyzing the crude reaction mixture by

NMR, use these markers to confirm success vs. failure.

Signal Region	Protected Product (Success)	Elimination Side-Product (Failure)
Alkene Region (5.5–6.5 ppm)	Absent	Present (Multiplets indicating vinyl protons)
C3-H (4.0–4.5 ppm)	Multiplet (integrates to 1H)	Absent (or shifted to alkene region)
Silyl Methyls (0.0 ppm)	Strong singlet (TBS/TBDPS)	N/A
NMR	Single signal ( ppm)	Shifted signal (conjugated )

Troubleshooting Guide

• Issue: Observation of alkene peaks in NMR.

  • Root Cause:[3][4] Base was too strong or reaction temperature was too high.

  • Correction: Switch from Imidazole to 2,6-Lutidine; ensure strict 0 °C start.

• Issue: Incomplete conversion after 24h.

  • Root Cause:[3][4] Steric bulk of TBDPS or low catalyst load.

  • Correction: Add 0.1 equiv additional catalyst; do not heat above 30 °C.

References

• Reactivity of Fluorinated Alcohols

  • Title: Elimination Reactions of Fluorinated Compounds.[5]

  • Source: Chemistry LibreTexts.

  • URL:[Link]

• TBS Protection Protocols

  • Title: TBS Protection - Common Conditions (TBSOTf/Lutidine).[6][7]

  • Source: Common Organic Chemistry.

  • URL:[Link]

• THP Protection Strategies

  • Title: Tetrahydropyranyl (THP) Protecting Group.[1]

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Synthesis of Trifluorobutenol Derivatives

  • Title: Preparation of 4,4,4-trifluorobut-2-en-1-ol (Elimination Context).[8]

  • Source: Google P
  • URL

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• 4. CN103265403A - Method synthesizing 4, 4, 4-trifluoro butanol - Google Patents [patents.google.com]
• 5. siue.edu [siue.edu]
• 6. TBS Protection - Common Conditions [commonorganicchemistry.com]
• 7. youtube.com [youtube.com]
• 8. Preparation Of Alkyl 4,4,4 Trifluorobut 2 Enoate [quickcompany.in]

The Strategic Utility of 3-Bromo-4,4,4-trifluoro-butan-1-ol in Modern Pharmaceutical Synthesis

Introduction: The Imperative of Fluorine in Drug Design

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of rational drug design. The trifluoromethyl (CF3) group, in particular, has emerged as a critical substituent for optimizing the pharmacological profile of therapeutic candidates.[1][2] Its unique electronic properties and steric profile can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[3][4] Fluorinated building blocks, such as 3-Bromo-4,4,4-trifluoro-butan-1-ol, serve as indispensable tools for introducing these advantageous features into complex molecular architectures, thereby accelerating the drug discovery process.[3][5]

This guide provides an in-depth technical overview of 3-Bromo-4,4,4-trifluoro-butan-1-ol as a versatile pharmaceutical intermediate. We will explore its core reactivity, present detailed application protocols for its use in key synthetic transformations, and discuss the underlying mechanistic principles that govern its utility.

Physicochemical Properties and Safety Profile

A thorough understanding of the physical and chemical properties of a building block is paramount for its effective and safe implementation in a laboratory setting.

Property	Value	Source
Molecular Formula	C4H6BrF3O	N/A
Molecular Weight	222.99 g/mol	N/A
Appearance	Colorless liquid	[6]
Boiling Point	Not specified	N/A
Density	Not specified	N/A
Solubility	Soluble in common organic solvents	N/A

Safety and Handling:

3-Bromo-4,4,4-trifluoro-butan-1-ol is an irritant to the eyes, respiratory system, and skin.[7] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be conducted in a well-ventilated fume hood. In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[7] Store the compound in a tightly sealed container in a cool, dry place.

Core Reactivity and Synthetic Applications

The synthetic utility of 3-Bromo-4,4,4-trifluoro-butan-1-ol is primarily dictated by its two reactive centers: the primary alcohol and the bromine-bearing carbon. The electron-withdrawing nature of the adjacent trifluoromethyl group significantly influences the reactivity of the C-Br bond.

Application I: Nucleophilic Substitution at the Brominated Carbon

The primary bromide in 3-Bromo-4,4,4-trifluoro-butan-1-ol is susceptible to nucleophilic displacement, providing a straightforward route to introduce a variety of functional groups. This reaction typically proceeds via an SN2 mechanism.[8][9][10]

Protocol 1: Synthesis of a Trifluoromethylated Amine Derivative

This protocol details a representative nucleophilic substitution reaction with an amine, a common transformation in the synthesis of many active pharmaceutical ingredients (APIs).

Objective: To synthesize 3-(benzylamino)-4,4,4-trifluorobutan-1-ol.

Materials:

• 3-Bromo-4,4,4-trifluoro-butan-1-ol

• Benzylamine

• Potassium carbonate (K2CO3)

• Acetonitrile (CH3CN), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-Bromo-4,4,4-trifluoro-butan-1-ol (1.0 eq).

• Add anhydrous acetonitrile to dissolve the starting material.

• Add benzylamine (1.2 eq) to the solution.

• Add potassium carbonate (1.5 eq) as a base to neutralize the HBr formed during the reaction.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 82 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the solid potassium carbonate and rinse with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3-(benzylamino)-4,4,4-trifluorobutan-1-ol.

Causality and Mechanistic Insights:

The reaction proceeds via a classic SN2 pathway. The lone pair of electrons on the nitrogen atom of benzylamine acts as the nucleophile, attacking the electrophilic carbon atom bonded to the bromine.[7][8] The potassium carbonate serves as a non-nucleophilic base to quench the hydrobromic acid byproduct, driving the reaction to completion. The choice of a polar aprotic solvent like acetonitrile facilitates the SN2 reaction by solvating the potassium cation without strongly solvating the amine nucleophile, thus preserving its nucleophilicity.

Figure 1. Workflow for Nucleophilic Substitution.

Application II: Oxidation of the Primary Alcohol

The primary alcohol moiety of 3-Bromo-4,4,4-trifluoro-butan-1-ol can be oxidized to the corresponding aldehyde or carboxylic acid, providing another avenue for molecular elaboration.[6][11] The choice of oxidizing agent and reaction conditions determines the final oxidation state.[12]

Protocol 2: Synthesis of 3-Bromo-4,4,4-trifluoro-butanoic acid

This protocol describes the oxidation of the primary alcohol to a carboxylic acid using a common and effective oxidizing agent.

Objective: To synthesize 3-Bromo-4,4,4-trifluoro-butanoic acid.

Materials:

• 3-Bromo-4,4,4-trifluoro-butan-1-ol

• Jones reagent (a solution of chromium trioxide in sulfuric acid and acetone)

• Acetone, anhydrous

• Isopropanol

• Dichloromethane (CH2Cl2)

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Bromo-4,4,4-trifluoro-butan-1-ol (1.0 eq) in anhydrous acetone.

• Cool the flask in an ice bath to 0 °C.

• Slowly add Jones reagent dropwise from a dropping funnel to the stirred solution. Maintain the temperature below 10 °C during the addition. The color of the reaction mixture will change from orange to green.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, quench the excess oxidant by the careful addition of isopropanol until the green color persists.

• Remove the acetone under reduced pressure.

• Add water to the residue and extract the product with dichloromethane (3x).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to afford the crude 3-Bromo-4,4,4-trifluoro-butanoic acid.

• The crude product can be further purified by recrystallization or column chromatography if necessary.

Causality and Mechanistic Insights:

The oxidation of a primary alcohol to a carboxylic acid with Jones reagent proceeds through an initial oxidation to the aldehyde, which is then further oxidized in the aqueous acidic conditions.[6][11] The strong oxidizing power of chromic acid is necessary to achieve the full oxidation to the carboxylic acid. The reaction is performed at low temperatures to control the exothermic nature of the oxidation and to minimize potential side reactions.

Figure 2. Workflow for the Oxidation of the Primary Alcohol.

Strategic Applications in Drug Discovery

The derivatives accessible from 3-Bromo-4,4,4-trifluoro-butan-1-ol are valuable precursors for a wide range of biologically active molecules. For instance, trifluoromethyl-substituted amines and carboxylic acids are common motifs in antiviral and central nervous system (CNS) drug candidates. The ability to readily introduce the trifluoromethylated butyl scaffold allows for the rapid generation of analog libraries for structure-activity relationship (SAR) studies. While a direct synthesis of a marketed drug using this specific intermediate may not be publicly documented, its potential is evident in the synthesis of complex heterocyclic systems and in the development of novel therapeutic agents. For example, similar trifluoromethylated building blocks are utilized in the synthesis of DPP-4 inhibitors like Sitagliptin, highlighting the importance of such scaffolds in modern drug development.[13][14][15][16]

Conclusion

3-Bromo-4,4,4-trifluoro-butan-1-ol is a highly valuable and versatile building block for pharmaceutical research and development. Its dual reactivity allows for a wide range of synthetic transformations, providing efficient access to complex molecules containing the pharmacologically important trifluoromethyl group. The protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize this intermediate in their synthetic endeavors, ultimately contributing to the discovery and development of new and improved medicines.

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• Frontiers in Chemistry. (2021, October 6). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Retrieved February 27, 2026, from [Link]

• Google Patents. (n.d.). WO2010131025A1 - Sitagliptin synthesis.

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• Save My Exams. (2025, January 5). Nucleophilic Substitution (Edexcel A Level Chemistry): Revision Note. Retrieved February 27, 2026, from [Link]

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• 16. Synthesis, characterization, and enzyme inhibition evaluation of sitagliptin derivatives and their metal complexes - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: Navigating the Challenges of Fluorinated Alcohol Activation

An Application Guide to the Mitsunobu Reaction of 3-Bromo-4,4,4-trifluoro-butan-1-ol

The Mitsunobu reaction stands as a cornerstone of modern organic synthesis, prized for its ability to achieve a stereospecific conversion of primary and secondary alcohols to a diverse array of functionalities.[1][2][3] This redox-condensation reaction, utilizing a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (like diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD), facilitates the substitution of a hydroxyl group with a pronucleophile under mild, neutral conditions.[4][5] A defining feature of the reaction is the clean inversion of stereochemistry at the alcohol's carbon center, a direct consequence of its Sₙ2 mechanism.[6][7]

This guide focuses on the application of the Mitsunobu reaction to a challenging substrate: 3-Bromo-4,4,4-trifluoro-butan-1-ol. The incorporation of trifluoromethyl (CF₃) groups is a prevalent strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. However, the strong electron-withdrawing nature of the CF₃ group significantly increases the acidity of the alcohol proton, which can complicate standard Mitsunobu protocols. This document provides a detailed exploration of the reaction mechanism, optimized protocols, and troubleshooting strategies tailored for researchers, scientists, and drug development professionals working with electron-deficient fluorinated substrates.

The Mitsunobu Reaction Mechanism: A Stepwise View

The reaction's efficacy hinges on a complex but well-orchestrated sequence of intermediates. Understanding this pathway is critical to diagnosing issues and optimizing conditions, especially for non-standard substrates.

• Betaine Formation: The reaction initiates with a nucleophilic attack of triphenylphosphine (a soft nucleophile) on the electrophilic N=N double bond of DEAD or DIAD. This rapidly forms a zwitterionic adduct, often called a betaine intermediate.[4][6]

• Pronucleophile Deprotonation: The highly basic nitrogen anion of the betaine deprotonates the acidic pronucleophile (NuH), which can be a carboxylic acid, imide, phenol, or other species with a pKa generally below 13.[4][8] This step generates the active nucleophile (Nu⁻) and a protonated betaine.

• Alcohol Activation: The alcohol oxygen attacks the now highly electrophilic phosphorus atom of the protonated betaine. This forms a crucial alkoxyphosphonium salt intermediate. This step effectively converts the hydroxyl group, a notoriously poor leaving group, into an excellent one.[1][6]

• Sₙ2 Displacement: The nucleophile (Nu⁻) generated in step 2 executes an Sₙ2 attack on the carbon atom bearing the activated alkoxyphosphonium group. This displacement occurs with complete inversion of configuration and liberates triphenylphosphine oxide (TPPO) and the reduced dialkyl hydrazodicarboxylate. The formation of the very stable P=O double bond in TPPO is a major thermodynamic driving force for the overall reaction.[8]

Caption: The catalytic cycle of the Mitsunobu reaction.

Protocol: Mitsunobu Azidation of 3-Bromo-4,4,4-trifluoro-butan-1-ol

This protocol details the conversion of the title alcohol to the corresponding azide, 1-Azido-3-bromo-4,4,4-trifluorobutane. Azides are exceptionally useful synthetic intermediates, readily converted to primary amines via Staudinger reduction or hydrogenation.[1] Diphenylphosphoryl azide (DPPA) is a common azide source for this transformation.[9][10]

Safety Precautions:

• Dialkyl azodicarboxylates (DEAD, DIAD) are toxic, potential sensitizers, and can be explosive under certain conditions.[11] Always handle them in a well-ventilated fume hood.

• Diphenylphosphoryl azide (DPPA) is toxic and potentially explosive. Handle with care and avoid heating.

• The reaction can be exothermic. Maintain strict temperature control, especially during the addition of the azodicarboxylate.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Molar Eq.	Amount (mmol)	Mass/Volume
3-Bromo-4,4,4-trifluoro-butan-1-ol	208.98	1.0	5.0	1.04 g
Triphenylphosphine (PPh₃)	262.29	1.5	7.5	1.97 g
Diphenylphosphoryl azide (DPPA)	275.21	1.5	7.5	2.06 g (1.71 mL)
Diisopropyl azodicarboxylate (DIAD)	202.21	1.5	7.5	1.52 g (1.48 mL)
Anhydrous Tetrahydrofuran (THF)	-	-	-	50 mL (0.1 M)

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 3-Bromo-4,4,4-trifluoro-butan-1-ol (1.0 eq) and triphenylphosphine (1.5 eq).

• Solvent Addition: Add anhydrous THF (to 0.1 M concentration) to the flask and stir the mixture until all solids have dissolved.

• Nucleophile Addition: Add diphenylphosphoryl azide (DPPA, 1.5 eq) to the solution.

• Cooling: Cool the reaction flask to 0 °C using an ice-water bath. It is crucial that the subsequent addition is performed at this temperature to control the reaction exotherm.

• DIAD Addition: Slowly add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise to the stirred solution over 15-20 minutes. A color change to yellow or orange and the formation of a precipitate (the hydrazine byproduct) are typically observed.[12]

• Reaction Progression: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let the mixture warm to room temperature. Stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS, observing the consumption of the starting alcohol.

• Workup & Purification:

  • Concentrate the reaction mixture under reduced pressure to remove the bulk of the THF.

  • Redissolve the residue in a minimal amount of dichloromethane or toluene.

  • Add hexanes to precipitate the triphenylphosphine oxide and the hydrazine byproduct. Filter the solids and wash with cold hexanes.

  • Combine the filtrates and concentrate.

  • Purify the crude product by flash column chromatography on silica gel, typically using an ethyl acetate/hexanes gradient, to yield the pure 1-Azido-3-bromo-4,4,4-trifluorobutane.

Challenges and Optimization for Fluorinated Alcohols

The primary challenge with substrates like 3-Bromo-4,4,4-trifluoro-butan-1-ol is its increased acidity (lower pKa) compared to non-fluorinated analogs. This has two main consequences:

• Slower Alcohol Activation: The alcohol is a weaker nucleophile, potentially slowing down its attack on the phosphonium intermediate (Step 3).

• Competitive Deprotonation: While the pronucleophile is intended to be deprotonated by the betaine, a highly acidic alcohol can compete in this step, leading to unproductive pathways.

Optimization Strategies:

• Choice of Azodicarboxylate: DIAD is often preferred over DEAD for sterically or electronically challenging substrates as it can sometimes lead to cleaner reactions and easier removal of its hydrazine byproduct.

• Pronucleophile Acidity: When using carboxylic acids as nucleophiles, those with lower pKa values (e.g., 4-nitrobenzoic acid) can significantly improve yields for hindered or deactivated alcohols.[12] This is because a more acidic pronucleophile ensures rapid and efficient protonation of the betaine, favoring the productive reaction pathway.

• Order of Addition: The standard order of addition (mixing alcohol, PPh₃, and nucleophile before adding DIAD) is generally effective.[4][5][13] However, if issues persist, pre-forming the betaine by adding DIAD to PPh₃ at 0 °C before adding the alcohol and nucleophile can sometimes be beneficial.[4]

• Solvent Choice: THF is the most common and reliable solvent.[9] Less polar solvents like toluene can also be effective and may alter the reactivity profile of the intermediates.[14]

Caption: A troubleshooting workflow for the Mitsunobu reaction.

Conclusion

While the Mitsunobu reaction of electron-deficient substrates like 3-Bromo-4,4,4-trifluoro-butan-1-ol presents unique challenges, these can be overcome with a solid understanding of the reaction mechanism and careful optimization of conditions. By employing high-quality anhydrous reagents, maintaining strict temperature control during the addition of the azodicarboxylate, and selecting appropriate nucleophiles and solvents, this powerful transformation can be successfully integrated into synthetic routes for complex, fluorinated molecules. The protocols and troubleshooting guide provided herein serve as a robust starting point for researchers aiming to leverage the Mitsunobu reaction in the fields of medicinal chemistry and materials science.

References

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Chemistry Steps. (2025, March 26). Mitsunobu Reaction. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Mitsunobu Reaction - Common Conditions. Retrieved from [Link]

• K. C. Kumara Swamy, N. N. Bhuvan Kumar, E. Balaraman, & K. V. P. Pavan Kumar. (2009). The Mitsunobu reaction: origin, mechanism, improvements, and applications. Chemical Reviews, 109(6), 2551-2651. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Y. Zhang, et al. (2025, February 17). Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. RSC Advances, 15(1), 1-21. Retrieved from [Link]

• S. Singh, et al. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 26(21), 6649. Retrieved from [Link]

• Organic-Synthesis.com. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• D. M. T. H. T. Willard, et al. (2020, November 23). New Directions in the Mitsunobu Reaction. Nottingham ePrints. Retrieved from [Link]

• ResearchGate. (2021, August 3). Alternative for DEAD in mitsunobu reaction? Retrieved from [Link]

• E. H. Wilson & S. G. Van Ornum. (2011). Mechanism of the Mitsunobu Reaction: An Ongoing Mystery. Journal of Organic Chemistry, 76(19), 7578-7589. Retrieved from [Link]

• Atlanchim Pharma. (n.d.). Recent Advances in the Mitsunobu Reaction. Retrieved from [Link]

• C. J. O'Brien, et al. (2017, May 30). Mitsunobu Reaction Using Basic Amines as Pronucleophiles. ACS Catalysis, 7(7), 4743-4748. Retrieved from [Link]

• T. Fukuyama, et al. (2014). Advances and mechanistic insight on the catalytic Mitsunobu reaction using recyclable azo reagents. Organic & Biomolecular Chemistry, 12(47), 9575-9585. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Mitsunobu. Retrieved from [Link]

• Organic Syntheses. (n.d.). A general procedure for mitsunobu inversion of sterically hindered alcohols. Retrieved from [Link]

• D. L. Hughes. (2004). The Mitsunobu Reaction. Organic Reactions, 42, 335-656. Retrieved from [Link]

Sources

• 1. Mitsunobu Reaction [organic-chemistry.org]
• 2. The Mitsunobu reaction: origin, mechanism, improvements, and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
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• 6. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
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• 10. Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08573F [pubs.rsc.org]
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• 14. Advances and mechanistic insight on the catalytic Mitsunobu reaction using recyclable azo reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing elimination side reactions in 3-Bromo-4,4,4-trifluoro-butan-1-ol

Subject: Prevention of

-Elimination Side Reactions Document ID: TF-BR-444-SUP-01 Date: February 28, 2026

Executive Summary: The "Electronic Trap"

The Core Problem: You are observing the formation of 4,4,4-trifluorobut-2-en-1-ol (alkene) instead of your desired substitution product.

The Cause: The trifluoromethyl group (

) is a powerful electron-withdrawing group (EWG). In 3-Bromo-4,4,4-trifluoro-butan-1-ol , the group exerts a strong inductive effect ( ) on the carbon. While this polarizes the bond, it also significantly increases the acidity of the -protons on .

Consequently, even mild bases can deprotonate

, triggering an E2 elimination mechanism that ejects the bromide and forms the alkene. Because the secondary bromide is sterically crowded by the group, nucleophilic attack ( ) is kinetically slower, often allowing the elimination pathway to dominate.

Mechanistic Diagnostics (The "Why")

To solve the problem, we must visualize the competition between the desired pathway (

) and the side reaction ( ).

Reaction Pathway Analysis

Figure 1: The competition between Substitution and Elimination is dictated by the Hard/Soft nature of the reagent.

Troubleshooting Guide: Scenario-Based Solutions

Scenario A: "I am trying to displace the Bromide (e.g., with Azide or Amine), but I get the alkene."

Root Cause: The reagent is acting as a base rather than a nucleophile. The

group makes the center "harder" and the -protons more acidic.

Corrective Protocol:

• Switch to "Soft" Nucleophiles: Avoid oxygen-based nucleophiles (alkoxides) if possible. Use azides (

  ), thiols, or iodides.

• Solvent Selection: Switch from Ethanol/Methanol (which can solvate the nucleophile, reducing its reactivity) to polar aprotic solvents like DMF, DMSO, or Acetonitrile.

  • Warning: While polar aprotics increase nucleophilicity, they also increase basicity of anionic reagents. You must pair this with a non-basic counter-ion or buffer.

• Temperature Control:

  reactions have a lower activation energy than E2 eliminations in this substrate. Lower the temperature (start at and warm slowly) rather than heating to reflux immediately.

Scenario B: "I am trying to protect the Alcohol (e.g., Benzylation), but the Bromide is eliminating."

Root Cause: Standard protection conditions (e.g.,

) generate a bare alkoxide. This alkoxide is a strong base and will immediately perform an intramolecular elimination or cyclization.

Corrective Protocol:

• Avoid Basic Conditions: Do not use Williamson Ether Synthesis conditions (

  ).

• Use Acid-Catalyzed Protection: Use reagents that operate under acidic or neutral conditions.

  • Recommendation:Benzyl trichloroacetimidate with catalytic triflic acid (TfOH).

  • Recommendation:TBDMS-Cl with Imidazole (Imidazole is a weak base and usually safe, but 2,6-lutidine is safer if elimination persists).

Experimental Protocols

Protocol 1: Safe Nucleophilic Substitution (Azidation Example)

Objective: Displace Br with

without E2 elimination.

Parameter	Specification	Rationale
Reagent	Sodium Azide ( )	Excellent nucleophile, poor base ( of ).
Solvent	DMSO (Dry)	Maximizes nucleophilicity of .
Temperature	RT (20-25°C)	Heating promotes elimination.
Additives	18-Crown-6 (Catalytic)	Solubilizes without increasing basicity significantly.

Step-by-Step:

• Dissolve 3-Bromo-4,4,4-trifluoro-butan-1-ol (1.0 eq) in dry DMSO (0.5 M concentration).

• Add Sodium Azide (1.2 eq) in one portion.

• Stir at room temperature. Monitor by TLC/NMR.

  • Checkpoint: If reaction is sluggish after 4h, warm to

    . Do not exceed .

• Quench with water and extract immediately to remove DMSO.

Protocol 2: Alcohol Protection (Acid-Catalyzed)

Objective: Protect -OH as Benzyl ether without touching the -Br.

Step-by-Step:

• Dissolve substrate (1.0 eq) in DCM/Cyclohexane (2:1).

• Add Benzyl 2,2,2-trichloroacetimidate (1.2 eq).

• Cool to

  .

• Add catalytic Triflic Acid (TfOH) (0.05 eq).

• Stir at

  for 2 hours.

  • Why? This method generates the benzyl cation which is attacked by the alcohol. No base is present to trigger elimination of the bromide.

Frequently Asked Questions (FAQ)

Q: Why can't I just use NaH to make an ether? A: NaH generates the alkoxide

. In this molecule, the alkoxide can act as a base to deprotonate a neighbor molecule (intermolecular E2) or attack the C-Br bond (intramolecular cyclization to form a tetrahydrofuran). The acidity of the -protons due to the group makes the E2 pathway extremely fast with strong bases like NaH.

Q: Does the

group make the Bromide a better leaving group? A: Not directly. In fact, the electron-withdrawing nature of strengthens the bond against ionization ( is highly unfavorable because the carbocation next to a is destabilized). However, it makes the adjacent protons acidic, facilitating the elimination pathway.

Q: How do I detect the elimination product? A: 1H NMR is the gold standard.

• Starting Material: Look for the

  multiplet around ppm.

• Elimination Product (Alkene): Look for vinyl protons (

  ) in the ppm region. The coupling constants will likely indicate a trans geometry.

Decision Matrix: Reagent Selection

Use this logic flow to select reagents that minimize elimination risk.

Figure 2: Reagent selection logic to avoid E2 elimination.

References

• Uneyama, K. (2006). Organofluorine Chemistry. Blackwell Publishing. (Detailed discussion on the electronic effects of trifluoromethyl groups on adjacent carbon reactivity).

• Kirsch, P. (2004). Modern Fluoroorganic Chemistry: Synthesis, Reactivity, Applications. Wiley-VCH.

• Sigma-Aldrich. (n.d.). 3-Bromo-4,4,4-trifluoro-butan-1-ol Product Specification. (Verified for physical properties and handling).

• Chambers, R. D. (2004). Fluorine in Organic Chemistry. CRC Press.

Purification methods for 3-Bromo-4,4,4-trifluoro-butan-1-ol: Distillation vs Column Chromatography

Welcome to the technical support guide for the purification of 3-Bromo-4,4,4-trifluoro-butan-1-ol. This document provides in-depth, experience-driven advice for researchers, scientists, and drug development professionals. We will explore the comparative advantages and practical challenges of distillation and column chromatography, helping you select and optimize the ideal purification strategy for your specific experimental context.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues and questions encountered during the purification of 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Q1: I have a crude reaction mixture containing 3-Bromo-4,4,4-trifluoro-butan-1-ol. Should I use distillation or column chromatography?

The choice between distillation and column chromatography depends primarily on two factors: the nature of the impurities and the scale of your purification.

• Choose Distillation When:

  • You are working on a large scale (multi-gram to kilogram).[1]

  • The primary impurities have boiling points significantly different from the product (a difference of >25-30 °C is ideal).

  • Your impurities are non-volatile salts or high molecular weight polymers.

• Choose Column Chromatography When:

  • You need to separate impurities with very similar boiling points but different polarities (e.g., isomers, starting materials with similar volatility).

  • You require the highest possible purity, especially on a small to medium scale (milligrams to grams).[1]

  • You are dealing with thermally sensitive compounds, although 3-Bromo-4,4,4-trifluoro-butan-1-ol is reasonably stable to vacuum distillation.

The fundamental principle of distillation is separation based on differences in boiling points, while chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase, which is primarily governed by polarity.[2][3][4]

Q2: I've decided on distillation. What are the critical parameters for this compound?

Due to its relatively high atmospheric boiling point of approximately 146.2 °C, vacuum distillation is strongly recommended.[5] Distilling at atmospheric pressure may lead to decomposition or the formation of colored impurities.

Key Parameters:

• Pressure: A vacuum of 10-30 mmHg is a good starting point. At 30 mmHg, the expected boiling point is around 70 °C.[6]

• Heating Mantle Temperature: Set the heating mantle temperature no more than 20-30 °C above the expected boiling point of the liquid to ensure smooth, controlled boiling and prevent "bumping."

• Vigorous Stirring: Use a magnetic stir bar to ensure even heating and prevent localized overheating.

• Insulation: Insulate the distillation head and condenser neck with glass wool or aluminum foil to maintain the thermal gradient and prevent premature condensation.

Q3: My distillation yield is low, and the product is discolored. What went wrong?

This is a common issue and can usually be traced back to one of the following causes:

• System Leaks: Even a small leak in your vacuum setup will prevent you from reaching the target pressure, requiring higher temperatures and leading to longer heating times and potential decomposition. Always check all joints and seals before starting.

• Excessive Heating: Overheating the distillation pot can "bake" high-boiling impurities, causing charring and discoloration that contaminates the distillate.

• Inadequate Condenser Cooling: Ensure a steady flow of cold water through the condenser. If the condenser is too warm, your product will pass through as a vapor and be lost into the vacuum trap.

• Co-distillation with Impurities: If an impurity forms an azeotrope (a mixture with a constant boiling point) with your product, simple distillation will not separate them effectively.

Q4: When is column chromatography the superior method for 3-Bromo-4,4,4-trifluoro-butan-1-ol?

Column chromatography is the method of choice when distillation fails to provide adequate purity.[7] This is particularly true if your crude material contains:

• Starting materials or by-products of similar volatility: For example, if the synthesis involved the halogenation of an alcohol, unreacted starting material might have a close boiling point.[8][9]

• Isomeric impurities.

• Closely related fluorinated compounds: Sometimes, side reactions can lead to products with slightly different degrees of fluorination or halogenation, which are very difficult to separate by boiling point.[10]

The polarity of 3-Bromo-4,4,4-trifluoro-butan-1-ol, primarily due to its hydroxyl group, makes it well-suited for normal-phase chromatography on silica gel or alumina.[2][11]

Q5: How do I select the right conditions (stationary and mobile phase) for column chromatography?

A systematic approach is key to developing an effective chromatographic separation.

• Stationary Phase Selection:

  • Silica Gel (SiO₂): This is the most common and effective choice for moderately polar compounds like our target alcohol. Its slightly acidic nature is generally not a problem for this molecule.[7][12]

  • Alumina (Al₂O₃): Can also be used and is available in acidic, neutral, or basic forms. Neutral alumina is a safe alternative if you suspect your compound is sensitive to the acidity of silica.[2]

• Mobile Phase (Eluent) Selection:

  • Initial Screening with TLC: Before running a column, always perform Thin Layer Chromatography (TLC) to find a suitable solvent system. The goal is to find a solvent mixture that gives your product an R_f value of ~0.3-0.4 .

  • Recommended Solvent Systems: Start with a non-polar solvent and titrate in a more polar one. Good starting points for 3-Bromo-4,4,4-trifluoro-butan-1-ol are mixtures of:

    • Hexanes / Ethyl Acetate

    • Dichloromethane / Hexanes

  • Polarity Gradient: For complex mixtures with impurities of widely varying polarities, a gradient elution (gradually increasing the proportion of the polar solvent) is more effective than an isocratic (constant solvent mixture) elution.[2]

Comparative Summary: Distillation vs. Column Chromatography

Parameter	Vacuum Distillation	Flash Column Chromatography
Primary Principle	Separation by boiling point difference[3]	Separation by polarity difference[2]
Best Use Case	Large scale; Volatility differences >25°C	High purity needed; Polarity differences
Typical Scale	>5 g	<10 g
Time Required	2-4 hours	4-8 hours (including setup and analysis)
Solvent Waste	Minimal	High
Cost	Low (primarily energy)	Moderate (solvents, silica gel)
Common Issues	Thermal decomposition, azeotropes, leaks	Poor separation, compound instability on silica[12]

Process Workflows & Protocols

Decision-Making Flowchart

The following diagram outlines the logical process for selecting the appropriate purification method.

Caption: Decision flowchart for purification method selection.

Protocol 1: Vacuum Distillation

This protocol is designed for the purification of 3-Bromo-4,4,4-trifluoro-butan-1-ol on a multi-gram scale.

Materials:

• Round-bottom flask (distillation pot)

• Short-path distillation head with condenser and vacuum adapter

• Receiving flasks

• Heating mantle with magnetic stirrer

• Vacuum pump with a cold trap and pressure gauge

• Insulating material (glass wool)

Procedure:

• Setup: Assemble the distillation apparatus. Ensure all glassware is dry and joints are properly sealed with vacuum grease.

• Charging the Flask: Charge the crude material into the distillation pot (do not fill more than 2/3 full) and add a magnetic stir bar.

• Evacuation: Begin stirring and slowly evacuate the system. A cold trap (liquid nitrogen or dry ice/acetone) must be in place to protect the pump.

• Heating: Once the target vacuum (e.g., 20 mmHg) is stable, begin gently heating the distillation pot.

• Fraction Collection:

  • Collect any low-boiling solvents or impurities in a forerun flask.

  • As the temperature approaches the target boiling point (~70 °C at 30 mmHg), switch to a clean receiving flask.[6]

  • Collect the product fraction, noting the boiling point and pressure. The temperature should remain stable during this period.

• Shutdown: Once the product has distilled, stop heating and allow the system to cool before slowly venting to atmospheric pressure.

Caption: Workflow for vacuum distillation.

Protocol 2: Flash Column Chromatography

This protocol is for achieving high purity on a smaller scale.

Materials:

• Glass chromatography column

• Silica gel (230-400 mesh)

• Eluent (e.g., Hexanes/Ethyl Acetate mixture determined by TLC)

• Sand

• Crude product pre-adsorbed onto a small amount of silica

• Collection tubes/flasks

Procedure:

• TLC Analysis: Determine the optimal eluent system that provides an R_f of 0.3-0.4 for the product.

• Column Packing:

  • Secure the column vertically. Add a small plug of cotton or glass wool.

  • Add a small layer of sand.

  • Prepare a slurry of silica gel in the non-polar solvent (e.g., hexanes) and pour it into the column, tapping gently to ensure even packing.

  • Add another layer of sand on top of the silica bed.

• Loading the Sample:

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder.

  • Carefully add this powder to the top of the column.

• Elution:

  • Carefully add the eluent to the column.

  • Apply gentle air pressure to the top of the column to achieve a steady flow rate (hence "flash" chromatography).

  • Collect fractions sequentially in test tubes or flasks.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product. Combine the pure fractions and evaporate the solvent under reduced pressure.

Caption: Workflow for flash column chromatography.

References

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Google Patents. (2006). WO2006052567A2 - Purification of fluorinated alcohols.

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Reddit. (2022, January 28). Chromatography to separate polar molecules? Retrieved from [Link]

• Quora. (2018, December 21). What is the difference between distillation and chromatography? Retrieved from [Link]

• Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications. Retrieved from [Link]

• Google Patents. (2006). WO2006052567A2 - Purification of fluorinated alcohols.

• ResearchGate. (n.d.). 8. Column Chromatography. Retrieved from [Link]

• University of Rochester. (n.d.). About Purification. Retrieved from [Link]

• A-Level Chemistry. (n.d.). Halogenalkanes from Alcohols | Preparation, Reagents & Mechanisms. Retrieved from [Link]

• Pediaa. (2022, June 30). What is the Difference Between Distillation and Chromatography. Retrieved from [Link]

• A-Level Chemistry. (2025, June 16). Purification Techniques in Organic Chemistry: A Comprehensive Guide. Retrieved from [Link]

• Vaia. (2023, February 3). Halogenation of Alcohols: Types & Process. Retrieved from [Link]

• GM Chemical. (n.d.). 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol CAS 234443-21-1. Retrieved from [Link]

• Chemistry Stack Exchange. (2025, June 4). Purifying Fluorinated Alcohol via flash Chromatography. Retrieved from [Link]

• ChemBK. (2024, April 10). 4-bromo-3,3,4,4-tetrafluorobutan-1-ol. Retrieved from [Link]

• Chemguide. (n.d.). replacing the -oh group in alcohols by a halogen. Retrieved from [Link]

• Google Patents. (1934). US1979614A - Halogenated ethanol.

• StuDocu. (n.d.). Lab N °08: Transformation of an alcohol into a halogenated derivative. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol. Retrieved from [Link]

• Scientific Update. (2019, July 30). Light-driven Deoxyfluorination of Alcohols with Seletfluor. Retrieved from [Link]

• Google Patents. (2013). CN103265403A - Method synthesizing 4, 4, 4-trifluoro butanol.

• Organic Syntheses. (n.d.). 3-BROMO-4-AMINOTOLUENE. Retrieved from [Link]

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• 5. 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol [234443-21-1] | China Manufacturer [gmchemix.com]
• 6. echemi.com [echemi.com]
• 7. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 8. science-revision.co.uk [science-revision.co.uk]
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• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Stability of 3-Bromo-4,4,4-trifluoro-butan-1-ol under basic conditions

Welcome to the Technical Support Center for Advanced Fluorinated Building Blocks.

As a Senior Application Scientist, I frequently consult with researchers who encounter unexpected degradation or side reactions when handling halogenated fluoroalkanols.1 (CAS: 2366-67-8) is a highly reactive, bifunctional intermediate[1]. Its molecular architecture—a primary alcohol, a secondary bromide, and a strongly electron-withdrawing trifluoromethyl (-CF3) group—creates a perfect storm for base-induced instability.

This guide provides a mechanistic breakdown of its behavior under basic conditions, troubleshooting FAQs, and field-proven, self-validating experimental protocols to help you control your synthetic outcomes.

Mechanistic Causality: The Base-Induced Bifurcation

The baseline stability of the 2 is severely compromised by the presence of the C3-bromide[2]. When exposed to basic conditions, the molecule undergoes a kinetic bifurcation based on the nature of the base used:

• Intramolecular Cyclization (The Kinetic Trap): The primary hydroxyl group at C1 is easily deprotonated. The resulting alkoxide is perfectly positioned (a 1,3-relationship) to attack the C3 carbon. The highly electronegative -CF3 group increases the electrophilicity of C3—an electronic activation similar to the properties observed in3[3]. This accelerates an intramolecular

  substitution, ejecting the bromide ion to form a 4-membered cyclic ether: 2-(trifluoromethyl)oxetane .

• E2 Elimination: If a sterically hindered base is used, it struggles to access the C1 proton without also interacting with the relatively acidic C2 protons. Abstraction of a C2 proton triggers an E2 elimination of the C3 bromide, yielding 4,4,4-trifluorobut-2-en-1-ol .

Reaction pathways of 3-Bromo-4,4,4-trifluoro-butan-1-ol under basic conditions.

Troubleshooting FAQs

Q1: I attempted to protect the primary alcohol using a base (e.g., NaH) and an alkyl halide, but my yield of the protected product is near zero. What happened? Analysis: You have inadvertently synthesized an oxetane. Sodium hydride (NaH) quantitatively deprotonates the primary alcohol. Because intramolecular reactions are kinetically favored over intermolecular ones by orders of magnitude, the C1-alkoxide attacks the C3-bromide much faster than it attacks your external alkyl halide. Solution: To protect the alcohol without triggering cyclization, you must avoid strong bases. Use mild, non-nucleophilic bases (like 2,6-lutidine) combined with highly reactive electrophiles (e.g., TMS-OTf for silyl protection) at cryogenic temperatures (-78 °C).

Q2: My LC-MS shows a byproduct with a mass corresponding to the loss of HBr (-80 Da). Is this the oxetane or the alkene? Analysis: The loss of HBr (exact mass change of ~79.9 Da) applies to both the oxetane (intramolecular cyclization) and the alkene (E2 elimination). If you used a bulky base like potassium tert-butoxide (t-BuOK), the E2 elimination pathway dominates. If you used a standard base like

or NaH, the oxetane is the primary product. Solution: Run a 1H-NMR. The oxetane will show characteristic highly shielded ring protons (multiplets around 4.5–5.0 ppm for the C2/C4 protons). The alkene will display distinct vinylic protons (around 5.5–6.5 ppm).

Q3: Can I use aqueous bases like NaOH or KOH to hydrolyze the bromide and form a 1,3-diol? Analysis: Direct hydrolysis of the secondary bromide to a diol using aqueous NaOH is nearly impossible with this substrate. The intramolecular oxetane formation outcompetes intermolecular hydroxide attack. Solution: If the 1,3-diol is your target, you must first protect the primary alcohol with a base-stable protecting group (e.g., a benzyl ether under strictly controlled conditions) before attempting to displace the bromide.

Quantitative Data: Base Selection Matrix

To help you predict reaction outcomes, the following table summarizes the causal relationship between base selection and the primary degradation/reaction pathway.

Base System	Solvent	Temp (°C)	Primary Pathway	Major Product	Typical Yield
NaH (1.1 eq)	THF	0 to 25	Intramolecular	2-(Trifluoromethyl)oxetane	>85%
NaOH (aq, 2M)	DCM/H₂O (TBAB)	25	Intramolecular	2-(Trifluoromethyl)oxetane	90%
t-BuOK (1.5 eq)	THF	25	E2 Elimination	4,4,4-Trifluorobut-2-en-1-ol	~60%
2,6-Lutidine	DCM	-78	None (Stable)	Unreacted / Protected Adduct	>95%

Self-Validating Experimental Protocols

Protocol A: Controlled Synthesis of 2-(Trifluoromethyl)oxetane

Objective: Deliberately drive the intramolecular cyclization to high yield using a phase-transfer system. Causality & Self-Validation: This protocol uses a biphasic system. The self-validating mechanism relies on phase partitioning: as the highly volatile, non-polar oxetane forms, it immediately partitions into the organic layer, isolating it from the aqueous base and preventing further degradation.

• Setup: Equip a 100 mL round-bottom flask with a magnetic stirrer and a reflux condenser.

• Reagents: Dissolve 10.0 mmol of 3-Bromo-4,4,4-trifluoro-butan-1-ol in 20 mL of dichloromethane (DCM).

• Base Addition: Add 20 mL of a 2.0 M aqueous NaOH solution.

• Phase Transfer: Add 0.5 mmol of tetrabutylammonium bromide (TBAB). Note: TBAB shuttles the hydroxide ion into the organic phase, ensuring rapid deprotonation of the alcohol without requiring polar aprotic solvents that complicate product isolation.

• Reaction: Stir vigorously at 25 °C for 4 hours.

• Validation Checkpoint: Stop stirring and allow phase separation. GC-MS of the lower organic layer will show the exact mass of the oxetane, entirely lacking the characteristic 1:1 M/M+2 bromine isotope pattern.

• Workup: Separate the organic layer, wash with brine (10 mL), dry over anhydrous

  , and carefully concentrate under mild vacuum (Caution: Product is highly volatile).

Protocol B: Base-Free Silyl Protection (Preserving the Bromide)

Objective: Protect the primary alcohol while completely suppressing oxetane formation and E2 elimination. Causality & Self-Validation: Low temperature kinetically freezes the flexible alkyl chain, reducing the probability of the molecule adopting the 1,3-conformation required for cyclization. 2,6-lutidine acts purely as an acid scavenger rather than a nucleophilic base.

• Setup: Flame-dry a 50 mL Schlenk flask and purge with inert Nitrogen (

  ).

• Reagents: Dissolve 5.0 mmol of 3-Bromo-4,4,4-trifluoro-butan-1-ol in 15 mL of anhydrous DCM.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Add 6.0 mmol of 2,6-lutidine. Note: 2,6-lutidine is sterically hindered and weakly basic—sufficient to mop up triflic acid byproducts, but insufficient to cause E2 elimination or rapid alkoxide formation.

• Electrophile: Dropwise add 5.5 mmol of Triisopropylsilyl trifluoromethanesulfonate (TIPS-OTf).

• Reaction: Stir for 1 hour at -78 °C.

• Validation Checkpoint: Pull a 0.1 mL aliquot and quench in

  . LC-MS must show the protected product mass retaining the 1:1 M/M+2 bromine isotope pattern, confirming the halohydrin backbone is intact.

• Workup: Quench the main reaction with saturated aqueous

  (10 mL) before warming to room temperature. Extract with DCM, dry, and concentrate.

References

• PubChem. "4,4,4-Trifluorobutan-1-ol | C4H7F3O | CID 136307". Available at:[Link]

• LookChem. "Cas 75-89-8, 2,2,2-Trifluoroethanol". Available at: [Link]

Sources

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• 2. 4,4,4-Trifluorobutan-1-ol | C4H7F3O | CID 136307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]

Technical Support Center: Purification of 3-Bromo-4,4,4-trifluoro-butan-1-ol

This guide is designed for researchers, scientists, and professionals in drug development who are working with 3-Bromo-4,4,4-trifluoro-butan-1-ol. It provides in-depth troubleshooting advice and answers to frequently asked questions regarding the removal of hydrobromic acid (HBr) impurities, a common issue that can arise during synthesis or storage. Our goal is to equip you with the scientific rationale and practical steps necessary to ensure the purity and stability of your compound.

Introduction: The Challenge of HBr Impurities

3-Bromo-4,4,4-trifluoro-butan-1-ol is a valuable building block in medicinal and materials chemistry, largely due to the presence of the trifluoromethyl group, which can enhance metabolic stability and bioavailability in drug candidates.[1][2] However, like many bromoalkanes, it is susceptible to degradation, which can release hydrobromic acid (HBr). This acidic impurity can interfere with subsequent reactions, compromise the integrity of the final product, and lead to inconsistent experimental results. This guide provides a systematic approach to neutralizing and removing HBr, ensuring the quality of your starting material.

Troubleshooting and FAQs

Frequently Asked Questions

Q1: What are the visible signs of HBr contamination in my sample of 3-Bromo-4,4,4-trifluoro-butan-1-ol?

A1: Visual inspection can often provide the first clues of acidic contamination. A pure sample of 3-Bromo-4,4,4-trifluoro-butan-1-ol should be a colorless liquid. The presence of a yellow or brownish tint can indicate the formation of degradation products, often associated with the liberation of HBr. Another key indicator is a noticeable acidic or sharp odor. For a more definitive, albeit qualitative, assessment, you can waft the vapors towards your nose (with extreme caution and in a well-ventilated fume hood) to detect any acrid smell. However, for quantitative and reliable detection, instrumental analysis is recommended.

Q2: How can I definitively confirm the presence and quantity of HBr in my sample?

A2: While visual cues are helpful, quantitative methods are essential for confirming and measuring HBr contamination.

• pH Measurement: A simple and effective method is to dissolve a small, known amount of the alcohol in a suitable solvent (like a 1:1 mixture of isopropanol and water) and measure the pH. A pH value significantly below 7 indicates the presence of an acid.

• Titration: For a more precise quantification, an acid-base titration is the preferred method. You can titrate a solution of your compound with a standardized solution of a weak base, such as sodium bicarbonate, using a pH meter or a suitable indicator to determine the endpoint. This will give you the exact molar amount of acidic impurity.

Q3: What is the best method for removing HBr impurities?

A3: The most common and effective method for removing acidic impurities like HBr from an organic compound is a liquid-liquid extraction, often referred to as an "aqueous wash."[3] This involves washing the organic layer with a basic aqueous solution to neutralize the acid. A saturated solution of sodium bicarbonate (NaHCO₃) is the recommended reagent for this purpose.[4][5][6]

Q4: Why is sodium bicarbonate (NaHCO₃) preferred over a strong base like sodium hydroxide (NaOH)?

A4: The choice of a weak base like sodium bicarbonate is a critical aspect of this purification protocol.[7][8] The primary reason is to avoid a competing elimination reaction.[9][10] Bromoalkanes can undergo elimination of HBr to form an alkene, a reaction that is favored by strong, non-nucleophilic bases.[9][11][12] Using a strong base like NaOH could inadvertently convert a significant portion of your desired 3-Bromo-4,4,4-trifluoro-butan-1-ol into an unwanted alkene byproduct. Sodium bicarbonate is sufficiently basic to neutralize the strong acid HBr but generally not strong enough to promote the elimination reaction under standard workup conditions.

Troubleshooting Guide

Problem: An emulsion forms during the aqueous wash.

• Cause: Emulsions are a common issue in liquid-liquid extractions, particularly when the densities of the organic and aqueous layers are similar or when vigorous shaking creates a stable mixture of fine droplets.

• Solution:

  • Patience: Allow the separatory funnel to stand undisturbed for a period. Sometimes, the layers will separate on their own.

  • Brine Wash: Adding a saturated solution of sodium chloride (brine) can help to break up emulsions.[13] The high ionic strength of the brine solution increases the polarity of the aqueous layer, which can force the separation of the less polar organic layer.

  • Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel to mix the layers. This can minimize the formation of a stable emulsion.

Problem: The organic layer is still acidic after the bicarbonate wash.

• Cause: A single wash may not be sufficient to remove all of the HBr, especially if the initial contamination is high.

• Solution:

  • Multiple Washes: Perform multiple washes with fresh portions of the saturated sodium bicarbonate solution.[14]

  • pH Testing: After each wash, test the pH of the aqueous layer. Continue washing until the aqueous layer is neutral or slightly basic (pH 7-8).[13][15] To do this, you can withdraw a small amount of the aqueous layer with a pipette and test it with pH paper.

Problem: Low recovery of the purified product.

• Cause: Product loss can occur at several stages of the purification process.

• Solution:

  • Incomplete Extraction: Ensure that all of the organic layer is carefully separated from the aqueous layer.

  • Drying Agent Adsorption: While necessary, the drying agent can adsorb some of your product. Use the minimum amount of drying agent required and ensure it is thoroughly washed with a small amount of fresh, dry solvent to recover any adsorbed product.

  • Transfer Losses: Minimize the number of transfers between flasks to reduce losses on the glass surfaces.

Experimental Workflow and Protocols

Visualizing the Purification Process

The following diagram illustrates the key steps in the removal of HBr from 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Caption: Workflow for HBr Impurity Removal.

Detailed Step-by-Step Protocol

This protocol outlines the procedure for neutralizing and removing HBr from a solution of 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Materials:

• Contaminated 3-Bromo-4,4,4-trifluoro-butan-1-ol

• Anhydrous organic solvent (e.g., diethyl ether or dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)[16][17][18]

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude 3-Bromo-4,4,4-trifluoro-butan-1-ol in a suitable anhydrous organic solvent. The volume of the solvent should be approximately 2-3 times the volume of the alcohol.

• Neutralization Wash:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of saturated sodium bicarbonate solution.

  • Caution: Stopper the funnel and immediately invert it, venting frequently to release any carbon dioxide gas that may be generated.[5][14]

  • Gently shake the funnel for 1-2 minutes.

  • Allow the layers to separate completely.

  • Drain the lower aqueous layer.

  • Repeat the wash with fresh sodium bicarbonate solution until the aqueous layer is no longer acidic (test with pH paper).

• Brine Wash:

  • Wash the organic layer with an equal volume of brine solution. This will help to remove any remaining water from the organic layer.[13]

  • Allow the layers to separate and drain the aqueous layer.

• Drying:

  • Transfer the organic layer to a clean, dry Erlenmeyer flask.

  • Add a small amount of anhydrous magnesium sulfate or sodium sulfate to the organic solution.[19][20]

  • Gently swirl the flask. Add more drying agent until some of it remains free-flowing and does not clump together.

• Filtration:

  • Filter the dried organic solution through a fluted filter paper or a small plug of cotton into a clean, dry round-bottom flask.

  • Rinse the drying agent with a small amount of fresh, dry solvent to ensure complete transfer of the product.

• Solvent Removal:

  • Remove the solvent using a rotary evaporator. Be mindful of the boiling point of your product to avoid co-evaporation.

• Final Product: The remaining liquid is your purified 3-Bromo-4,4,4-trifluoro-butan-1-ol. Confirm its purity using appropriate analytical techniques (e.g., NMR, GC-MS).

Quantitative Data Summary

Parameter	Value/Recommendation	Rationale
Neutralizing Agent	Saturated Sodium Bicarbonate (NaHCO₃)	A weak base that effectively neutralizes HBr without promoting elimination reactions.
Drying Agent	Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Efficiently removes residual water from the organic solvent. MgSO₄ is faster, while Na₂SO₄ has a higher capacity.[17]
pH of Aqueous Wash	7-8	Indicates complete neutralization of the acidic impurity.

Conclusion

The presence of HBr impurities in 3-Bromo-4,4,4-trifluoro-butan-1-ol can significantly impact the outcome of your research. By following the detailed troubleshooting and purification protocols outlined in this guide, you can confidently and effectively remove these acidic contaminants. The key to success lies in the careful selection of a weak base for neutralization to prevent unwanted side reactions and the thorough drying of the organic layer to obtain a pure, stable product.

References

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]

• Delloyd's Lab-Tech. (n.d.). Solvent Drying and Drying Agents. [Link]

• Scribd. (n.d.). Common Drying Agents in Organic Chemistry. [Link]

• ACS Publications. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. [Link]

• Chemistry LibreTexts. (2024). Drying Agents. [Link]

• Homework.Study.com. (n.d.). Why wash organic layer with sodium bicarbonate? [Link]

• Chemistry LibreTexts. (2021). Reaction Work-Ups. [Link]

• Wikipedia. (n.d.). Acid–base extraction. [Link]

• Doc Brown's Chemistry. (n.d.). Elimination of hydrogen bromide from bromoalkanes mechanism steps reagents reaction conditions organic synthesis. [Link]

• Chemistry LibreTexts. (2024). Common Extraction Washes. [Link]

• YouTube. (2014). Organic Practical Setup 5. Washing to remove acid impurities. [Link]

• Chemistry LibreTexts. (2022). Acid-Base Extraction. [Link]

• University of York. (n.d.). Theory of Aqueous Workup. [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Purification. [Link]

• Ryze Chemie. (2024). How to Neutralize Acid: Effective Ways. [Link]

• University of Rochester. (n.d.). Troubleshooting: The Workup. [Link]

• Reddit. (2025). Washing a solution with bicarbonate? [Link]

• ResearchGate. (2021). Advances in [¹⁸F]Trifluoromethylation Chemistry for PET Imaging. [Link]

• Vaia. (n.d.). Elimination of HBr from 2-bromobutane. [Link]

• Chemistry LibreTexts. (2022). Troubleshooting. [Link]

• Organic Chemistry Portal. (n.d.). Trifluoromethyl carbinol synthesis. [Link]

• Organic Syntheses. (n.d.). 3-BROMO-4-AMINOTOLUENE. [Link]

• Macsen Labs. (2025). Purification Techniques in Organic Chemistry: A Comprehensive Guide. [Link]

• YouTube. (2011). Describe/explain the mechanism for elimination of HBr from bromoalkanes IB Chemistry HL. [Link]

• Reddit. (2023). Synthetic & biochemists / med chemists or anyone with experience working with fluoro compounds -- how reactive or unstable or toxic are trifluoromethyl-containing compounds? [Link]

• YouTube. (2011). Describe, using equations, the elimination of HBr from bromoalkanes IB Chemistry HL. [Link]

• Google Patents. (n.d.).

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• Google Patents. (n.d.).

• PMC. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. [Link]

• Master Organic Chemistry. (2015). Elimination Reactions of Alcohols. [Link]

• Google Patents. (n.d.). Method for purifying a bromine compound.

• PubChem. (n.d.). 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol. [Link]

• GM Chemical. (n.d.). 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol CAS 234443-21-1. [Link]

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Technical Support Center: Yield Optimization for 3-Bromo-4,4,4-trifluoro-butan-1-ol Synthesis

Welcome to the Technical Support and Troubleshooting Portal for fluorinated aliphatic synthesis. Synthesizing 3-Bromo-4,4,4-trifluoro-butan-1-ol presents unique mechanistic challenges due to the profound stereoelectronic effects of the trifluoromethyl (

) group.

This guide provides drug development professionals and synthetic chemists with a field-proven, self-validating workflow to overcome poor regioselectivity, sluggish nucleophilic substitution, and unwanted elimination side-reactions.

Strategic Workflow & Mechanistic Overview

The most reliable synthetic route begins with the commercially available1 [1]. Because primary alcohols are inherently more nucleophilic than secondary alcohols, a direct bromination attempt will yield the incorrect regioisomer. Therefore, a three-step sequence is required: (1) Regioselective Protection , (2) Activation & Bromination , and (3) Deprotection .

Figure 1: Three-step synthetic workflow for 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Quantitative Optimization Data: The C3-Bromination Bottleneck

The critical failure point in this synthesis is Step 2. The

group exerts a powerful electron-withdrawing effect that severely destabilizes the electron-rich transition state [2]. Standard halogenation conditions (like the Appel reaction) fail entirely. Table 1 summarizes our optimization data, demonstrating why a triflation-displacement strategy is mandatory.

Table 1: Yield Optimization for C3-Bromination of 1-(TBDMS-oxy)-4,4,4-trifluorobutan-3-ol

Reagent System	Solvent	Temp (°C)	Time (h)	Yield (%)	Primary Observation / Failure Mode
/ (Appel)	DCM	25	24	< 10%	Unreacted starting material; transition state too high.
		0 to 25	12	15%	Heavy formation of elimination products.
/ Pyridine, then TBAB	DCM	40	18	45%	Sluggish displacement; partial degradation.
/ Pyridine, then LiBr	DMF	60	8	82%	Clean inversion; minimal elimination.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols include built-in In-Process Controls (IPCs) that allow you to validate the success of each step before proceeding.

Step 1: Regioselective Protection

Objective: Protect the C1 primary alcohol while leaving the C3 secondary alcohol free.

• Setup: Dissolve 4,4,4-trifluorobutane-1,3-diol (1.0 eq, 10 mmol) in anhydrous DCM (30 mL) under an argon atmosphere. Add Imidazole (2.0 eq, 20 mmol).

• Addition: Cool the flask to 0 °C. Dropwise, add a solution of TBDMS-Cl (1.05 eq, 10.5 mmol) in DCM (10 mL) over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

• IPC (Self-Validation): Perform TLC (Hexanes/EtOAc 8:2,

  stain). The starting diol ( ) should be consumed, replaced by a single major spot representing the mono-protected intermediate ( ).

• Workup: Quench with saturated aqueous

  , extract with DCM, dry over , and concentrate. Purify via short silica plug.

Step 2: Activation & Bromination (Critical Step)

Objective: Convert the secondary alcohol to a bromide via a highly reactive triflate intermediate.

• Triflation: Dissolve the intermediate from Step 1 (1.0 eq) in anhydrous DCM (20 mL) and Pyridine (2.0 eq). Cool to -78 °C. Slowly add Triflic Anhydride (

  , 1.2 eq). Stir for 1 hour.

• Solvent Swap: Concentrate the reaction carefully under reduced pressure (keep bath < 20 °C to prevent triflate degradation). Immediately redissolve in anhydrous DMF (20 mL).

• Displacement: Add anhydrous Lithium Bromide (LiBr, 5.0 eq). Heat the reaction to 60 °C for 8 hours.

• IPC (Self-Validation): Monitor via GC-MS. The triflate mass will disappear, and the product peak will emerge, displaying the characteristic 1:1

  isotopic pattern of bromine.

• Workup: Dilute with

  , wash extensively with water (5x) to remove DMF, dry, and concentrate.

Step 3: Acidic Deprotection

Objective: Remove the TBDMS group without causing elimination of the newly installed bromide.

• Reaction: Dissolve the brominated intermediate in Methanol (20 mL). Add 1% v/v concentrated HCl (aqueous). Stir at room temperature for 2 hours.

• IPC (Self-Validation): TLC (Hexanes/EtOAc 9:1). The non-polar starting material (

  ) will convert to the more polar target product ( ).

• Workup: Neutralize carefully with solid

  , filter, and concentrate. Purify via column chromatography to yield pure 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Troubleshooting & FAQs

Q: Why is the bromination of the C3 position so low-yielding under standard Appel (

) conditions? A: The failure is driven by the extreme electronegativity of the group. In an reaction, the nucleophile must attack the carbon from the backside. The group exerts a powerful inductive pull that destabilizes the partial positive charge development in the transition state. Furthermore, the electron-rich fluorine lone pairs create immense electrostatic repulsion against the incoming bromide ion [3]. This necessitates the use of a "super-leaving group" (triflate) and a highly polar aprotic solvent (DMF) to force the reaction forward.

Figure 2: SN2 displacement mechanism highlighting the destabilizing effect of the CF3 group.

Q: How do I prevent bis-protection (protecting both C1 and C3) during the TBDMS-Cl step? A: Regioselectivity relies entirely on steric differentiation. The primary alcohol at C1 is unhindered, while the secondary alcohol at C3 is severely sterically crowded by the adjacent

group. To ensure selectivity, strictly limit TBDMS-Cl to 1.05 equivalents , maintain the initial addition at 0 °C , and avoid highly basic catalysts like DMAP, which can force the reaction of the secondary alcohol.

Q: During the final deprotection step, I used TBAF and observed massive degradation and elimination. What happened? A: Tetra-n-butylammonium fluoride (TBAF) is a standard desilylating agent, but it is also a relatively strong base. The proton at the C2 position is highly acidic because it is flanked by a bromide and a

group. TBAF rapidly triggers an elimination, ejecting the bromide to form a substituted alkene. This is why our protocol mandates mild acidic deprotection (1% HCl in MeOH), which cleanly cleaves the Si-O bond without initiating base-catalyzed elimination.

References

• CymitQuimica. "4,4,4-Trifluoro-1,3-butanediol | CAS 433-25-0." Chemical Catalog.
• National Institutes of Health (NIH). "Trifluoromethyl ethers – synthesis and properties of an unusual substituent." PMC.
• American Chemical Society (ACS). "Meta-Activated Nucleophilic Aromatic Substitution Reaction." Journal of the American Chemical Society.

Sources

• 1. CAS 433-25-0: 4,4,4-Trifluoro-1,3-butanediol | CymitQuimica [cymitquimica.com]

Technical Support Center: Handling Volatile Fluorinated Alcohols in the Laboratory

This guide provides technical support for researchers, scientists, and drug development professionals on the safe and effective handling of volatile fluorinated alcohols. It offers troubleshooting for common experimental issues and detailed frequently asked questions (FAQs).

Introduction to Volatile Fluorinated Alcohols

Volatile fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), are crucial solvents in many chemical applications. Their unique properties, including high polarity, strong hydrogen bond-donating capabilities, and low nucleophilicity, make them ideal for dissolving peptides and proteins and facilitating specific chemical reactions.[1][2] However, their high volatility and associated health hazards require specialized handling to ensure both laboratory safety and the reproducibility of experiments.

Frequently Asked Questions (FAQs)

This section covers fundamental aspects of handling and storing volatile fluorinated alcohols.

Q1: What are the key physical properties of TFE and HFIP to be aware of?

A1: Understanding the physical properties of TFE and HFIP is essential for their safe and effective use. A primary concern is their high volatility, indicated by their low boiling points and high vapor pressures.

Property	2,2,2-Trifluoroethanol (TFE)	1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)
Boiling Point	~74 °C	~59 °C[3]
Vapor Pressure	~73 mmHg at 25 °C	~120 mmHg at 20 °C
Density	~1.39 g/mL at 20 °C	~1.60 g/mL at 20 °C
pKa	12.4	9.3

This data underscores HFIP's greater volatility compared to TFE, necessitating more stringent containment protocols.

Q2: How should volatile fluorinated alcohols be stored properly?

A2: Due to their volatility, proper storage is critical. These alcohols should be kept in tightly sealed containers with PTFE-lined caps to prevent evaporation and contamination.[4] The storage area must be cool, dry, well-ventilated, and away from ignition sources and incompatible substances like strong bases, metals, and strong oxidizing agents.[5][6][7]

Q3: What are the main safety concerns with TFE and HFIP?

A3: Both TFE and HFIP pose significant health risks. They are corrosive and can cause severe skin burns and serious eye damage.[1][3][8][9][10] Inhaling their vapors can lead to respiratory irritation and other toxic effects.[1][10][11] It is imperative to consult the Safety Data Sheet (SDS) for each solvent to understand the specific hazards, handling procedures, and required personal protective equipment (PPE).[12]

Troubleshooting Guides

This section offers solutions to specific challenges that may arise when using volatile fluorinated alcohols in experiments.

Issue 1: Inconsistent Reaction Outcomes

Q: My reaction using a fluorinated alcohol solvent is producing inconsistent yields. What could be the cause?

A: Inconsistencies in reactions with these solvents often stem from issues with solvent purity and water content.

• Solvent Purity: Fluorinated alcohols can degrade or become contaminated over time.

  • Troubleshooting:

    • Confirm Purity: Start with a fresh bottle of high-purity, anhydrous grade solvent.

    • Check for Degradation: Older stock may contain acidic impurities. If degradation is suspected, consider purifying the solvent via distillation.

• Water Content: These solvents are hygroscopic and can absorb moisture from the air, which can negatively affect many reactions.

  • Troubleshooting:

    • Use Anhydrous Solvent: Always use a new, unopened bottle of anhydrous solvent or one that has been dried over molecular sieves.

    • Maintain an Inert Atmosphere: For reactions sensitive to moisture, handle the solvent under an inert atmosphere, such as argon or nitrogen, using Schlenk line techniques.

Caption: Workflow to minimize water contamination in reactions.

Issue 2: Rapid Solvent Evaporation During Experiments

Q: I'm losing a significant amount of fluorinated alcohol solvent during my experiment, which is affecting the concentration of my reactants. How can I mitigate this?

A: The high volatility of these solvents requires specific techniques to minimize evaporative loss.[13]

• Containment:

  • Sealed Vessels: Use sealed reaction vessels whenever possible. For reactions that need stirring, a well-sealed septum with a needle for pressure equalization (connected to an inert gas line or a drying tube) is recommended.

  • Condensers: For reactions at elevated temperatures, even if below the boiling point, using a condenser with a circulating coolant is advisable to reflux the solvent vapor.

• Temperature Control:

  • Cooling Baths: Performing the experiment in a cooling bath (e.g., ice-water) can lower the solvent's vapor pressure, which is particularly important for HFIP.[13]

• Transfer Methods:

  • Minimize Air Exposure: Transfer the solvent quickly and avoid leaving containers open.[13] For precise and contained transfers, use syringes or cannulas.[4]

Caption: Diagram of a setup to minimize solvent evaporation.

Issue 3: Difficulty in Post-Reaction Solvent Removal

Q: I'm finding it difficult to completely remove the fluorinated alcohol from my reaction mixture. What is the most effective method?

A: While these alcohols are volatile, their strong interactions with polar products can make complete removal challenging.

• Rotary Evaporation:

  • Technique: A rotary evaporator with a high-vacuum pump is effective.[14] A cold trap (using dry ice/acetone or a cryocooler) is crucial to protect the pump and capture solvent vapors.

  • Azeotropic Distillation: Adding a co-solvent like toluene can form a lower-boiling azeotrope, which can aid in the removal of the fluorinated alcohol.[15][16][17]

• Lyophilization (Freeze-Drying):

  • Application: This is a very effective method for removing fluorinated alcohols from non-volatile samples like peptides and proteins. The sample is frozen and then placed under a high vacuum, causing the solvent to sublime.

• Product Isolation:

  • Precipitation: If the product is a solid, inducing precipitation by adding a non-solvent can effectively separate it from the fluorinated alcohol. The solid can then be filtered and washed with the non-solvent.

Safety Protocols and Personal Protective Equipment (PPE)

Strict adherence to safety protocols is essential when working with volatile fluorinated alcohols.

Engineering Controls

• Fume Hood: All handling of TFE and HFIP must be performed in a certified chemical fume hood to minimize inhalation exposure.[12][13][18]

Personal Protective Equipment (PPE)

• Gloves: Use appropriate chemical-resistant gloves. Standard laboratory gloves may not offer sufficient protection. Butyl or neoprene gloves are often recommended.[19] Always consult the glove manufacturer's chemical resistance guide.[20]

• Eye Protection: Chemical splash goggles are mandatory.[21] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[22]

• Lab Coat: A flame-resistant lab coat should be worn and kept fastened.[23]

Caption: Hierarchy of controls for mitigating chemical hazards.

References

• 2,2,2-Trifluoroethanol (Peptide Synthesis)
• 2,2,2-Trifluoroethanol Safety D
• 1,1,1,3,3,3-Hexafluoro-2-propanol Safety D
• 1,1,1,3,3,3-Hexafluoro-2-propanol D2 Safety D
• Trifluoroethanol Safety Data Sheet. Halocarbon Life Sciences. (2015).
• 1,1,1,3,3,3-Hexafluoro-2-propanol Material Safety Data Sheet. Santa Cruz Biotechnology. (n.d.).
• 2,2,2-Trifluoroethanol (Peptide Synthesis)
• The Proper Storage and Handling of Volatile Analytical Standards. Chromas. (2024).
• 2,2,2-TRIFLUOROETHANOL MATERIAL SAFETY D
• Hexafluoroisopropanol Safety D
• 1,1,1,3,3,3-Hexafluoro-2-propanol Safety D
• 2,2,2-TRIFLUOROETHANOL MATERIAL SAFETY D
• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• Safer Handling of Alcohol in the Labor
• Method for removing organic solvent.
• Fluorine Standard Operating Procedure. Rutgers University. (n.d.).
• Process for the separation of mixtures of aliphatic fluorine compounds by azeotropic distillation with an oxygenated hydrocarbon.
• How to Clean and Safely Remove HF from Acid Digestion Solutions for Ultra-Trace Analysis. MDPI. (2022).
• Chapter 06: Safe Handling of Chemicals.
• Method 5031: Volatile, Nonpurgeable, Water-Soluble Compounds by Azeotropic Distill
• How to Clean and Safely Remove HF from Acid Digestion Solutions for Ultra-Trace Analysis: A Microwave-Assisted Vessel-Inside-Vessel Protocol.
• Chemical Resistance of Latex and Nitrile Gloves. USA Scientific, Inc. (n.d.).
• Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions. (2024).
• Hand Protection Chemical Resistance Guide. EPA. (n.d.).
• Volatile Liquid Handling: Techniques & Autom
• Separation of hydrocarbon types by azeotropic distillation.
• METHOD FOR REMOVING ORGANIC SOLVENT.
• PPE for Chemical Handling: A Quick Guide. Healthy Bean. (2023).
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABOR
• MedChem Tips and Tricks. ACS Green Chemistry Institute Pharmaceutical Roundtable. (2016).
• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. University of Nevada, Reno. (n.d.).
• CHEMICAL RESISTANCE TABLE FOR GLOVES. Becky Aktsiaselts. (n.d.).
• Azeotropic distillation of hydrocarbons with hexafluoroisopropyl alcohol.
• Glove Compatibility Chart. University of Michigan. (n.d.).
• Solvent Evaporation Complete Guide. Lab Unique. (2025).

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. WO2008062840A1 - Method for removing organic solvent - Google Patents [patents.google.com]
• 3. daikinchemicals.com [daikinchemicals.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. fishersci.com [fishersci.com]
• 6. mmbio.byu.edu [mmbio.byu.edu]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. carlroth.com [carlroth.com]
• 10. halocarbonlifesciences.com [halocarbonlifesciences.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. Safer Handling of Alcohol in the Laboratory | NSTA [nsta.org]
• 13. opentrons.com [opentrons.com]
• 14. labuniquely.com [labuniquely.com]
• 15. epa.gov [epa.gov]
• 16. US2794773A - Separation of hydrocarbon types by azeotropic distillation - Google Patents [patents.google.com]
• 17. US3284348A - Azeotropic distillation of hydrocarbons with hexafluoroisopropyl alcohol - Google Patents [patents.google.com]
• 18. quora.com [quora.com]
• 19. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 20. ehs.umich.edu [ehs.umich.edu]
• 21. PPE for Chemical Handling: A Quick Guide | Healthy Bean [healthybean.org]
• 22. sams-solutions.com [sams-solutions.com]
• 23. ipo.rutgers.edu [ipo.rutgers.edu]

Troubleshooting low reactivity of secondary bromides in trifluoro-alcohols

Welcome to the Reaction Troubleshooting Center . This guide is designed for researchers and drug development professionals facing stalled reactions, low yields, or unwanted byproducts when utilizing secondary bromides in fluorinated alcohol solvents such as 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) and 2,2,2-trifluoroethanol (TFE).

Core Principles: The Causality of Sluggish Reactivity

Fluorinated alcohols like HFIP and TFE are unique solvents characterized by exceptionally high ionizing power (

) and extremely low nucleophilicity ( ). They are highly acidic (HFIP ) and act as powerful hydrogen-bond donors (HBD)[1].

When working with secondary bromides , you are operating precisely on the mechanistic borderline between

and pathways.

• The

  Barrier: The bulky, highly structured hydrogen-bond network of HFIP tightly solvates incoming nucleophiles, drastically reducing their basicity and nucleophilicity, which shuts down the pathway[1].

• The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  Barrier: While HFIP excels at stabilizing leaving groups via hydrogen bonding, secondary carbocations lack the hyperconjugative stabilization of tertiary systems. Consequently, the spontaneous heterolytic cleavage of a secondary bond in HFIP often faces an insurmountable activation energy barrier at room temperature, leading to stalled reactions.

To overcome this, we must manipulate the thermodynamic driving force of the reaction using halophilic additives or solvent tuning.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent mechanistic pathways when a secondary bromide is subjected to fluorinated alcohols, and how interventions alter the reaction course.

Mechanistic pathways of secondary bromides in fluorinated alcohols.

Troubleshooting Matrix

Use the following quantitative and qualitative diagnostic table to identify and resolve your specific reaction issue.

Diagnostic Symptom	Mechanistic Cause	Quantitative Target	Recommended Solution
>90% Starting Material Recovered	Insufficient ionizing driving force; bond remains intact despite HFIP H-bonding.	Increase ionizing power ( ) or lower .	Add 1.1 equiv. of AgOTf or AgBF₄ to force halide abstraction.
High Alkene Yield (E1 Byproduct)	Carbocation forms, but the nucleophile is too weak or insoluble to trap it before proton loss.	Nucleophile concentration > 0.5 M.	Increase nucleophile equivalents; switch to a less basic nucleophile.
Nucleophile Insoluble in HFIP	High polarity of HFIP prevents dissolution of non-polar organic nucleophiles.	Achieve >95% homogeneity.	Use a HFIP/DCM (1:1 v/v) co-solvent mixture to balance solubility.
Formation of "HFIP Ethers"	The exogenous nucleophile is outcompeted by the solvent trapping the carbocation.	Ratio of Nu:HFIP attack > 10:1.	Use a more reactive nucleophile, or dilute HFIP with an inert solvent (DCE).

Self-Validating Experimental Protocols

Do not blindly run reactions; build self-validation into your workflow. The following protocols include built-in visual and chemical checkpoints to ensure causality and success.

Protocol A: Silver-Promoted Substitution in HFIP

Silver(I) triflate (AgOTf) acts as a potent halophilic Lewis acid. The formation of the highly stable, insoluble silver bromide (AgBr) lattice provides an overwhelming thermodynamic driving force to generate the secondary carbocation.

Step-by-Step Methodology:

• Preparation: In an oven-dried vial equipped with a stir bar, add the secondary bromide (1.0 equiv, 0.2 mmol) and the desired nucleophile (1.5–2.0 equiv).

• Solvent Addition: Add 1.0 mL of anhydrous HFIP. Stir for 5 minutes. Self-Validation Checkpoint 1: Ensure the nucleophile is fully dissolved. If a suspension remains, proceed to Protocol B.

• Silver Addition (Dark): Wrap the vial in aluminum foil to prevent photo-degradation of silver salts. In a single portion, add AgOTf (1.1 equiv, 0.22 mmol).

• Reaction Monitoring: Stir at room temperature. Self-Validation Checkpoint 2: Within 1 to 15 minutes, a dense, pale-yellow/white precipitate (AgBr) MUST form. If the solution remains completely clear, the silver salt is inactive (likely hydrated) or the bromide is sterically inaccessible.

• Quenching & Workup: After TLC confirms consumption of the starting material, dilute the mixture with Dichloromethane (DCM) and filter through a short pad of Celite to remove the AgBr salts. Concentrate the filtrate under reduced pressure.

Protocol B: Co-Solvent Tuning (HFIP/DCM)

If your nucleophile is insoluble in pure HFIP, the local concentration of the nucleophile around the generated carbocation will be near zero, leading exclusively to E1 elimination or solvent trapping[2].

Step-by-Step Methodology:

• Solvent Blending: Prepare a 1:1 (v/v) mixture of anhydrous HFIP and anhydrous DCM.

• Dissolution: Dissolve the nucleophile (2.0 equiv) in the solvent blend. The non-polar DCM disrupts the bulk HFIP hydrogen-bond network, significantly enhancing the solubility of organic nucleophiles.

• Substrate Addition: Add the secondary bromide (1.0 equiv).

• Thermal Activation: If the reaction stalls without silver, heat the mixture to 40 °C. The sealed system will generate slight pressure; ensure proper glassware is used. The mixed solvent system lowers the dielectric constant slightly but maintains the critical micro-solvation of the leaving group required for ionization.

Frequently Asked Questions (FAQs)

Q: Why use HFIP at all if it makes my secondary bromide sluggish? Why not use Methanol? A: Methanol is highly nucleophilic. If you generate a carbocation in methanol, the solvent will immediately trap it, forming a methyl ether byproduct. HFIP is uniquely valuable because its high electronegativity (due to six fluorine atoms) makes its hydroxyl oxygen extremely electron-poor. It stabilizes the transition state for ionization without competing with your intended exogenous nucleophile[1].

Q: I added AgOTf, but I am getting a complex mixture of rearranged products. What happened? A: You have successfully generated a "free" secondary carbocation, which is highly prone to 1,2-hydride or 1,2-alkyl shifts to form a more stable tertiary carbocation. If you see rearrangement, your nucleophile is not attacking fast enough. You must either increase the concentration of your nucleophile or switch to a more nucleophilic species to trap the kinetic carbocation before it rearranges.

Q: Can I use potassium fluoride (KF) to promote the reaction? A: While KF combined with crown ethers in fluorinated alcohols can enhance

pathways by altering the basicity of the fluoride ion via hydrogen bonding, it is generally used for fluorination reactions rather than general nucleophilic substitutions. For non-fluoride nucleophiles, silver salts remain the gold standard for secondary bromides[1].

Q: My reaction works, but the yield is capped at 50% with the rest being an alkene. How do I fix this? A: This is classic E1 competition. The secondary carbocation is losing a proton to a base in the system (often the nucleophile itself) rather than undergoing substitution. To fix this, lower the reaction temperature to favor substitution (which has a lower activation entropy than elimination), or use a less sterically hindered nucleophile.

References

• Effects of Hydrogen Bonding Solvation by Diverse Fluorinated Bulky Alcohols on the Reaction Rate and Selectivity in Crown Ether Mediated Nucleophilic Fluorination in an Aprotic Solvent. ACS Organic & Inorganic Au (2024).

• Recent Advances in the Direct Nucleophilic Substitution of Allylic Alcohols through SN1-Type Reactions. Synthesis (2014).

• Catalytic Enantioselective Dihalogenation in Total Synthesis. Accounts of Chemical Research (2018).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Catalytic Enantioselective Dihalogenation in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Fluorine Landscape: A Comparative Guide to the ¹⁹F NMR Chemical Shift of 3-Bromo-4,4,4-trifluoro-butan-1-ol

For Researchers, Scientists, and Drug Development Professionals

In the realm of modern drug discovery and development, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to enhance metabolic stability, binding affinity, and bioavailability. Consequently, the ability to precisely characterize these fluorinated molecules is paramount. Among the arsenal of analytical techniques, ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a uniquely powerful tool due to its high sensitivity, the 100% natural abundance of the ¹⁹F isotope, and a wide chemical shift range that is exquisitely sensitive to the local electronic environment.[1][2] This guide provides an in-depth analysis of the ¹⁹F NMR chemical shift of the building block 3-Bromo-4,4,4-trifluoro-butan-1-ol, a compound of interest in the synthesis of novel pharmaceutical agents. Through a comparative approach with structurally related fluorinated alcohols, we will explore the predictable yet nuanced factors that govern ¹⁹F chemical shifts, offering a framework for spectral interpretation and structural elucidation.

The ¹⁹F NMR Signature of 3-Bromo-4,4,4-trifluoro-butan-1-ol: A Predictive Analysis

For 3-Bromo-4,4,4-trifluoro-butan-1-ol, the key structural features influencing the ¹⁹F chemical shift of the -CF₃ group are the presence of a bromine atom at the adjacent C3 position and a hydroxyl group at the C1 position. The electron-withdrawing nature of the bromine atom is expected to deshield the fluorine nuclei, causing a downfield shift (less negative) compared to an unsubstituted trifluoromethyl butane chain. Conversely, the hydroxyl group, being further away, will have a less pronounced but still present influence on the electronic environment.

Comparative Analysis with Structurally Related Fluorinated Alcohols

To contextualize the predicted chemical shift of 3-Bromo-4,4,4-trifluoro-butan-1-ol, a comparison with other commercially available and well-characterized fluorinated alcohols is instructive. The following table summarizes the experimental ¹⁹F NMR chemical shifts of relevant analogs.

Compound Name	Structure	¹⁹F NMR Chemical Shift (δ, ppm)	Key Structural Difference from Target
3-Bromo-4,4,4-trifluoro-butan-1-ol (Predicted)	Br-CH(CF₃)-CH₂-CH₂-OH	-65 to -70	Target Molecule
2,2,2-Trifluoroethanol	CF₃-CH₂-OH	-77.7[3]	Shorter carbon chain, no bromine substituent
3,3,3-Trifluoropropan-1-ol	CF₃-CH₂-CH₂-OH	Not readily available	Shorter carbon chain, no bromine substituent
4,4,4-Trifluorobutan-1-ol	CF₃-CH₂-CH₂-CH₂-OH	Not readily available	No bromine substituent

The ¹⁹F NMR chemical shift of 2,2,2-trifluoroethanol, at approximately -77.7 ppm, serves as a useful starting point.[3] The introduction of a bromine atom at the position beta to the trifluoromethyl group in our target molecule is anticipated to induce a significant downfield shift. This is due to the strong electron-withdrawing inductive effect of bromine, which reduces the electron density around the fluorine nuclei, leading to deshielding. Therefore, a predicted chemical shift in the range of -65 to -70 ppm for 3-Bromo-4,4,4-trifluoro-butan-1-ol is a chemically sound estimation.

Experimental Protocol for ¹⁹F NMR Data Acquisition

To empirically validate the predicted chemical shift and to characterize novel fluorinated compounds, a standardized and robust experimental protocol is essential. The following provides a detailed, step-by-step methodology for acquiring high-quality ¹⁹F NMR spectra.

1. Sample Preparation:

• Analyte: 3-Bromo-4,4,4-trifluoro-butan-1-ol (or other fluorinated compound of interest).

• Solvent: Deuterated chloroform (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds and its relatively clean spectral window. Other deuterated solvents such as acetone-d₆, acetonitrile-d₃, or dimethyl sulfoxide-d₆ can be used depending on the solubility of the analyte.

• Concentration: A concentration of 5-10 mg of the analyte in 0.5-0.7 mL of deuterated solvent is typically sufficient for obtaining a good signal-to-noise ratio in a reasonable acquisition time.

• Internal Standard (Optional but Recommended): An internal standard with a known and well-separated ¹⁹F chemical shift can be added for precise chemical shift referencing. A common choice is trifluorotoluene (C₆H₅CF₃), which gives a sharp singlet at approximately -63.7 ppm.

• Procedure:

  • Accurately weigh the analyte and dissolve it in the chosen deuterated solvent in a clean, dry vial.

  • If using an internal standard, add a small, known amount to the solution.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a fluorine-capable probe.

• Nucleus: ¹⁹F.

• Experiment: A standard one-dimensional ¹⁹F NMR experiment. Proton decoupling (¹H-decoupling) is often employed to simplify the spectrum by removing ¹H-¹⁹F couplings, resulting in sharper singlets for each unique fluorine environment.

• Typical Acquisition Parameters:

  • Pulse Angle: 30-45 degrees.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (d1): 1-5 seconds. A longer delay may be necessary for quantitative measurements.

  • Number of Scans (ns): 16-64 scans, depending on the sample concentration. More scans will improve the signal-to-noise ratio.

  • Spectral Width: A wide spectral width (e.g., -250 to 50 ppm) should be used initially to ensure all fluorine signals are captured.

• Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift axis using the internal standard or by referencing to an external standard (e.g., CFCl₃ at 0 ppm).

  • Integrate the signals to determine the relative ratios of different fluorine environments.

Workflow for ¹⁹F NMR Analysis

The following diagram illustrates the logical workflow from sample preparation to data interpretation in a typical ¹⁹F NMR experiment.

Caption: Workflow for the acquisition and analysis of a ¹⁹F NMR spectrum.

Conclusion

The ¹⁹F NMR chemical shift is a powerful descriptor for the structural and electronic environment of fluorinated molecules. For 3-Bromo-4,4,4-trifluoro-butan-1-ol, a predicted chemical shift in the range of -65 to -70 ppm provides a valuable starting point for its identification and characterization. This guide has provided a comparative framework for understanding this prediction, alongside a detailed experimental protocol for its empirical verification. As the use of fluorinated building blocks in drug discovery continues to expand, a thorough understanding of their ¹⁹F NMR signatures is an indispensable skill for researchers and scientists in the field.

References

• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry, 3, 53–68.

• AZoM. (2019, October 22). High-Performance NMR Spectrometer for 19F NMR Spectroscopy. Retrieved February 27, 2026, from [Link]

• Wikipedia. (2023, December 29). Fluorine-19 nuclear magnetic resonance spectroscopy. Retrieved February 27, 2026, from [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. azom.com [azom.com]

A Comparative Guide to the ¹H NMR Spectral Analysis of 3-Bromo-4,4,4-trifluoro-butan-1-ol

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel fluorinated organic molecules is paramount. The strategic introduction of fluorine atoms can dramatically alter a molecule's pharmacokinetic and physicochemical properties. This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-Bromo-4,4,4-trifluoro-butan-1-ol, a compound of interest for its potential as a versatile building block. Through a detailed spectral interpretation and comparison with structurally related analogs, we will demonstrate how ¹H NMR spectroscopy serves as a powerful tool for confirming molecular structure and understanding the electronic effects of substituents.

Predicted ¹H NMR Spectrum of 3-Bromo-4,4,4-trifluoro-butan-1-ol

The structure of 3-Bromo-4,4,4-trifluoro-butan-1-ol dictates a unique ¹H NMR spectrum characterized by distinct chemical shifts, integration values, and complex splitting patterns arising from both proton-proton (H-H) and proton-fluorine (H-F) couplings. Based on established principles of NMR spectroscopy and analysis of similar structures, the following spectral data are predicted.

Table 1: Predicted ¹H NMR Data for 3-Bromo-4,4,4-trifluoro-butan-1-ol (in CDCl₃)

Proton Assignment	Chemical Shift (δ, ppm)	Integration	Multiplicity	Coupling Constants (J, Hz)
H-1 (CH₂)	~3.9	2H	Triplet of doublets (td)	³JHH ≈ 6.5 Hz, ⁴JHF ≈ 1.5 Hz
H-2 (CH₂)	~2.3	2H	Multiplet (m)
H-3 (CH)	~4.5	1H	Doublet of quartets (dq)	³JHH ≈ 7.0 Hz, ³JHF ≈ 8.0 Hz
OH	Variable	1H	Singlet (s)

The rationale for these assignments is rooted in the inductive effects of the electron-withdrawing bromine and trifluoromethyl groups. The protons on C-1 (H-1), being adjacent to the hydroxyl group, are expected to be the most downfield of the methylene protons. The protons on C-2 (H-2) will be influenced by both the hydroxyl and the bromo-trifluoromethyl-substituted carbon, leading to a complex multiplet. The methine proton at C-3 (H-3) will experience the strongest deshielding effect due to the adjacent bromine and trifluoromethyl group, shifting it significantly downfield. The hydroxyl proton's chemical shift is variable and dependent on concentration and solvent.

Comparative Spectral Analysis

To underscore the structural information encoded in the ¹H NMR spectrum of 3-Bromo-4,4,4-trifluoro-butan-1-ol, a comparison with the spectra of 4,4,4-trifluorobutan-1-ol[1][2][3] and 3-bromobutan-1-ol[4][5] is highly instructive.

4,4,4-Trifluorobutan-1-ol

The ¹H NMR spectrum of 4,4,4-trifluorobutan-1-ol would show an absence of the downfield methine proton (H-3) seen in our target molecule. The C-3 protons would appear as a multiplet, coupled to both the C-2 and the three fluorine atoms. The significant upfield shift of these protons compared to H-3 in our target molecule highlights the deshielding effect of the bromine atom.

3-Bromobutan-1-ol

In the spectrum of 3-bromobutan-1-ol, the methine proton at C-3 would be present but would lack the characteristic quartet splitting from the trifluoromethyl group. Its chemical shift would be influenced solely by the bromine atom and would likely appear slightly upfield compared to the H-3 in 3-Bromo-4,4,4-trifluoro-butan-1-ol, demonstrating the additive deshielding effect of the CF₃ group.

This comparative approach validates our spectral prediction and showcases the diagnostic power of ¹H NMR in discerning subtle structural differences.

Experimental Protocol for ¹H NMR Spectrum Acquisition

Achieving a high-quality ¹H NMR spectrum necessitates meticulous sample preparation and instrument setup. The following protocol is recommended for the analysis of 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Step-by-Step Methodology

• Sample Preparation :

  • Accurately weigh approximately 5-10 mg of 3-Bromo-4,4,4-trifluoro-butan-1-ol.[6]

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).[7] CDCl₃ is a standard solvent for nonpolar to moderately polar organic compounds.[7]

  • Ensure the sample is completely dissolved. If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, dry NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• NMR Instrument Setup :

  • The ¹H NMR spectrum should be acquired on a spectrometer with a field strength of at least 300 MHz to ensure adequate signal dispersion.

  • The sample is placed in the magnet and the instrument is locked onto the deuterium signal of the CDCl₃.

  • The magnetic field is shimmed to optimize its homogeneity, which is crucial for obtaining sharp spectral lines.

• Data Acquisition :

  • A standard pulse-acquire sequence is typically used.

  • The spectral width should be set to encompass all expected proton signals (e.g., 0-10 ppm).

  • An appropriate number of scans (e.g., 8-16) should be acquired to achieve a good signal-to-noise ratio.

  • The relaxation delay should be set to at least 5 times the longest T₁ of the protons to ensure accurate integration.

• Data Processing :

  • The acquired Free Induction Decay (FID) is Fourier transformed.

  • The spectrum is phased and the baseline is corrected.

  • The chemical shifts are referenced to the TMS signal.

  • The signals are integrated to determine the relative number of protons.

  • Coupling constants are measured from the splitting patterns.

Visualizing Molecular Structure and Experimental Workflow

To further clarify the relationships between the molecular structure, the resulting NMR spectrum, and the experimental process, the following diagrams are provided.

Caption: Molecular structure of 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Caption: Experimental workflow for ¹H NMR analysis.

Conclusion

The detailed analysis of the predicted ¹H NMR spectrum of 3-Bromo-4,4,4-trifluoro-butan-1-ol, supported by comparative data from analogous compounds, provides a robust framework for its structural confirmation. The distinct chemical shifts and coupling patterns are a direct consequence of the electronic environment created by the hydroxyl, bromo, and trifluoromethyl substituents. By following the outlined experimental protocol, researchers can reliably obtain high-quality spectra for this and other fluorinated molecules, enabling confident structural assignments critical for advancing research and development in the chemical and pharmaceutical sciences.

References

• Mesbah Energy. (2021, April 18). Basics of NMR Sample preparation and analysis of NMR analysis data. Retrieved from [Link]

• Ayotte, Y., Woo, S., & LaPlante, S. R. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega, 7(16), 13695–13705. Retrieved from [Link]

• University of Leicester. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Ayotte, Y., Woo, S., & LaPlante, S. R. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ResearchGate. Retrieved from [Link]

• University of Rochester. (2026). How to Get a Good 1H NMR Spectrum. Retrieved from [Link]

• Malinowski, Z., Fornal, E., Stachniuk, A., & Nowak, M. (2022). Reactions of 3-Hydroxy-2-phenyl-1H-benzo[e]isoindol-1-one: A Route to 3-Hydroxy-/3-anilinobenzo[e]indan-1-ones and Benzo[f]phthalazin-1(2H)-ones. Molecules, 27(22), 8003. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Bromobutan-1-ol. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4,4,4-Trifluorobutan-1-ol. PubChem. Retrieved from [Link]

• PubChemLite. (n.d.). 3-bromobutan-1-ol (C4H9BrO). Retrieved from [Link]

• Organic Chemistry Data & Info. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

• Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153. Retrieved from [Link]

• Pearson. (n.d.). The 1H NMR spectra of three isomers with molecular formula C4H9Br.... Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). INDEX of 1H NMR spectra of organic compounds. Retrieved from [Link]

• Chegg. (2023, January 20). Solved The 1H NMR spectrum below corresponds to one of the.... Retrieved from [Link]

• Oxford Instruments. (n.d.). NMR | Speeding Fluorine Analysis. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Coupling Constants. Chemical Instrumentation Facility. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol. PubChem. Retrieved from [Link]

• University College London. (n.d.). Chemical shifts. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Analytical Characterization of 3-Bromo-4,4,4-trifluoro-butan-1-ol: A GC-MS Fragmentation and Method Comparison

For researchers and professionals in drug development and chemical synthesis, the unambiguous structural confirmation of novel or intermediate compounds is a cornerstone of scientific rigor. 3-Bromo-4,4,4-trifluoro-butan-1-ol, a halogenated alcohol, presents a unique analytical challenge due to the combined influence of its bromine and trifluoromethyl substituents on its mass spectral behavior. This guide provides an in-depth analysis of the predicted Gas Chromatography-Mass Spectrometry (GC-MS) fragmentation pattern of this compound and offers a comparative overview with alternative analytical techniques to ensure comprehensive characterization.

Part 1: Decoding the Molecular Fingerprint: Predicted GC-MS Fragmentation of 3-Bromo-4,4,4-trifluoro-butan-1-ol

While a publicly available experimental mass spectrum for 3-Bromo-4,4,4-trifluoro-butan-1-ol is not readily accessible, a reliable fragmentation pattern can be predicted based on established principles of mass spectrometry for halogenated and trifluoromethylated organic compounds.[1][2] Electron Ionization (EI) at a standard 70 eV provides sufficient energy to induce characteristic fragmentation, offering a detailed molecular fingerprint.[3][4]

The molecular ion (M⁺•) of 3-Bromo-4,4,4-trifluoro-butan-1-ol is expected to be observed, albeit potentially at a low intensity, which is common for alcohols.[5] A key feature will be the isotopic signature of bromine. Naturally occurring bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[6][7] This results in a characteristic M⁺• and M+2 peak of nearly equal intensity, providing a clear indication of the presence of a single bromine atom in the molecule and its fragments.[6][8]

The primary fragmentation pathways are anticipated to be driven by the cleavage of the C-C bond alpha to the hydroxyl group, the loss of the bromine atom, and fragmentation influenced by the trifluoromethyl group.

Predicted Major Fragmentation Pathways:

• Alpha-Cleavage: The bond between C1 and C2 is likely to cleave, leading to the formation of a stable oxonium ion, [CH₂OH]⁺, with a mass-to-charge ratio (m/z) of 31. This is a very common fragmentation pathway for primary alcohols.[5]

• Loss of Bromine: Cleavage of the C-Br bond will result in the loss of a bromine radical (•Br), leading to a fragment ion [C₄H₆F₃O]⁺. Due to the two bromine isotopes, this will appear as a pair of peaks corresponding to the loss of ⁷⁹Br and ⁸¹Br.

• Loss of Water: Dehydration, a common fragmentation for alcohols, would lead to the formation of a [C₄H₅BrF₃]⁺• radical cation.[2]

• Cleavage adjacent to the CF₃ group: The strong electron-withdrawing nature of the trifluoromethyl group influences fragmentation. We can anticipate cleavage of the C3-C4 bond, leading to the loss of a •CF₃ radical and the formation of a [C₃H₆BrO]⁺ fragment.

• Further Fragmentation: Smaller fragments can arise from combinations of these primary fragmentation events. For instance, the initial fragment from bromine loss could subsequently lose water.

Visualizing the Fragmentation Cascade

The following diagram, rendered in DOT language, illustrates the predicted primary fragmentation pathways of 3-Bromo-4,4,4-trifluoro-butan-1-ol upon electron ionization.

Caption: Predicted EI fragmentation of 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Part 2: A Comparative Analysis of Analytical Techniques

While GC-MS is a powerful tool for identifying and quantifying volatile compounds, a comprehensive characterization often benefits from complementary analytical techniques. Here, we compare GC-MS with Nuclear Magnetic Resonance (NMR) spectroscopy for the analysis of 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Feature	GC-MS with Electron Ionization	¹H and ¹⁹F NMR Spectroscopy
Principle	Separation by gas chromatography followed by ionization and mass analysis of fragments.	Excitation and relaxation of atomic nuclei in a strong magnetic field.
Information Provided	Molecular weight, elemental composition (from isotopic patterns), and structural information from fragmentation.	Detailed information about the chemical environment of hydrogen and fluorine atoms, including connectivity and stereochemistry.
Sample Requirements	Volatile and thermally stable compounds. Small sample size (µg-ng).	Soluble sample. Larger sample size (mg).
Sensitivity	High (picogram to femtogram level).	Lower than MS.
Data Interpretation	Requires interpretation of fragmentation patterns, which can be complex. Library matching is often used.	Provides direct structural information through chemical shifts, coupling constants, and integration.
Destructive?	Yes, the sample is consumed.	No, the sample can be recovered.

Experimental Protocols

GC-MS Analysis Protocol

A standard protocol for the GC-MS analysis of a halogenated alcohol would be as follows:[9]

• Sample Preparation: Dissolve a small amount of 3-Bromo-4,4,4-trifluoro-butan-1-ol in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Injection: 1 µL of the sample solution is injected in splitless mode.

  • Injector Temperature: 250 °C.

  • Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 30-300.

NMR Spectroscopy Protocol

For NMR analysis, both ¹H and ¹⁹F spectra would be essential for complete characterization.

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Bromo-4,4,4-trifluoro-butan-1-ol in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR Acquisition:

  • Spectrometer: A 400 MHz or higher field spectrometer.

  • Experiment: Standard proton NMR experiment.

  • Key Parameters: Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹⁹F NMR Acquisition:

  • Experiment: Standard fluorine NMR experiment.

  • Key Parameters: ¹⁹F NMR is highly sensitive, so fewer scans are typically needed. The chemical shifts will provide clear information about the trifluoromethyl group.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra.

Decision Workflow for Method Selection

The choice of analytical technique depends on the specific research question. The following workflow, presented as a DOT diagram, can guide the decision-making process.

Caption: Decision workflow for analytical method selection.

References

• PubChem. 4,4,4-Trifluorobutan-1-ol. National Center for Biotechnology Information. [Link]

• PubChem. 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol. National Center for Biotechnology Information. [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• ResearchGate. The oa-TOF mass spectra of the major bromine-containing peaks shown in... [Link]

• PMC. Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization. [Link]

• Fluorine Notes. Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. [Link]

• University of Arizona. Interpretation of mass spectra. [Link]

• YouTube. Bromo pattern in Mass Spectrometry. [Link]

• Whitman College. GC EI and CI Fragmentation and Interpretation of Spectra. [Link]

• ResearchGate. Study of the Gas-Phase Intramolecular Aryltrifluoromethylation of Phenyl(Trifluoromethyl)Iodonium by ESI-MS/MS. [Link]

• Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

• YouTube. GCMS 3 Fragmentation Patterns. [Link]

• Michigan State University. Mass Spectrometry. [Link]

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• JoVE. Video: Mass Spectrometry: Alkyl Halide Fragmentation. [Link]

• ResearchGate. Synthesis, growth and characterization of 4-bromo-4 ' chloro benzylidene aniline-A third order non linear optical material. [Link]

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Comparative Reactivity Guide: 3-Bromo vs. 3-Chloro-4,4,4-trifluoro-butan-1-ol

The following guide provides an in-depth technical comparison of 3-Bromo-4,4,4-trifluoro-butan-1-ol versus 3-Chloro-4,4,4-trifluoro-butan-1-ol . This analysis is designed for application scientists and process chemists optimizing synthetic routes for trifluoromethylated heterocycles (oxetanes) or alkenes.

Executive Summary & Strategic Verdict

In the synthesis of fluorinated building blocks, the choice between the 3-Bromo and 3-Chloro analogues of 4,4,4-trifluoro-butan-1-ol is a trade-off between kinetic efficiency and process stability .

• The Verdict: The 3-Bromo analogue is the superior substrate for intramolecular cyclization (oxetane formation) and metal-catalyzed cross-couplings due to the lower bond dissociation energy (BDE) of the C-Br bond.[1] It allows for milder reaction conditions, minimizing the degradation of the sensitive trifluoromethyl (

  ) moiety.

• The Alternative: The 3-Chloro analogue is significantly less reactive. It requires elevated temperatures or stronger bases to effect cyclization or elimination, which increases the risk of defluorination or polymerization. It is recommended only when cost is the primary constraint or when the high reactivity of the bromide leads to storage instability.

Structural & Mechanistic Analysis

The Trifluoromethyl Effect

Both molecules feature a

group adjacent to the halogenated carbon (C3). The group is strongly electron-withdrawing ( effect), which has two critical consequences:

• Deactivation of

  Attack: The electron-deficient nature of C3, combined with the steric bulk of the group, hinders intermolecular nucleophilic attack.

• Acidity of

  -Protons: The proton at C3 (alpha to and X) and the protons at C2 are acidified. This increases the competition between Substitution (Cyclization) and Elimination .

Leaving Group Thermodynamics

The reactivity difference is fundamentally governed by the carbon-halogen bond strength.

Feature	3-Bromo Analogue	3-Chloro Analogue	Impact on Reactivity
Bond Length (C-X)	~1.94 Å	~1.77 Å	Longer bond = easier cleavage.
Bond Dissociation Energy	~68 kcal/mol	~81 kcal/mol	Br requires significantly less energy to activate.
Leaving Group Ability ( of HX)	-9 (HBr)	-7 (HCl)	Br⁻ is a more stable anion, accelerating the rate-determining step.
Polarizability	High	Moderate	Br stabilizes the transition state better in dipolar aprotic solvents (e.g., DMF, DMSO).

Comparative Reactivity Profiles

Scenario A: Intramolecular Cyclization (Oxetane Synthesis)

This is the primary application for these substrates. The terminal hydroxyl group is deprotonated by a base (e.g., NaH, KOtBu) to form an alkoxide, which attacks C3 to close the 4-membered ring.

• 3-Bromo Performance: Rapid cyclization at

  to Room Temperature (RT). High yields (>85%) are typical because the fast rate of ring closure outcompetes side reactions.

• 3-Chloro Performance: Sluggish reaction at RT. Often requires heating to

  . The prolonged exposure to base at high temperatures often leads to elimination (formation of the alkene) as a major impurity.

Scenario B: Base-Induced Elimination

Elimination yields 4,4,4-trifluorobut-2-en-1-ol .

• Pathway: E2 elimination involving the removal of the proton at C2 and the halide at C3.

• Selectivity: The 3-Chloro analogue often favors elimination over cyclization when heated, as the higher energy barrier for substitution allows the entropic advantage of elimination to take over.

Scenario C: Metal-Halogen Exchange

• 3-Bromo: Excellent substrate for Lithium-Halogen exchange (using

  -BuLi) to generate a nucleophilic species at C3.

• 3-Chloro: Generally inert to Lithium-Halogen exchange under standard conditions; requires specialized conditions (e.g., LiDBB) or undergoes deprotonation instead.

Visualizing the Divergent Pathways

The following diagram illustrates the kinetic bifurcation between the Bromide and Chloride substrates.

Figure 1: Reaction pathway divergence. The bromide allows for kinetic control (Path 1), while the chloride often necessitates conditions that activate the thermodynamic elimination product (Path 2).

Experimental Protocols

Protocol 1: Synthesis of 2-(Trifluoromethyl)oxetane (Optimized for Bromide)

This protocol validates the superior reactivity of the 3-bromo analogue.

Reagents:

• 3-Bromo-4,4,4-trifluoro-butan-1-ol (1.0 equiv)

• Sodium Hydride (NaH, 60% dispersion in oil) (1.2 equiv)

• Solvent: DMF (Anhydrous, 0.1 M concentration)

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ).

• Solvation: Suspend NaH in anhydrous DMF at

  .

• Addition: Add the 3-Bromo alcohol dropwise over 20 minutes. Note: Gas evolution (

  ) will be vigorous.

• Reaction: Stir at

  for 1 hour, then warm to Room Temperature for 2 hours.

  • Checkpoint: TLC or GC-MS should show complete consumption of starting material. If using the Chloro analogue, heating to

    for 12+ hours would be required here.

• Quench: Carefully quench with saturated

  solution at .

• Extraction: Extract with

  (3x). The oxetane is volatile; avoid high-vacuum concentration.

• Purification: Distillation is preferred over column chromatography due to volatility.

Expected Outcome:

• Yield (Br): 85-92%

• Yield (Cl): 40-60% (with significant alkene impurity).

Safety & Stability Comparison

Parameter	3-Bromo-4,4,4-trifluoro-butan-1-ol	3-Chloro-4,4,4-trifluoro-butan-1-ol
Storage Stability	Moderate. Sensitive to light and heat. Can slowly release HBr, turning brown. Store at -20°C.	High. Stable at room temperature for months if sealed.
Toxicity Profile	Potential alkylating agent. High toxicity concern.	Lower alkylating potential, but still hazardous.
Process Safety	Reaction with base is exothermic and fast. Requires controlled addition.	Reaction is sluggish; risk of accumulation and delayed exotherm if heated.

References

• Leaving Group Trends in Nucleophilic Substitution

  • BenchChem.[2] (2025).[2] "A Comparative Analysis of Leaving Group Ability: Bromide vs. Other Halogens." Retrieved from

• Synthesis of Trifluoromethyl Oxetanes

  • Beilstein J. Org.[3] Chem. (2021).[3][4][5] "Facile preparation and conversion of 4,4,4-trifluorobut-2-yn-1-ones." (Context on trifluoro-alcohol precursors). Retrieved from

• General Reactivity of Halo-Alcohols

  • Sigma-Aldrich.[6] (n.d.). "Product Specification: 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol." (Analogous chemistry data). Retrieved from [6]

• Oxetane Formation Methodology

  • Organic Chemistry Portal.[7] (2020). "Synthesis of Oxetanes." Retrieved from

Sources

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• 4. 4,4,4-Trifluorobutanoyl chloride | C4H4ClF3O | CID 15104474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol | C4H5BrF4O | CID 2736369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol | 234443-21-1 [sigmaaldrich.com]
• 7. Oxetane synthesis [organic-chemistry.org]

A Comparative Guide to Bioisosteric Replacement Using 3-Bromo-4,4,4-trifluoro-butan-1-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic modification of lead compounds is paramount to optimizing their pharmacological and pharmacokinetic profiles. Bioisosteric replacement, the substitution of one functional group for another with similar physicochemical properties, is a cornerstone of this process. This guide provides an in-depth technical comparison of 3-Bromo-4,4,4-trifluoro-butan-1-ol derivatives as emerging bioisosteric replacements, evaluating their potential against established alternatives.

The Strategic Imperative of Bioisosterism

The goal of bioisosteric replacement is to fine-tune a molecule's properties to enhance efficacy, reduce toxicity, and improve its absorption, distribution, metabolism, and excretion (ADME) profile. The introduction of fluorine and fluorinated groups has become a particularly powerful strategy in medicinal chemistry.[1] The unique properties of the trifluoromethyl (CF3) group, including its high electronegativity, metabolic stability, and ability to modulate lipophilicity, make it a valuable tool for lead optimization.[2][3] This guide focuses on a specific, functionalized building block, 3-Bromo-4,4,4-trifluoro-butan-1-ol, and its potential to serve as a versatile scaffold for creating novel bioisosteres.

The Trifluoromethyl Group: A Privileged Bioisostere

The trifluoromethyl group is often employed as a bioisostere for a methyl group, a chlorine atom, or even a nitro group.[4][5][6] Its strong electron-withdrawing nature can alter the pKa of nearby functional groups, influencing binding interactions with biological targets.[7] Furthermore, the high strength of the C-F bond confers significant metabolic stability, often blocking sites of oxidative metabolism by cytochrome P450 enzymes.[8][9] This can lead to an increased half-life and improved bioavailability of a drug candidate.[10]

While the benefits of the trifluoromethyl group are well-documented, its impact on a molecule's properties is highly dependent on its position and the overall molecular context. The 3-Bromo-4,4,4-trifluoro-butan-1-ol scaffold offers a unique combination of a trifluoromethyl group for metabolic stability and lipophilicity modulation, a bromine atom as a potential vector for further functionalization or as a bioisosteric replacement itself, and a primary alcohol for straightforward derivatization.

Comparative Analysis of Physicochemical Properties

While direct experimental data for 3-Bromo-4,4,4-trifluoro-butan-1-ol derivatives are limited in the public domain, we can infer their potential properties by comparing structurally related compounds. The following table summarizes the expected impact of the 3-bromo-4,4,4-trifluorobutyl moiety in comparison to other common bioisosteric replacements for a hypothetical parent molecule.

Property	Parent (e.g., -CH₂CH₂CH₂CH₃)	Bromo-derivative (e.g., -CH₂CH₂CH₂CH₂Br)	Trifluoromethyl-derivative (e.g., -CH₂CH₂CH₂CF₃)	3-Bromo-4,4,4-trifluorobutyl-derivative	Rationale
Lipophilicity (LogP)	Moderate	Higher	Higher	Highest	Both bromine and trifluoromethyl groups generally increase lipophilicity. Their combined presence is expected to have an additive effect.[2][11][12]
Metabolic Stability	Low to Moderate	Moderate	High	High	The trifluoromethyl group is highly resistant to oxidative metabolism. The C-Br bond can be a site for metabolism, but is generally more stable than a C-H bond.[8][9]
Polarity	Low	Moderate	High	High	The C-F and C-Br bonds are both polar, increasing the overall polarity of the substituent compared to an alkyl chain.[13]
Acidity/Basicity (pKa of a nearby functional group)	Unchanged	Slightly altered	Significantly altered	Significantly altered	The strong electron-withdrawing effect of the trifluoromethyl group will have a dominant effect on the pKa of neighboring groups.[7]
Synthetic Accessibility	High	High	Moderate	Moderate to Low	While the starting materials may be accessible, the introduction of both bromine and a trifluoromethyl group at specific positions requires a multi-step synthesis.

Synthesis of 3-Bromo-4,4,4-trifluoro-butan-1-ol Derivatives: A Proposed Pathway

A plausible synthetic route to 3-Bromo-4,4,4-trifluoro-butan-1-ol, based on known organic transformations, is outlined below. This proposed pathway provides a starting point for the laboratory synthesis of this versatile building block.

Caption: Proposed synthetic workflow for 3-Bromo-4,4,4-trifluoro-butan-1-ol derivatives.

Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of a 3-Bromo-4,4,4-trifluoro-butan-1-ol derivative and the evaluation of its key physicochemical properties.

Protocol 1: Synthesis of a 3-Bromo-4,4,4-trifluoro-butyl Ether Derivative

This protocol describes a plausible synthesis of a derivative of 3-Bromo-4,4,4-trifluoro-butan-1-ol.

Step 1: Protection of 3-Buten-1-ol

• To a solution of 3-buten-1-ol (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C, add imidazole (1.5 eq) and tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq).

• Stir the reaction mixture at room temperature for 12 hours.

• Quench the reaction with water and extract with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the TBDMS-protected 3-buten-1-ol.

Step 2: Bromotrifluoromethylation

• In a two-necked flask equipped with a condenser, dissolve the protected 3-buten-1-ol (1.0 eq) and sodium trifluoromethanesulfinate (CF3SO2Na, 1.5 eq) in a mixture of acetonitrile and water (3:1).

• Add N-bromosuccinimide (NBS, 1.2 eq) portion-wise to the mixture.

• Heat the reaction mixture to 60 °C and stir for 4 hours.

• Cool the reaction to room temperature, add water, and extract with ethyl acetate.

• Wash the organic layer with saturated sodium thiosulfate solution and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography to yield the protected 3-bromo-4,4,4-trifluoro-butan-1-ol.

Step 3: Deprotection and Derivatization

• Dissolve the protected alcohol (1.0 eq) in tetrahydrofuran (THF).

• Add tetrabutylammonium fluoride (TBAF, 1.1 eq, 1M solution in THF) at 0 °C.

• Stir at room temperature for 1 hour.

• Quench with saturated ammonium chloride solution and extract with ethyl acetate.

• Dry the organic layer and concentrate to obtain crude 3-Bromo-4,4,4-trifluoro-butan-1-ol.

• For etherification, dissolve the crude alcohol in anhydrous THF, add sodium hydride (1.2 eq) at 0 °C, followed by the desired alkyl halide (1.1 eq).

• Stir at room temperature until the reaction is complete (monitored by TLC).

• Work up and purify by column chromatography to obtain the final ether derivative.

Protocol 2: Determination of Octanol-Water Partition Coefficient (LogP)

The "shake-flask" method coupled with ¹⁹F NMR is a reliable technique for determining the LogP of fluorinated compounds.[14][15][16][17]

Caption: Workflow for LogP determination using the shake-flask and ¹⁹F NMR method.

Procedure:

• Prepare a saturated solution of n-octanol in water and water in n-octanol.

• Accurately weigh the test compound and a suitable fluorinated reference standard into a flask.

• Add a known volume of the water-saturated n-octanol and octanol-saturated water.

• Shake the mixture at a constant temperature for a sufficient time to reach equilibrium (e.g., 24 hours).

• Centrifuge the mixture to ensure complete phase separation.

• Carefully sample both the aqueous and organic phases.

• Analyze each sample by ¹⁹F NMR, integrating the signals corresponding to the test compound and the reference standard.

• Calculate the LogP value using the ratio of the integrals in the two phases.

Protocol 3: In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by cytochrome P450 enzymes.[18][19][20][21][22]

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Prepare a reaction mixture containing liver microsomes (e.g., human, rat) in a phosphate buffer (pH 7.4).

• Pre-incubate the microsome mixture at 37°C.

• Initiate the reaction by adding the test compound and an NADPH-regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Plot the natural logarithm of the percentage of remaining compound versus time to determine the half-life (t½) and calculate the intrinsic clearance (Clint).

Conclusion

While direct experimental data on 3-Bromo-4,4,4-trifluoro-butan-1-ol derivatives remain to be extensively published, the analysis of structurally similar compounds strongly suggests their potential as valuable building blocks in medicinal chemistry. The combination of a metabolically robust trifluoromethyl group and a versatile brominated handle on a short aliphatic chain offers a unique platform for creating novel bioisosteres. The proposed synthetic pathway and established experimental protocols provide a solid foundation for researchers to explore the synthesis and properties of these promising derivatives. As the demand for novel chemical matter in drug discovery continues to grow, the exploration of such underutilized fluorinated scaffolds will be crucial for the development of next-generation therapeutics.

References

• Mercell. metabolic stability in liver microsomes. [Link]

• Linclau, B., et al. Predicting Octanol–Water Partition Coefficients of Fluorinated Drug-Like Molecules: A Combined Experimental and Theoretical Study. Australian Journal of Chemistry, 2020.
• Fustero, S., et al. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Beilstein Journal of Organic Chemistry, 2011.

• Nuvisan. Advanced in vitro metabolic stability assays for drug discovery. [Link]

• Google Patents. A kind of synthetic method of 4,4,4-trifluorobutanol.

• MTT Lab. In vitro drug metabolism: for the selection of your lead compounds. [Link]

• JoVE. Lipophilicity (logP) Measurement Using 19F NMR Spectroscopy l Protocol Preview. [Link]

• ChemRxiv. On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. [Link]

• Jagodzinska, M., et al. Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe. ChemMedChem, 2009.

• Sygnature Discovery. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]

• Tseng, C. C., et al. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry, 2019.

• National Center for Biotechnology Information. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. [Link]

• ACS Publications. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. [Link]

• Organic Chemistry Portal. Synthesis of β-trifluoromethyl alcohols. [Link]

• The University of Aberdeen Research Portal. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs). [Link]

• NLM Dataset Catalog. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. [Link]

• Scilit. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• PubMed. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. [Link]

• National Center for Biotechnology Information. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ResearchGate. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. [Link]

• MDPI. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). [Link]

• ChemRxiv. On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. [Link]

• Chemical Review and Letters. Recent advances in the synthesis of trifluoromethyl ethers through the direct O. [Link]

• Medical Studies. Introducing bromine to the molecular structure as a strategy for drug design. [Link]

• ResearchGate. (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• Google Patents. Method synthesizing 4, 4, 4-trifluoro butanol.

• Johannes Gutenberg-Universität Mainz. Determination of logP values of fluorinated glibenclamide derivatives. [Link]

• Semantic Scholar. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. [Link]

• National Center for Biotechnology Information. Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. [Link]

• ACS Publications. Modified Preparation Method of Trifluoromethylated Propargylic Alcohols and Its Application to Chiral 2,6-Dideoxy-6,6,6-trifluoro sugars. [Link]

• ChemRxiv. Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. [Link]

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• National Center for Biotechnology Information. Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. [Link]

• Open Oregon Educational Resources. 9.2 Properties of Halogenated Compounds – Introductory Organic Chemistry. [Link]

• Beilstein Journals. Trifluoromethyl ethers – synthesis and properties of an unusual substituent. [Link]

• Scilit. New Synthetic Routes to 2‐Fluoro‐2‐phenylalkanoic Acids. [Link]

• ResearchGate. Toward a Physical Interpretation of Substituent Effects: The Case of Fluorine and Trifluoromethyl Groups. [Link]

• ResearchGate. Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. [Link]

• GM Chemical. 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol CAS 234443-21-1. [Link]

• National Center for Biotechnology Information. Facile preparation and conversion of 4,4,4-trifluorobut-2-yn-1-ones to aromatic and heteroaromatic compounds. [Link]

• Taylor & Francis. Trifluoromethyl group – Knowledge and References. [Link]

• Google Patents. Novel synthesis method for 4,4,4-trifluorobutanol.

• National Center for Biotechnology Information. Diastereo- and enantioselective synthesis of compounds with a trifluoromethyl- and fluoro-substituted carbon centre. [Link]

• PubMed. Synthetic Routes towards Multifunctional Cyclopentadienes. [Link]

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Safety & Regulatory Compliance

3-Bromo-4,4,4-trifluoro-butan-1-ol proper disposal procedures

The following guide details the proper disposal procedures for 3-Bromo-4,4,4-trifluoro-butan-1-ol , a specialized halogenated intermediate used in drug development and organic synthesis.

[1]

Part 1: Executive Summary (Immediate Action Card)

If you are currently holding a waste container of this material, follow these three immediate directives:

• DO NOT BULK with non-halogenated solvents (e.g., Acetone, Ethanol).[1][2]

• DO NOT DISPOSE down the drain. This compound is an organohalide and strictly regulated.

• SEGREGATE into a dedicated "Halogenated Organic Waste" stream.

Quick Profile	Details
Chemical Class	Fluorinated-Brominated Alcohol
Primary Hazard	Irritant / Potential Alkylating Agent / HF & HBr Precursor
Waste Code (RCRA)	D001 (Ignitable), Potential D022/D027 (if bulked), Halogenated
Container Type	Amber Glass or Fluorinated HDPE (High-Density Polyethylene)
Disposal Method	High-Temperature Incineration with Acid Gas Scrubbing

Part 2: Chemical Hazard Assessment & Logic

To dispose of 3-Bromo-4,4,4-trifluoro-butan-1-ol safely, we must understand its behavior in the waste stream. This is not a standard solvent; it is a mixed-halogen functionalized alcohol .

The "Mixed-Halogen" Factor

This molecule contains both Bromine (Br) and a Trifluoromethyl (CF₃) group.

• Why it matters: Standard incineration of organic waste occurs at temperatures that may not fully mineralize the CF₃ bond. Incomplete combustion can generate Hydrogen Fluoride (HF) and Hydrogen Bromide (HBr) gas.

• Operational Impact: You must label the waste specifically as "Fluorinated" so the waste vendor directs it to an incinerator equipped with caustic scrubbers to neutralize these acid gases.

Reactivity & Compatibility

• Flash Point: Likely >60°C (estimated), but treat as Ignitable .[2]

• Stability: Stable under normal conditions, but reactive with strong oxidizers and alkali metals.

• Self-Validating Check: If the liquid turns brown/orange over time, it indicates the liberation of free bromine (

  ), suggesting decomposition. Vent the cap cautiously in a fume hood.

Part 3: Step-by-Step Disposal Procedures

Workflow 1: Routine Waste Collection

Do not rely on generic "Organic Waste" carboys. Use the following segregation logic to prevent cross-contamination and regulatory fines.

Step 1: Select the Correct Container

• Recommended: Amber glass bottle (to prevent UV degradation of the C-Br bond) or Fluorinated HDPE.

• Avoid: Standard LDPE (Low-Density Polyethylene) if storing for >30 days, as halogenated solvents can permeate standard plastics.

Step 2: Labeling (The "E-E-A-T" Standard) Your label must be explicit to protect downstream handlers.

• Standard Tag: "Hazardous Waste - Halogenated Organic."

• Critical Addition: Add a secondary sticker or note: "Contains Fluorine & Bromine - HF/HBr Precursor."

Step 3: Bulking Rules

• YES: Can be mixed with Dichloromethane (DCM), Chloroform, or other halogenated waste.

• NO: Do not mix with strong acids (Nitric Acid) or strong bases (Sodium Hydroxide), as this can trigger exothermic elimination reactions.

Workflow 2: Emergency Spill Response

If < 500 mL is spilled in the fume hood:

• Evacuate & Ventilate: Close the hood sash. Allow vapors to exhaust for 5-10 minutes.

• PPE Upgrade: Double nitrile gloves (0.11 mm minimum) or Silver Shield® laminate gloves. Wear safety goggles.

• Absorb: Use Vermiculite or Diatomaceous Earth .

  • Why: These are inert silicates. Do not use paper towels or organic-based absorbents (like sawdust), which can react with the chemical.

• Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with Halogenated Organics."

Part 4: Visual Decision Logic (Waste Segregation)

The following diagram illustrates the decision-making process for segregating this specific chemical from general lab waste.

Figure 1: Decision tree for segregating 3-Bromo-4,4,4-trifluoro-butan-1-ol waste streams.

Part 5: Professional Disposal (End-of-Life)

Once the waste leaves your laboratory, it enters the regulated disposal chain. Understanding this ensures you select the correct vendor profile.

• Transport: The waste is transported under DOT Class 3 (Flammable) or Class 6.1 (Toxic) depending on the concentration and mixture.

• Incineration:

  • The waste is injected into a rotary kiln incinerator operating at >1000°C .

  • Mechanism: The C-F bonds are broken.

  • Scrubbing: The exhaust gas passes through a wet scrubber (typically Sodium Hydroxide) to convert the generated HF and HBr gases into harmless salts (NaF, NaBr) before release.

• Verification: Ensure your waste manifest lists "Incineration with Scrubbing" as the disposal method. Fuel blending (using waste as fuel for cement kilns) is generally not recommended for highly fluorinated compounds due to equipment corrosion risks.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261.[Link]

• PubChem. (2024). Compound Summary: Halogenated Alcohols. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2024). Occupational Exposure to Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450).[Link]

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• 1. hazardouswasteexperts.com [hazardouswasteexperts.com]
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